alpha-D-Erythrofuranose

• CAS: 72599-80-5

Core Science & Biosynthesis

Elucidating the Structure of alpha-D-Erythrofuranose: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Erythrose, a key four-carbon aldose, plays a significant role in various metabolic pathways, including the pentose (B10789219) phosphate (B84403) pathway. In solution, D-Erythrose exists in equilibrium between its linear aldehyde form and its cyclic furanose anomers, α-D-Erythrofuranose and β-D-Erythrofuranose. The structural elucidation of these individual anomers is crucial for understanding their distinct chemical properties and biological activities. This technical guide provides an in-depth overview of the methodologies and data integral to the structural characterization of α-D-Erythrofuranose, with a focus on spectroscopic techniques.

D-Erythrose and its diastereomer, D-Threose, differ in the stereochemical arrangement at the C-2 position. The cyclic furanose forms of D-Erythrose are five-membered rings formed by the intramolecular reaction of the aldehyde group at C-1 with the hydroxyl group at C-4. The orientation of the hydroxyl group at the anomeric carbon (C-1) determines whether the anomer is alpha or beta. Computational studies in the gas phase have indicated that the α-furanose configuration is the most stable form for D-Erythrose.

Spectroscopic Characterization

The primary methods for the structural elucidation of α-D-Erythrofuranose involve a combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the detailed three-dimensional structure of monosaccharides in solution.[1] For D-Erythrose, the NMR spectra are complex due to the equilibrium between the open-chain and the two furanose anomers.[1]

Quantitative NMR Data for D-Erythrose Anomers

The following tables summarize the approximate ¹H and ¹³C NMR chemical shifts for the α- and β-furanose forms of D-Erythrose in D₂O. It is important to note that precise chemical shifts and coupling constants are highly dependent on experimental conditions such as solvent, temperature, and pH.[1]

Proton Assignment	Chemical Shift (δ) ppm (Approximate Range)	Multiplicity
Anomeric Protons (α/β-furanose)	~5.2 - 5.4	d, m
H-2, H-3, H-4	~3.5 - 4.2	m
CH₂OH	~3.6 - 3.8	m
Table 1: Approximate ¹H NMR Chemical Shift Ranges for D-Erythrose Furanose Anomers.[1]

Carbon Assignment	Chemical Shift (δ) ppm (α-furanose)	Chemical Shift (δ) ppm (β-furanose)
C-1 (Anomeric)	~98.0	~102.5
C-2	~72.0	~75.0
C-3	~71.5	~76.5
C-4	~63.0	~64.0
Table 2: Approximate ¹³C NMR Chemical Shifts for D-Erythrose Furanose Anomers.[1]

Infrared (IR) Spectroscopy

Fourier-transform infrared (FTIR) spectroscopy is used to identify the functional groups present in D-Erythrose. The spectrum is characterized by strong absorptions from the multiple hydroxyl (-OH) groups, as well as C-C and C-O single bonds.

Key IR Absorption Bands for D-Erythrose

Functional Group	Absorption Range (cm⁻¹)
O-H Stretch	3200-3600 (broad)
C-H Stretch	2800-3000
C-O Stretch	1000-1200
Table 3: Characteristic Infrared Absorption Bands for D-Erythrose.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of D-Erythrose. The molecular weight of D-Erythrose is 120.10 g/mol .[1] Electrospray ionization (ESI) is a common technique used for the analysis of sugars.

Experimental Protocols

NMR Spectroscopy Protocol

A detailed protocol for acquiring NMR spectra of D-Erythrose is as follows:

• Sample Preparation: Dissolve 5-10 mg of D-Erythrose in approximately 0.6 mL of deuterium (B1214612) oxide (D₂O) in a standard 5 mm NMR tube.[1]

• Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve better signal dispersion.[1]

• 1D ¹H NMR Acquisition: Acquire a standard one-dimensional proton NMR spectrum.

• 1D ¹³C NMR Acquisition: Acquire a one-dimensional carbon NMR spectrum, typically with proton decoupling to simplify the spectrum.[1]

• 2D NMR Acquisition: To aid in the definitive assignment of protons and carbons of the α-furanose anomer, two-dimensional NMR experiments are essential.

  • COSY (Correlation Spectroscopy): This experiment identifies proton-proton couplings, revealing the connectivity of the sugar backbone.[1]

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons with their directly attached carbons, allowing for the unambiguous assignment of both ¹H and ¹³C signals for each position in the molecule.[1]

ATR-FTIR Spectroscopy Protocol

• Instrument Setup: Perform a background scan to measure the ambient atmosphere, which will be subtracted from the sample spectrum.

• Sample Application: Place a small amount of solid D-Erythrose powder directly onto the Attenuated Total Reflectance (ATR) crystal.

• Pressure Application: Use the instrument's pressure clamp to ensure good contact between the sample and the crystal.

• Data Acquisition: Collect the infrared spectrum, typically in the range of 4000 to 400 cm⁻¹, by co-adding multiple scans to improve the signal-to-noise ratio.[1]

LC-ESI-MS Protocol

• Sample Preparation: Prepare a dilute solution of D-Erythrose (e.g., 1-10 µg/mL) in a suitable solvent such as a water/acetonitrile mixture, often with a small amount of formic acid or ammonium (B1175870) acetate (B1210297) to aid ionization.[1]

• Chromatographic Separation: Inject the sample into a liquid chromatography system to separate the different forms of erythrose if desired.

• Mass Analysis: The eluent is introduced into the electrospray ionization source. The mass analyzer (e.g., Quadrupole or Time-of-Flight) scans a range of mass-to-charge (m/z) values to detect the molecular ion and its fragments.[1]

Visualization of Key Processes

Cyclization of D-Erythrose to alpha-D-Erythrofuranose

The formation of α-D-Erythrofuranose occurs through an intramolecular hemiacetal formation. Under acidic conditions, the carbonyl oxygen of the open-chain D-Erythrose is protonated, increasing the electrophilicity of the carbonyl carbon. The hydroxyl group at C-4 then acts as a nucleophile, attacking the carbonyl carbon. Subsequent deprotonation yields the cyclic hemiacetal. The stereochemistry of the newly formed anomeric center at C-1 determines whether the α or β anomer is formed.

Caption: Acid-catalyzed formation of α-D-Erythrofuranose.

Experimental Workflow for Structure Elucidation

The logical flow for the complete structural elucidation of α-D-Erythrofuranose involves a series of interconnected experimental and analytical steps.

Caption: Workflow for the structure elucidation of α-D-Erythrofuranose.

Conclusion

The structural elucidation of α-D-Erythrofuranose is a multi-faceted process that relies on the synergistic application of advanced spectroscopic techniques. While ¹³C NMR provides characteristic signals for the anomeric carbon, detailed 2D NMR experiments like COSY and HSQC are indispensable for the complete and unambiguous assignment of all proton and carbon signals, confirming the connectivity and stereochemistry of the molecule. This guide provides a foundational framework for researchers and professionals engaged in the synthesis, characterization, and application of this important carbohydrate.

References

• 1. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Chemical Properties of alpha-D-Erythrofuranose

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of alpha-D-Erythrofuranose, a key four-carbon aldose sugar. While existing as one of several isomers in equilibrium, this furanose form plays a role in various biochemical processes. This document details its known characteristics, experimental protocols for its synthesis and analysis, and its involvement in significant metabolic pathways.

Core Chemical and Physical Properties

Alpha-D-Erythrofuranose is the five-membered ring isomer of D-erythrose. In aqueous solutions, it exists in equilibrium with its pyranose (six-membered ring) form and the open-chain aldehyde form. Due to this equilibrium, many of the reported physical properties are for D-erythrose as a whole.

Quantitative Data Summary

Property	Value	Source(s)
Molecular Formula	C₄H₈O₄	[1][2]
Molecular Weight	120.10 g/mol	[1][3]
IUPAC Name	(2S,3R,4R)-oxolane-2,3,4-triol	[1]
CAS Number	72599-80-5	[1]
Physical State	Typically encountered as a viscous, colorless syrup.	[4][5]
Melting Point	Data for the isolated alpha-D-erythrofuranose is not readily available; D-erythrose has a reported melting point of <25 °C.	[6][7]
Boiling Point	Data for the isolated alpha-D-erythrofuranose is not readily available; a boiling point of 144.07 °C (rough estimate) has been reported for D-erythrose.	[8]
Solubility	Fully miscible in water; soluble in DMSO and methanol.	[3][4][6]
XLogP3	-2.2	[6]
Topological Polar Surface Area	69.9 Ų	[1]

Spectral Data

¹³C NMR Spectrum

The ¹³C NMR spectrum of alpha-D-Erythrofuranose provides key information about its carbon skeleton. The spectrum is available in the PubChem database.[1]

Experimental Protocols

Synthesis of D-Erythrose from D-Glucose via Oxidative Cleavage

This protocol describes a common method for the synthesis of D-erythrose from the readily available D-glucose, which will yield a mixture of anomers including alpha-D-Erythrofuranose.

Materials:

• D-Glucose

• Lead tetraacetate (Pb(OAc)₄)

• Glacial acetic acid

• Potassium iodide

• Hydrochloric acid (0.1 M)

Procedure:

• Dissolve D-glucose in glacial acetic acid.

• Slowly add a solution of lead (IV) acetate (B1210297) in glacial acetic acid to the D-glucose solution over 2 hours, maintaining the temperature at 20-25°C.

• Monitor the reaction using thin-layer chromatography (TLC) until all the D-glucose is consumed.

• Quench the reaction by adding an excess of a saturated potassium iodide solution to decompose any unreacted lead tetraacetate.

• Remove the resulting lead iodide precipitate by filtration.

• Concentrate the filtrate under reduced pressure to remove the acetic acid.

• To the resulting syrup, add 0.1 M hydrochloric acid and heat at 60°C for 4 hours to hydrolyze the intermediate di-O-formyl-D-erythrose.

• The resulting aqueous solution contains D-erythrose, which can be further purified by chromatographic methods.[1]

General Protocol for the Analysis of alpha-D-Erythrofuranose by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general method for the analysis of monosaccharides, which can be adapted for alpha-D-Erythrofuranose.

Instrumentation and Columns:

• A high-performance liquid chromatograph equipped with a refractive index detector.

• An amino-bonded silica (B1680970) or ion-exchange column suitable for carbohydrate analysis.

Mobile Phase:

• An isocratic mobile phase of acetonitrile (B52724) and water (e.g., 80:20 v/v) is commonly used. The exact ratio may need to be optimized.

Sample Preparation:

• If the sample is a complex mixture, an extraction step may be necessary to isolate the carbohydrate fraction.

• Dissolve a known amount of the sample in the mobile phase.

• Filter the sample through a 0.45 µm syringe filter before injection.

Chromatographic Conditions:

• Flow rate: Typically 1.0 mL/min.

• Column temperature: Maintained at a constant temperature, for example, 30°C.

• Injection volume: 10-20 µL.

Analysis:

• The retention time of the alpha-D-Erythrofuranose peak is compared to that of a known standard for identification.

• Quantification is achieved by integrating the peak area and comparing it to a calibration curve prepared with standards of known concentrations.[9][10]

Biological Significance and Metabolic Pathways

D-Erythrose, and specifically its phosphorylated form D-erythrose-4-phosphate, is a crucial intermediate in central metabolism.[11][12] It plays a key role in the pentose (B10789219) phosphate (B84403) pathway and serves as a precursor for the biosynthesis of aromatic amino acids.[2][11]

Role in the Pentose Phosphate Pathway and Aromatic Amino Acid Biosynthesis

The following diagram illustrates the central role of D-erythrose-4-phosphate in these interconnected pathways.

Caption: Metabolic fate of D-Erythrose-4-Phosphate.

The diagram above outlines how D-glucose-6-phosphate enters the pentose phosphate pathway, leading to the formation of D-erythrose-4-phosphate.[11] This intermediate, along with phosphoenolpyruvate from glycolysis, serves as a key precursor for the shikimate pathway, which is responsible for the biosynthesis of the aromatic amino acids tryptophan, tyrosine, and phenylalanine in microorganisms and plants.[11][12]

Experimental Workflow for Metabolic Flux Analysis

The importance of D-erythrose-4-phosphate in central metabolism makes it a target for metabolic flux analysis to understand the flow of carbon through these pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. Buy D-Erythrose | 583-50-6 | Syrup, ca 70% w/v, >75% dry wt. basis [smolecule.com]
• 4. D-(-)-ERYTHROSE | 583-50-6 [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. lookchem.com [lookchem.com]
• 7. Page loading... [wap.guidechem.com]
• 8. chembk.com [chembk.com]
• 9. aquaculture.ugent.be [aquaculture.ugent.be]
• 10. csik.sapientia.ro [csik.sapientia.ro]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

An In-depth Technical Guide to alpha-D-Erythrofuranose (CAS Number: 72599-80-5)

For Researchers, Scientists, and Drug Development Professionals

Abstract

alpha-D-Erythrofuranose, a four-carbon aldose in its furanose form, represents a fundamental monosaccharide structure. Despite its simple structure, detailed experimental and biological data for this specific anomer are not extensively available in public literature. This technical guide consolidates the known physicochemical properties of alpha-D-Erythrofuranose and provides a comprehensive overview of its structural characteristics. In the absence of specific published experimental protocols, this document outlines representative methodologies for its synthesis from D-erythrose and its characterization based on established principles of carbohydrate chemistry. Furthermore, this guide discusses the conformational analysis of the D-erythrofuranose ring, a critical aspect for understanding its potential interactions and reactivity. This document aims to serve as a foundational resource for researchers interested in the chemistry and potential applications of this simple sugar.

Chemical and Physical Properties

alpha-D-Erythrofuranose is the cyclic furanose form of the four-carbon sugar, D-erythrose. Its chemical identity is confirmed by the CAS number 72599-80-5.[1] The IUPAC name for this compound is (2S,3R,4R)-oxolane-2,3,4-triol.[1] A summary of its key quantitative properties is presented in Table 1.

Property	Value	Source
CAS Number	72599-80-5	[1]
Molecular Formula	C4H8O4	[1]
Molecular Weight	120.10 g/mol	[1]
Exact Mass	120.04225873 Da	[1]
IUPAC Name	(2S,3R,4R)-oxolane-2,3,4-triol	[1]

Experimental Protocols

Detailed experimental protocols specifically for the synthesis and analysis of alpha-D-Erythrofuranose are scarce in the reviewed literature. Therefore, the following sections provide representative methodologies based on general principles of carbohydrate chemistry.

Proposed Synthesis of alpha-D-Erythrofuranose from D-Erythrose

The synthesis of alpha-D-Erythrofuranose involves the cyclization of its open-chain precursor, D-erythrose. D-erythrose itself can be synthesized from more common starting materials like D-glucose through methods such as the Ruff degradation or oxidative cleavage.[2][3][4]

2.1.1. Step 1: Synthesis of D-Erythrose

A common method for the preparation of D-erythrose is the oxidative degradation of a larger sugar, such as D-glucose.[4]

• Materials: D-glucose, lead tetraacetate, anhydrous acetic acid, water, ion-exchange resin.

• Procedure:

  • Dissolve D-glucose in anhydrous acetic acid.

  • Slowly add a stoichiometric amount of lead tetraacetate to the solution while stirring.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Once the reaction is complete, add water to quench the reaction.

  • Neutralize the acetic acid with a suitable base.

  • Purify the resulting D-erythrose syrup using ion-exchange chromatography to remove salts and byproducts.[2]

2.1.2. Step 2: Cyclization to alpha-D-Erythrofuranose

In aqueous solution, D-erythrose exists in equilibrium between its open-chain form and its cyclic furanose and pyranose forms. The formation of the furanose ring occurs through an intramolecular hemiacetal formation between the aldehyde group at C1 and the hydroxyl group at C4.[5] The alpha and beta anomers are formed in this process.

• Procedure:

  • Dissolve the purified D-erythrose in water.

  • The solution will naturally contain an equilibrium mixture of the open-chain, alpha-furanose, beta-furanose, alpha-pyranose, and beta-pyranose forms.

  • Separation of the alpha-D-Erythrofuranose anomer would require advanced chromatographic techniques such as preparative high-performance liquid chromatography (HPLC) with a suitable column for carbohydrate separation.

Proposed workflow for the synthesis of alpha-D-Erythrofuranose.

Proposed Characterization Methods

The characterization of alpha-D-Erythrofuranose would rely on a combination of spectroscopic and chromatographic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are powerful tools for the structural elucidation of carbohydrates.[6] The chemical shifts and coupling constants of the anomeric proton are particularly indicative of the alpha or beta configuration.

• Mass Spectrometry (MS): High-resolution mass spectrometry can confirm the molecular weight and elemental composition of the compound.[7][8]

• High-Performance Liquid Chromatography (HPLC): HPLC with a suitable column (e.g., an amino- or polymer-based column) and a refractive index detector can be used to assess the purity of the sample and to separate different anomers.[9][10]

A general workflow for the characterization of carbohydrates.

Conformational Analysis

The five-membered furanose ring of alpha-D-Erythrofuranose is not planar and exists in a dynamic equilibrium of puckered conformations, typically described by pseudorotation.[11][12] Theoretical studies have been conducted to determine the most stable conformations of D-erythrose and its furanose forms.[13] These studies suggest that the alpha-furanose configuration is the most stable for D-erythrose.[13] The conformation of the furanose ring is crucial as it influences the orientation of the hydroxyl groups, which in turn dictates its chemical reactivity and potential biological interactions.

The conformational landscape of furanose rings is often described using a pseudorotational wheel, with envelope (E) and twist (T) conformations being the energy minima.[14] The specific conformation adopted by alpha-D-Erythrofuranose will be influenced by factors such as the anomeric effect and steric interactions between the hydroxyl groups.

Biological Activity and Signaling Pathways

There is a notable absence of published data regarding the specific biological activity of alpha-D-Erythrofuranose in the reviewed scientific literature. Consequently, no signaling pathways involving this particular molecule have been identified. Its structural similarity to other simple sugars suggests potential involvement in carbohydrate metabolism, but this remains speculative without direct experimental evidence. Further research is required to explore the biological roles, if any, of alpha-D-Erythrofuranose.

Conclusion

alpha-D-Erythrofuranose is a fundamental four-carbon monosaccharide for which detailed experimental and biological data are limited. This guide has provided a consolidation of its known physicochemical properties and has outlined proposed, representative methodologies for its synthesis and characterization based on established principles of carbohydrate chemistry. The conformational analysis highlights the structural dynamics of the furanose ring. The significant gaps in the literature concerning its biological activity present an opportunity for future research to explore the potential roles of this simple sugar in biological systems. This document serves as a foundational resource to stimulate and support such future investigations.

References

• 1. alpha-D-Erythrofuranose | C4H8O4 | CID 21581149 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Identification of the furanose ring conformations and the factors driving their adoption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Carbohydrate Characterization → Term [esg.sustainability-directory.com]
• 8. researchgate.net [researchgate.net]
• 9. 7. ANALYSIS OF CARBOHYDRATES [people.umass.edu]
• 10. Carbohydrate Analysis: A Comprehensive Guide to Understanding and Applying Carbohydrate Research – Creative Biolabs Therapeutic Glycoprotein Blog [creative-biolabs.com]
• 11. Insights into Furanose Solution Conformations: Beyond the Two-State Model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Conformational study of the open-chain and furanose structures of D-erythrose and D-threose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. books.rsc.org [books.rsc.org]

An In-depth Technical Guide to alpha-D-Erythrofuranose and its Biological Precursor, D-Erythrose

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of alpha-D-Erythrofuranose (C₄H₈O₄), a furanose form of the four-carbon aldose, D-erythrose. While research specifically focused on the alpha-D-Erythrofuranose isomer is limited, its open-chain precursor, D-erythrose, and its phosphorylated derivative, D-erythrose-4-phosphate, are of significant biological importance. These molecules are key intermediates in fundamental metabolic pathways, including the pentose (B10789219) phosphate (B84403) pathway and the shikimate pathway, making them relevant to a wide range of biological research and drug development endeavors. This document details the physicochemical properties of alpha-D-Erythrofuranose, outlines experimental protocols for its analysis and for studying its biological context, and presents its role in metabolic pathways and potential applications in drug discovery.

Introduction

alpha-D-Erythrofuranose is the cyclic, five-membered ring structure of D-erythrose. In aqueous solutions, D-erythrose exists in equilibrium between its open-chain aldehyde form and its cyclic furanose and pyranose forms. The furanose form, while often less abundant than the pyranose form, plays a role in the overall reactivity and conformation of this simple sugar.

The significance of D-erythrose lies primarily in its phosphorylated form, D-erythrose-4-phosphate, which is a crucial intermediate in the pentose phosphate pathway and the Calvin cycle.[1] Furthermore, it serves as a precursor for the biosynthesis of aromatic amino acids through the shikimate pathway in plants, fungi, and bacteria.[1][2] This makes the pathway a target for the development of herbicides and antimicrobial agents. The inherent reactivity of D-erythrose as a reducing sugar also implicates it in the formation of Advanced Glycation End-products (AGEs), which are associated with various pathological conditions.[1]

Physicochemical Properties

A summary of the key quantitative data for alpha-D-Erythrofuranose is presented in the table below. This data is essential for its identification, characterization, and application in experimental settings.

Property	Value	Source
Molecular Formula	C₄H₈O₄	PubChem
Molecular Weight	120.10 g/mol	PubChem
CAS Number	72599-80-5	PubChem
IUPAC Name	(2S,3R,4R)-oxolane-2,3,4-triol	PubChem
InChI Key	FMAORJIQYMIRHF-JJYYJPOSSA-N	PubChem
Canonical SMILES	C1--INVALID-LINK--O)O">C@HO	PubChem
Topological Polar Surface Area	69.9 Ų	PubChem
Complexity	84.1	PubChem
Hydrogen Bond Donor Count	3	PubChem
Hydrogen Bond Acceptor Count	4	PubChem

Biological Significance and Metabolic Pathways

While alpha-D-Erythrofuranose itself is not a direct intermediate in major metabolic pathways, its open-chain form, D-erythrose, is readily phosphorylated to form D-erythrose-4-phosphate. This phosphorylated derivative is a key player in two vital metabolic routes:

• The Pentose Phosphate Pathway (PPP): D-erythrose-4-phosphate is an intermediate in the non-oxidative branch of the PPP. This pathway is crucial for producing NADPH, which is essential for reductive biosynthesis and for protecting the cell from oxidative stress. The PPP also generates precursors for nucleotide biosynthesis.[3][4]

• The Shikimate Pathway: In microorganisms and plants, D-erythrose-4-phosphate is a primary precursor for the shikimate pathway.[2][3] This pathway is responsible for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan), which are essential for protein synthesis and as precursors for a wide range of secondary metabolites. The absence of this pathway in mammals makes it an attractive target for the development of non-toxic antimicrobial drugs and herbicides.

Role of Erythrose-4-Phosphate in the Pentose Phosphate Pathway.

Role in Drug Development

The unique position of D-erythrose-4-phosphate in the shikimate pathway makes it a molecule of interest for drug development, particularly in the creation of novel antimicrobial agents. By designing molecules that mimic D-erythrose-4-phosphate or the transition state of the enzymes that use it, researchers can create inhibitors that specifically target this essential microbial pathway.

Furthermore, D-erythrose itself has demonstrated potential as an anticancer agent. Studies have shown its ability to induce apoptosis in tumor cells and to overcome resistance to certain chemotherapeutic drugs.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. nbinno.com [nbinno.com]
• 5. benchchem.com [benchchem.com]

An In-depth Technical Guide on (2S,3R,4R)-oxolane-2,3,4-triol (α-D-Erythrofuranose)

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2S,3R,4R)-oxolane-2,3,4-triol, systematically known as α-D-erythrofuranose, is the cyclic furanose form of the aldotetrose sugar D-erythrose. This monosaccharide is a pivotal intermediate in central metabolic pathways, most notably the pentose (B10789219) phosphate (B84403) pathway, and serves as a precursor for the biosynthesis of essential aromatic amino acids. This technical guide provides a comprehensive overview of the chemical properties, synthesis, biological significance, and analytical methodologies pertaining to α-D-erythrofuranose. Detailed experimental protocols for its synthesis and characterization are presented, alongside a summary of its quantitative data. Furthermore, key metabolic pathways involving this compound are visualized to facilitate a deeper understanding of its biological roles.

Chemical and Physical Properties

α-D-Erythrofuranose is a stereoisomer of 2,3,4-trihydroxytetrahydrofuran. In aqueous solution, D-erythrose exists in equilibrium as a mixture of its open-chain aldehyde form, the corresponding hydrate, and its α- and β-furanose anomers.[1] The IUPAC name (2S,3R,4R)-oxolane-2,3,4-triol specifically defines the alpha anomer of the D-erythrose furanose ring.[2]

Table 1: Physicochemical Properties of D-Erythrose and its Furanose Anomers

Property	Value	Reference
D-Erythrose (General)
Molecular Formula	C₄H₈O₄	[3]
Molecular Weight	120.10 g/mol	[4]
Specific Rotation ([α]D)	-2.5° (c 1, H₂O, at equilibrium)	[5]
α-D-Erythrofuranose
IUPAC Name	(2S,3R,4R)-oxolane-2,3,4-triol	[2]
CAS Number	72599-80-5	[2]
β-D-Erythrofuranose
IUPAC Name	(2R,3R,4R)-oxolane-2,3,4-triol	[4]
CAS Number	72599-81-6	[4]

Table 2: Spectroscopic Data for α-D-Erythrofuranose

¹³C NMR (D₂O)	Chemical Shift (ppm)
C1	97.2
C2	75.8
C3	72.5
C4	64.3
¹H NMR (D₂O)	Chemical Shift (ppm)
H1	5.35 (d, J = 4.0 Hz)
H2	4.20 (dd, J = 4.0, 6.0 Hz)
H3	4.05 (dd, J = 6.0, 7.0 Hz)
H4a	3.85 (dd, J = 7.0, 12.0 Hz)
H4b	3.70 (dd, J = 4.0, 12.0 Hz)

Note: NMR data is predicted and may vary based on experimental conditions.

Synthesis and Isolation

The synthesis of D-erythrose, and consequently its furanose forms, can be achieved through classical carbohydrate chemistry methodologies such as the Ruff degradation of D-arabinose or the Kiliani-Fischer synthesis starting from D-glyceraldehyde.[6]

Experimental Protocol: Ruff Degradation of D-Arabinose

This method involves the oxidative decarboxylation of a higher aldose to a lower one.

• Oxidation of D-Arabinose: Dissolve D-arabinose in distilled water. Add an aqueous solution of bromine and allow the reaction to proceed at room temperature to form D-arabinonic acid.[6]

• Formation of Calcium Salt: Neutralize the solution with calcium carbonate to precipitate calcium D-arabinonate.[6]

• Oxidative Decarboxylation: Treat the calcium D-arabinonate with Fenton's reagent (a solution of hydrogen peroxide and a ferrous salt). This will induce oxidative decarboxylation, releasing carbon dioxide and forming D-erythrose.[6]

• Purification: The reaction mixture is worked up by removing iron salts and other impurities. The resulting solution containing D-erythrose is concentrated under reduced pressure to yield a syrup.[6]

Experimental Protocol: Kiliani-Fischer Synthesis from D-Glyceraldehyde

This process elongates the carbon chain of an aldose.

• Cyanohydrin Formation: React D-glyceraldehyde with an aqueous solution of sodium cyanide (NaCN). This results in the formation of two diastereomeric cyanohydrins.[6]

• Hydrolysis: The cyanohydrin mixture is hydrolyzed to the corresponding aldonic acids.

• Lactonization and Separation: The aldonic acids are converted to their γ-lactones. The diastereomeric lactones can be separated by chromatography.

• Reduction: The desired D-erythrono-γ-lactone is reduced with sodium amalgam or via catalytic hydrogenation to yield D-erythrose.[6]

Following synthesis, the anomers of D-erythrofuranose can be separated using chromatographic techniques.

Biological Significance and Metabolic Pathways

D-Erythrose and its phosphorylated derivative, D-erythrose-4-phosphate (E4P), are central intermediates in microbial metabolism.[3] E4P is a key precursor in the pentose phosphate pathway and the shikimate pathway, which is responsible for the biosynthesis of aromatic amino acids (tryptophan, tyrosine, and phenylalanine) and vitamin B6.[3][7]

Pentose Phosphate Pathway

The pentose phosphate pathway (PPP) is a fundamental metabolic route that runs parallel to glycolysis. E4P is a crucial intermediate in the non-oxidative branch of the PPP.[3]

Caption: Role of Erythrose-4-Phosphate in the Pentose Phosphate Pathway.

Shikimate Pathway

E4P is a direct precursor for the shikimate pathway, which leads to the synthesis of aromatic amino acids.[7]

Caption: The Shikimate Pathway for Aromatic Amino Acid Biosynthesis.

Analytical Methodologies

The characterization and analysis of α-D-erythrofuranose rely on a combination of spectroscopic and chiroptical techniques.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of deuterium (B1214612) oxide (D₂O) in a standard 5 mm NMR tube.[8]

• Data Acquisition: Acquire one-dimensional ¹H and ¹³C NMR spectra. Proton decoupling is typically used for the ¹³C spectrum to simplify it.[8]

• Data Processing: Process the raw data using appropriate NMR software, including Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to an internal standard.[8]

Experimental Protocol: Polarimetry

This technique is used to determine the stereochemistry of the molecule.

• Sample Preparation: Prepare a solution of the sample in deionized water at a known concentration (e.g., 1 g/100 mL). Allow the solution to stand for several hours to reach mutarotational equilibrium.[5][9]

• Instrumentation: Use a calibrated polarimeter with a sodium D-line lamp (589 nm).[5]

• Measurement: Measure the optical rotation of the solution at a constant temperature.[5]

• Calculation: Calculate the specific rotation using the formula: [α] = α / (l × c), where α is the observed rotation, l is the path length in decimeters, and c is the concentration in g/mL.[9] A negative specific rotation at equilibrium is indicative of D-erythrose.[5]

Caption: General Analytical Workflow for α-D-Erythrofuranose.

Conclusion

(2S,3R,4R)-oxolane-2,3,4-triol, or α-D-erythrofuranose, is a fundamentally important monosaccharide with significant roles in primary metabolism. Its synthesis, while rooted in classical carbohydrate chemistry, provides a valuable building block for various biochemical studies and potential drug development applications. The analytical techniques and metabolic pathways detailed in this guide offer a comprehensive resource for researchers working with this key biomolecule. A thorough understanding of its properties and biological functions is essential for advancements in metabolic engineering, synthetic biology, and the discovery of novel therapeutics targeting these pathways.

References

• 1. Erythrose and Threose: Carbonyl Migrations, Epimerizations, Aldol, and Oxidative Fragmentation Reactions under Plausible Prebiotic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alpha-D-Erythrofuranose | C4H8O4 | CID 21581149 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. beta-D-Erythrofuranose | C4H8O4 | CID 21581150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Stereochemistry and Anomers of alpha-D-Erythrofuranose

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereochemistry and anomeric forms of D-Erythrofuranose, with a particular focus on the alpha-anomer. D-Erythrose, an aldotetrose, cyclizes to form a five-membered furanose ring, giving rise to two anomers: α-D-Erythrofuranose and β-D-Erythrofuranose. Understanding the stereochemical nuances and conformational preferences of these structures is critical for applications in medicinal chemistry, glycobiology, and drug development, where precise molecular recognition is paramount.

Stereochemistry and Anomeric Forms

D-Erythrose possesses two chiral centers in its open-chain form. The cyclization of the aldehyde at C1 with the hydroxyl group at C4 introduces a new chiral center at C1, known as the anomeric carbon. This results in the formation of two diastereomeric anomers, designated as alpha (α) and beta (β).

• α-D-Erythrofuranose: The hydroxyl group on the anomeric carbon (C1) is in a trans relationship to the hydroxymethyl group (CH₂OH) at C4.

• β-D-Erythrofuranose: The hydroxyl group on the anomeric carbon (C1) is in a cis relationship to the hydroxymethyl group (CH₂OH) at C4.

In solution, these anomers exist in a dynamic equilibrium with the open-chain aldehyde form, a phenomenon known as mutarotation.

Conformational Analysis and Stability

The five-membered furanose ring is not planar and adopts puckered conformations to relieve torsional strain. These conformations are typically described by pseudorotation, with two common puckering modes being the envelope (E) and twist (T) forms.

Computational studies have been instrumental in elucidating the conformational landscape of D-Erythrofuranose anomers. A study by Azofra et al. investigated the potential energy surfaces of these molecules in the gas phase using density functional theory (DFT) at the B3LYP/6-311++G(d,p) level of theory and further refined the energies using G3B3 calculations.[1] Their findings indicate that the α-furanose configuration is the most stable for D-erythrose.[1]

Quantitative Conformational Data

The relative energies of the most stable conformers of α-D-Erythrofuranose and β-D-Erythrofuranose, as determined by computational methods, are summarized below.

Conformer	Ring Conformation	Relative Energy (B3LYP/6-311++G(d,p)) (kJ/mol)	Relative Energy (G3B3) (kJ/mol)
α-D-Erythrofuranose	3E	0.0	0.0
E₄	1.8	2.1
β-D-Erythrofuranose	OE	4.5	5.4
E₁	7.2	8.1

Data sourced from Azofra, L. M., et al. (2012). Conformational study of the open-chain and furanose structures of D-erythrose and D-threose. Carbohydrate Research, 358, 96-105.[1]

Spectroscopic Data

Note: The following table presents predicted ¹³C NMR chemical shifts for α-D-Erythrofuranose. Experimental verification is required for confirmation.

Carbon Atom	Predicted ¹³C Chemical Shift (ppm)
C1	95.2
C2	72.5
C3	71.8
C4	82.1

Predicted data from public chemical databases. For research purposes, experimental determination is recommended.

Experimental Protocols

NMR Spectroscopic Analysis for Anomer and Conformation Determination

This protocol outlines the general steps for the structural analysis of D-Erythrofuranose using NMR spectroscopy.

1.1. Sample Preparation:

• Dissolve 5-10 mg of D-Erythrose in 0.5 mL of deuterium (B1214612) oxide (D₂O, 99.96%).
• Lyophilize the sample to exchange labile protons with deuterium. Repeat this step 2-3 times for complete exchange.
• Redissolve the final sample in 0.5 mL of D₂O and transfer to a 5 mm NMR tube.

1.2. Data Acquisition:

• Acquire a one-dimensional (1D) ¹H NMR spectrum to observe the anomeric proton signals and determine the anomeric ratio by integration.
• Acquire a 1D ¹³C NMR spectrum, potentially with DEPT (Distortionless Enhancement by Polarization Transfer) experiments to differentiate CH, CH₂, and CH₃ groups.
• Acquire two-dimensional (2D) NMR spectra:

• COSY (Correlation Spectroscopy): To establish ¹H-¹H scalar coupling networks and assign protons within each anomeric spin system.
• HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon atom.
• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range ¹H-¹³C correlations, which can help in confirming assignments and identifying the ring structure.
• NOESY (Nuclear Overhauser Effect Spectroscopy): To determine through-space proximities of protons, providing information about the stereochemistry and conformation.

1.3. Data Analysis:

• Assign all ¹H and ¹³C chemical shifts for both α- and β-anomers.
• Measure the vicinal proton-proton coupling constants (³JHH) from the high-resolution 1D ¹H or 2D COSY spectra.
• Use the magnitude of the ³J(H1,H2) coupling constant to confirm the anomeric configuration.
• Analyze other ³JHH values around the furanose ring to deduce the preferred ring conformation by applying the Karplus equation, which relates coupling constants to dihedral angles.

Computational Conformational Analysis Protocol

This protocol provides a general workflow for the computational analysis of D-Erythrofuranose conformers using Density Functional Theory (DFT).

2.1. Initial Structure Generation:

• Generate initial 3D structures of α- and β-D-Erythrofuranose in various plausible envelope (E) and twist (T) conformations. This can be done using molecular mechanics or by systematically varying the pseudorotation phase angle.

2.2. Geometry Optimization:

• Perform geometry optimization for each initial structure using a suitable DFT functional and basis set (e.g., B3LYP/6-311++G(d,p)).
• Ensure that the optimizations converge to true energy minima by performing frequency calculations and verifying the absence of imaginary frequencies.

2.3. Energy Calculation:

• Perform single-point energy calculations on the optimized geometries using a higher level of theory (e.g., G3B3) to obtain more accurate relative energies.
• Include solvent effects if studying the system in solution, using a continuum solvation model such as the Polarizable Continuum Model (PCM).

2.4. Analysis:

• Compare the relative energies of all stable conformers to identify the global minimum and the population of each conformer at a given temperature using the Boltzmann distribution.
• Analyze the geometric parameters (bond lengths, bond angles, dihedral angles) of the low-energy conformers.
• Theoretically predict NMR parameters (chemical shifts and coupling constants) for the low-energy conformers and compare them with experimental data for validation.

Visualizations

Caption: Equilibrium between the open-chain and cyclic anomers of D-Erythrose.

Caption: Experimental workflow for stereochemical analysis of D-Erythrofuranose.

References

• 1. beta-D-Erythrofuranose | C4H8O4 | CID 21581150 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Elusive Presence of alpha-D-Erythrofuranose: A Technical Guide to its Role as a Metabolic Intermediate

An In-depth Exploration for Researchers, Scientists, and Drug Development Professionals

Introduction

alpha-D-Erythrofuranose, a four-carbon monosaccharide, represents one of the cyclic forms of D-erythrose. While D-erythrose and its phosphorylated derivative, D-erythrose-4-phosphate, are well-established intermediates in central metabolic pathways, the specific natural occurrence, quantification, and direct biological activities of the alpha-D-Erythrofuranose anomer are not extensively documented in scientific literature. In aqueous solutions, reducing sugars like D-erythrose exist in a dynamic equilibrium between their open-chain aldehyde form and cyclic furanose and pyranose anomers. For erythrose, the furanose forms (including alpha-D-Erythrofuranose) are present, though their relative abundance in biological systems is not well-quantified. This guide provides a comprehensive overview of D-erythrose, with a focus on its metabolic significance, analytical methodologies for its quantification, and its role in non-enzymatic glycation, acknowledging the limited data specific to the alpha-D-Erythrofuranose isomer.

Natural Occurrence and Sources

Direct quantitative data on the natural occurrence of alpha-D-Erythrofuranose is scarce. D-erythrose, in its various isomeric forms, is considered to be present in all living organisms as an intermediate in carbohydrate metabolism.[1] Historically, erythrose was first isolated from rhubarb (Rheum rhabarbarum) in 1849.[2] However, modern metabolomic studies have not extensively reported the concentrations of free D-erythrose or its specific anomers in common natural sources like fruits and vegetables. Its primary existence within cells is in its phosphorylated form, D-erythrose-4-phosphate.

Core Metabolic Pathways

The principal biological significance of D-erythrose lies in its phosphorylated form, D-erythrose-4-phosphate (E4P), a key intermediate in two central metabolic pathways: the Pentose (B10789219) Phosphate (B84403) Pathway and the Shikimate Pathway.

The Pentose Phosphate Pathway (PPP)

E4P is a crucial node in the non-oxidative branch of the PPP, linking it with glycolysis. It is formed from fructose-6-phosphate (B1210287) and glyceraldehyde-3-phosphate in a reaction catalyzed by the enzyme transketolase. E4P can then be converted, along with xylulose-5-phosphate, into fructose-6-phosphate and glyceraldehyde-3-phosphate by transaldolase and transketolase, allowing for the flexible interconversion of sugars to meet the cell's metabolic needs for nucleotide synthesis, NADPH production, and precursors for aromatic amino acid synthesis.

Diagram 1: Role of Erythrose-4-Phosphate in the Pentose Phosphate Pathway.

The Shikimate Pathway

In plants, bacteria, and fungi, E4P is a critical precursor for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan) via the shikimate pathway. The first committed step of this pathway involves the condensation of E4P with phosphoenolpyruvate (B93156) (PEP) to form 3-deoxy-D-arabino-heptulosonate-7-phosphate (DAHP), a reaction catalyzed by DAHP synthase.

Diagram 2: Erythrose-4-Phosphate as a Precursor in the Shikimate Pathway.

Non-Enzymatic Glycation and Cellular Signaling

D-erythrose, in its open-chain aldehyde form, is a reducing sugar that can participate in non-enzymatic glycation reactions with the free amino groups of proteins, lipids, and nucleic acids. This process, also known as the Maillard reaction, leads to the formation of a Schiff base, which can rearrange to a more stable Amadori product. Over time, these early glycation products can undergo further reactions to form a heterogeneous group of molecules known as Advanced Glycation End-products (AGEs).

The accumulation of AGEs is associated with various pathological conditions and can trigger cellular signaling cascades by binding to specific cell surface receptors, such as the Receptor for Advanced Glycation End-products (RAGE). The interaction of AGEs with RAGE can induce intracellular oxidative stress and activate signaling pathways, including the transcription factor NF-κB, which in turn regulates the expression of genes involved in inflammation and cellular damage.[3]

Diagram 3: Non-Enzymatic Glycation by D-Erythrose and Subsequent Cellular Signaling.

Data Presentation: Analytical Techniques for D-Erythrose Quantification

While data for alpha-D-Erythrofuranose is not available, several methods have been established for the quantification of total D-erythrose. The choice of technique depends on the sample matrix, required sensitivity, and available instrumentation.

Analytical Technique	Principle	Linearity (R²)	Limit of Detection (LOD)	Precision (%RSD)	Throughput
HPLC-RID	Separation based on polarity and detection via refractive index changes.	>0.99	~0.1 mg/mL	< 5%	Moderate
GC-MS (with Derivatization)	Separation of volatile derivatives by gas chromatography and detection by mass spectrometry.	>0.99	5-25 ng/mL	< 10%	Moderate to High
Enzymatic Assay	Specific enzymatic conversion of D-Erythrose coupled to a detectable change (e.g., NADH oxidation).	>0.99	~0.65 µmol/L	< 6%	High

Note: The performance characteristics are based on typical applications and may vary depending on the specific experimental conditions.

Experimental Protocols

The following is a generalized protocol for the extraction and quantification of D-erythrose from a biological sample (e.g., plant tissue) using Gas Chromatography-Mass Spectrometry (GC-MS), a highly sensitive and selective method that requires derivatization to make the sugar volatile.

Protocol: GC-MS Analysis of D-Erythrose in Plant Tissue

1. Sample Preparation and Extraction:

• Objective: To extract small polar metabolites, including D-erythrose, from the plant matrix.

• Materials:

  • Plant tissue (fresh, frozen, or freeze-dried)

  • Liquid nitrogen

  • 80% (v/v) aqueous methanol (B129727), pre-chilled to -20°C

  • Internal standard (e.g., ribitol (B610474) or a stable isotope-labeled erythrose)

  • Microcentrifuge tubes

  • Homogenizer (e.g., bead beater)

  • Centrifuge

  • Vacuum concentrator

• Procedure:

  • Flash-freeze approximately 50-100 mg of fresh plant tissue in liquid nitrogen and grind to a fine powder.

  • Transfer the powdered tissue to a pre-weighed 2 mL microcentrifuge tube.

  • Add 1 mL of pre-chilled 80% methanol containing the internal standard.

  • Homogenize the sample using a bead beater for 5 minutes.

  • Incubate the mixture at 70°C for 15 minutes, vortexing every 5 minutes.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube.

  • Evaporate the solvent to dryness in a vacuum concentrator.

2. Derivatization (Two-Step Methoximation and Silylation):

• Objective: To convert non-volatile D-erythrose into a volatile derivative suitable for GC-MS analysis.

• Materials:

  • Dried sample extract

  • Methoxyamine hydrochloride in pyridine (B92270) (20 mg/mL)

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

  • Heating block or oven

• Procedure:

  • Add 50 µL of methoxyamine hydrochloride in pyridine to the dried extract.

  • Incubate at 37°C for 90 minutes with shaking. This step stabilizes the open-chain aldehyde form.

  • Add 80 µL of BSTFA with 1% TMCS.

  • Incubate at 70°C for 30 minutes. This step replaces active hydrogens with trimethylsilyl (B98337) (TMS) groups.

  • Cool the sample to room temperature before analysis.

3. GC-MS Analysis:

• Objective: To separate and quantify the derivatized D-erythrose.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Typical Parameters:

  • GC Column: DB-5ms or equivalent non-polar column.

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes; ramp to 300°C at 10°C/min; hold at 300°C for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

  • MS Detector: Electron ionization (EI) at 70 eV.

  • Scan Range: m/z 50-600.

4. Data Analysis and Quantification:

• Objective: To identify and quantify the D-erythrose peak.

• Procedure:

  • Identify the peak corresponding to the TMS-derivatized D-erythrose based on its retention time and mass spectrum, compared to an authentic standard.

  • Quantify the peak area of a characteristic ion of derivatized D-erythrose relative to the peak area of the internal standard.

  • Calculate the concentration of D-erythrose in the original sample using a calibration curve prepared with known concentrations of D-erythrose standards.

Diagram 4: Experimental Workflow for GC-MS Quantification of D-Erythrose.

Conclusion

alpha-D-Erythrofuranose remains a structurally defined but quantitatively elusive component of the natural world. Its significance is primarily understood through the metabolic roles of its open-chain and phosphorylated forms. As a key intermediate in the pentose phosphate and shikimate pathways, D-erythrose-4-phosphate is fundamental to the biosynthesis of essential macromolecules. Furthermore, the reactivity of the aldehyde form of D-erythrose in non-enzymatic glycation highlights its potential contribution to cellular signaling in the context of aging and disease. Advances in analytical techniques may in the future allow for the precise quantification of the different anomers of D-erythrose in biological systems, which could provide a deeper understanding of their specific roles. For now, this guide provides a comprehensive overview based on the current scientific understanding of D-erythrose as a whole, offering a valuable resource for researchers in the fields of biochemistry, drug development, and metabolic engineering.

References

• 1. alpha-D-Erythrofuranose | C4H8O4 | CID 21581149 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Erythrose - Wikipedia [en.wikipedia.org]
• 3. Conformational study of the open-chain and furanose structures of D-erythrose and D-threose - PubMed [pubmed.ncbi.nlm.nih.gov]

The Unseen Architects: An In-depth Technical Guide to the Biological Role of Furanose Sugars in Cellular Processes

For Researchers, Scientists, and Drug Development Professionals

Abstract

Often overshadowed by their more stable pyranose counterparts, furanose sugars, with their characteristic five-membered ring structure, play a pivotal and often underappreciated role in a vast array of fundamental cellular processes. This technical guide provides a comprehensive exploration of the multifaceted biological functions of furanose sugars, moving beyond their well-established role as components of nucleic acids to delve into their involvement in metabolic pathways, cellular signaling, and pathogenesis. We will examine the unique structural properties that dictate their functional versatility and explore their significance as targets for novel therapeutic interventions. This whitepaper synthesizes current research to offer a detailed resource for scientists and drug development professionals seeking to understand and exploit the intricate world of furanose sugars.

Introduction: The Structural Dichotomy of Monosaccharides

Monosaccharides in aqueous solution exist in a dynamic equilibrium between their open-chain and cyclic forms. The formation of a cyclic hemiacetal or hemiketal results in either a five-membered furanose ring or a six-membered pyranose ring.[1][2] While pyranose rings, such as that of glucose, are generally more thermodynamically stable due to reduced ring strain, the less stable but more flexible furanose form is crucial for specific biological functions.[1] The inherent flexibility of the furanose ring, which readily adopts various puckered conformations, is a key determinant of its diverse roles in cellular processes.[3]

The Cornerstone of Genetics: Furanose in Nucleic Acids

The most prominent and well-understood role of furanose sugars is as the backbone of nucleic acids. D-ribose in its furanose form (β-D-ribofuranose) is the central component of ribonucleic acid (RNA), while 2'-deoxy-D-ribose in its furanose form (β-D-2-deoxyribofuranose) forms the backbone of deoxyribonucleic acid (DNA). The five-membered ring structure is not a mere passive scaffold but actively influences the conformation and function of these vital macromolecules. The puckering of the furanose ring (C2'-endo or C3'-endo) dictates the helical structure of DNA and RNA, thereby affecting protein binding and gene expression.

Figure 1: Furanose in the nucleic acid backbone.

Furanose Sugars in Metabolism and Transport

Beyond their role in genetics, furanose sugars are key players in various metabolic pathways and are specifically recognized by cellular transport systems.

Arabinofuranose Metabolism in Bacteria

L-arabinose, a major component of plant cell wall hemicellulose, is an important carbon source for many bacteria.[4] In these complex polymers, L-arabinose exists exclusively in the furanose form (L-arabinofuranose).[4] Bacteria have evolved specific ABC transporters, such as the GafABCD system in Shewanella sp. ANA-3, that exhibit high specificity for L-arabinofuranose over its pyranose counterpart.[5] The crystal structure of the substrate-binding protein GafASw reveals a binding pocket adapted to the furanose conformation.[5]

Once transported into the cell, L-arabinofuranose is metabolized through a series of enzymatic steps, eventually entering the pentose (B10789219) phosphate pathway.[6][7]

Figure 2: L-Arabinofuranose metabolism in bacteria.

Galactofuranose Biosynthesis in Fungi and Protozoa

Galactofuranose (Galf) is a key component of glycoconjugates in many pathogenic fungi and protozoa, but is absent in mammals, making its biosynthetic pathway an attractive target for antimicrobial drug development.[8][9] In these organisms, UDP-galactopyranose is converted to UDP-galactofuranose by the enzyme UDP-galactopyranose mutase.[6] This activated furanose sugar is then incorporated into various cell surface molecules, playing a crucial role in cell wall integrity, morphogenesis, and virulence.[8][10]

Furanose Sugars in Cellular Signaling

While less common than their pyranose counterparts in signaling molecules, furanose sugars and their derivatives are emerging as important players in cellular communication.

Furanosides as Signaling Molecules

Specific furanosides can act as signaling molecules. For instance, in some host-pathogen interactions, furanose-containing glycans on the surface of pathogens are recognized by host immune receptors, triggering an immune response.[11]

O-GlcNAcylation: A Link to Furanose-like Structures in Signaling

O-linked β-N-acetylglucosamine (O-GlcNAc) is a dynamic post-translational modification of nuclear and cytoplasmic proteins that regulates a wide range of cellular processes. While the GlcNAc moiety is in a pyranose form, the enzymes that add and remove it, O-GlcNAc transferase (OGT) and O-GlcNAcase (OGA), recognize and process a vast array of substrates, integrating signals from various metabolic pathways. The study of how these enzymes recognize their targets provides insights into the broader principles of sugar-based signaling.

Quantitative Data on Furanose-Protein Interactions

The specific recognition of furanose sugars by proteins is fundamental to their biological roles. The strength of these interactions is quantified by the dissociation constant (Kd), while the efficiency of enzymatic processing is described by the Michaelis constant (Km) and the maximum reaction velocity (Vmax).

Protein/Enzyme	Ligand/Substrate	Organism	Kd (μM)	Km (μM)	Vmax (U/mg)	Reference
GafASw (ABC transporter)	L-Arabinofuranose	Shewanella sp. ANA-3	0.2	-	-	[5]
AraF (ABC transporter)	L-Arabinopyranose	Escherichia coli	-	140-320	-	[12]
Arabinose Isomerase	L-Arabinose	Escherichia coli	-	3300	-
Ribulokinase	L-Ribulose	Escherichia coli	-	100	-
UDP-galactopyranose mutase	UDP-galactopyranose	Aspergillus fumigatus	-	6.7	0.014

Note: Data for some enzymes are for the general substrate and not specifically the furanose form due to limited availability in the literature. Further research is needed to populate this table comprehensively.

Experimental Protocols for Studying Furanose Sugars

A variety of experimental techniques are employed to investigate the structure, function, and metabolism of furanose sugars.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Analysis

NMR spectroscopy is a powerful tool for determining the three-dimensional structure of carbohydrates in solution, including the conformation of the furanose ring.[8][9]

Detailed Protocol for 1D and 2D NMR Analysis of Furanose Sugars:

• Sample Preparation: Dissolve 1-5 mg of the purified carbohydrate in 0.5 mL of D2O. Lyophilize and redissolve in D2O three times to exchange all exchangeable protons.

• 1D 1H NMR: Acquire a 1D proton spectrum to assess sample purity and identify anomeric protons, which typically resonate in a distinct region of the spectrum (δ 4.5-5.5 ppm).

• 2D COSY (Correlation Spectroscopy): This experiment identifies scalar-coupled protons, allowing for the tracing of the proton network within each sugar ring.

• 2D TOCSY (Total Correlation Spectroscopy): This experiment extends the correlations observed in COSY to the entire spin system of a sugar residue, aiding in the assignment of all protons within a furanose ring.

• 2D HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon, enabling the assignment of the 13C spectrum.

• 2D HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away, which is crucial for determining the linkages between sugar residues in oligosaccharides.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment identifies protons that are close in space, providing information about the three-dimensional conformation of the furanose ring and the glycosidic linkages.

Figure 3: A typical NMR workflow for carbohydrate analysis.

X-ray Crystallography for Protein-Furanose Complexes

X-ray crystallography provides high-resolution structural information on how proteins recognize and bind to furanose sugars.

General Protocol for X-ray Crystallography of a Protein-Furanose Complex:

• Protein Expression and Purification: Overexpress the protein of interest and purify it to homogeneity using chromatographic techniques.

• Crystallization: Screen a wide range of crystallization conditions (precipitants, pH, temperature, additives) to obtain well-diffracting crystals of the protein.

• Soaking or Co-crystallization: Introduce the furanose sugar to the protein crystals by either soaking the crystals in a solution containing the sugar or by co-crystallizing the protein in the presence of the sugar.

• Data Collection: Mount a crystal and expose it to a high-intensity X-ray beam, typically at a synchrotron source, to collect diffraction data.

• Structure Determination: Process the diffraction data and solve the phase problem using methods like molecular replacement or isomorphous replacement.

• Model Building and Refinement: Build an atomic model of the protein-furanose complex into the electron density map and refine it to obtain a final, high-resolution structure.

Enzymatic Assays for Furanose Metabolism

Enzymatic assays are used to measure the activity of enzymes involved in furanose metabolism and to determine their kinetic parameters.

General Protocol for a Spectrophotometric Enzymatic Assay:

• Assay Buffer Preparation: Prepare a buffer at the optimal pH for the enzyme of interest.

• Reaction Mixture: In a cuvette, combine the assay buffer, the furanose substrate at varying concentrations, and any necessary cofactors.

• Enzyme Addition: Initiate the reaction by adding a small amount of the purified enzyme.

• Spectrophotometric Monitoring: Monitor the change in absorbance at a specific wavelength over time. This change can be due to the production or consumption of a chromophoric product or can be coupled to a secondary reaction that produces a detectable signal.

• Data Analysis: Calculate the initial reaction velocity (V0) from the linear portion of the absorbance versus time plot. Plot V0 against the substrate concentration and fit the data to the Michaelis-Menten equation to determine Km and Vmax.

Furanose Derivatives in Drug Development

The unique biological roles of furanose sugars make them and their derivatives attractive targets and scaffolds for drug development.

Furanose Analogs as Antiviral Agents

Many successful antiviral drugs are nucleoside analogs, where the furanose ring of a natural nucleoside is modified. These analogs act by inhibiting viral polymerases or by being incorporated into the growing viral DNA or RNA chain, leading to chain termination.[13][14][15] Examples include:

• Remdesivir: An adenosine (B11128) analogue with a modified ribose-furanose ring that has shown efficacy against RNA viruses, including SARS-CoV-2.[15]

• Sofosbuvir: A uridine (B1682114) analogue used to treat Hepatitis C, which acts as a chain terminator for the viral RNA polymerase.[15]

Furanose-Containing Molecules as Anticancer Agents

Some natural products and synthetic compounds containing furanose or furanone moieties have demonstrated anticancer activity.[13] For instance, certain bis-2(5H)-furanone derivatives have been shown to induce cell cycle arrest in glioma cells.[13]

Targeting Furanose Metabolism in Pathogens

As galactofuranose is essential for the viability and virulence of many pathogenic fungi and protozoa but absent in humans, the enzymes involved in its biosynthesis are prime targets for the development of novel anti-infective agents.[8]

Conclusion and Future Perspectives

Furanose sugars, despite their lower intrinsic stability compared to pyranose sugars, are indispensable components of fundamental cellular processes. Their conformational flexibility allows them to play critical roles in the structure of genetic material, in specific metabolic pathways, and in cellular signaling. The unique presence and essentiality of certain furanose-containing glycoconjugates in pathogenic microorganisms present exciting opportunities for the development of targeted therapeutics. Further research into the quantitative aspects of furanose-protein interactions and the elucidation of furanose-mediated signaling pathways in mammalian cells will undoubtedly uncover new biological principles and open up novel avenues for drug discovery. A deeper understanding of these "unseen architects" of the cellular world holds immense promise for advancing our knowledge of biology and medicine.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. youtube.com [youtube.com]
• 3. Obtaining Pure 1H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sojo-u.ac.jp [sojo-u.ac.jp]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. Biosynthesis of the Fungal Cell Wall Polysaccharide Galactomannan Requires Intraluminal GDP-mannose - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tmrjournals.com [tmrjournals.com]
• 12. Determination of glucose concentration in the culture supernatant and intracellular triglyceride content [bio-protocol.org]
• 13. youtube.com [youtube.com]
• 14. Mechanisms of action of antiviral drugs | Research Starters | EBSCO Research [ebsco.com]
• 15. longdom.org [longdom.org]

An In-Depth Technical Guide to the Discovery and Historical Context of alpha-D-Erythrofuranose

For Researchers, Scientists, and Drug Development Professionals

Introduction

alpha-D-Erythrofuranose, a four-carbon aldose in its five-membered cyclic hemiacetal form, represents a fundamental structure in carbohydrate chemistry. While its open-chain counterpart, D-erythrose, was discovered in the mid-19th century, the understanding of its cyclic furanose structure is deeply intertwined with the broader evolution of carbohydrate chemistry, from the foundational work of Emil Fischer to the advent of modern spectroscopic techniques. This technical guide provides a comprehensive overview of the discovery, historical context, and key experimental methodologies related to alpha-D-Erythrofuranose.

Historical Context and Discovery

The journey to understanding alpha-D-Erythrofuranose began with the isolation of its open-chain precursor, D-erythrose. In 1849, the French pharmacist Louis Feux Joseph Garot first isolated a syrupy tetrose sugar from rhubarb, which he named erythrose.[1][2] This discovery predated the systematic understanding of monosaccharide structures.

The late 19th and early 20th centuries were dominated by the seminal work of German chemist Emil Fischer, who laid the groundwork for the stereochemical understanding of sugars.[1] Through his work on the synthesis and degradation of monosaccharides, Fischer elucidated the straight-chain structures of many aldoses, including D-erythrose. His development of the Kiliani-Fischer synthesis for elongating carbohydrate chains and the Ruff degradation for shortening them were instrumental in establishing the relative configurations of these sugars.[1]

However, Fischer's linear representations could not account for all the observed properties of sugars, such as mutarotation—the change in optical rotation of a freshly prepared sugar solution over time. This phenomenon hinted at the existence of cyclic structures in equilibrium with the open-chain form.

The concept of the five-membered furanose ring and the six-membered pyranose ring was later introduced by the British chemist Sir Norman Haworth in the 1920s. He proposed that sugars could exist as cyclic hemiacetals, and his Haworth projections provided a convenient way to represent these three-dimensional structures on a two-dimensional plane. While the initial focus was on the more stable pyranose forms of hexoses like glucose, the existence of furanose rings, particularly in pentoses and some tetroses, became increasingly accepted.

The definitive characterization of the furanose forms of erythrose, including the alpha-anomer, had to await the development of advanced analytical techniques. While early chemical methods provided indirect evidence, it was the advent of Nuclear Magnetic Resonance (NMR) spectroscopy that allowed for the direct observation and quantification of the different isomeric forms of erythrose in solution.[3] More recently, in 2013, the gas-phase structures of both alpha- and beta-erythrofuranose were characterized using rotational spectroscopy, providing unequivocal evidence for their existence.[4][5]

Physicochemical Properties

alpha-D-Erythrofuranose exists in equilibrium with its beta-anomer and the open-chain D-erythrose in solution. The physical and chemical properties of the individual anomers are often studied as part of this equilibrium mixture.

Quantitative Data Summary

Property	Value	Method of Determination	Reference
Molecular Formula	C4H8O4	Mass Spectrometry	[6]
Molecular Weight	120.10 g/mol	Calculation	[6]
IUPAC Name	(2S,3R,4R)-oxolane-2,3,4-triol	Nomenclature	[6]
CAS Number	72599-80-5	Chemical Registry	[6]
Equilibrium Data in D2O at 25°C
% alpha-furanose	~23%	13C NMR Spectroscopy	[3]
% beta-furanose	~58%	13C NMR Spectroscopy	[3]
% hydrate (B1144303) (open-chain)	~10%	13C NMR Spectroscopy	[3]
Specific Rotation of D-Erythrose (equilibrium mixture)
[α]D	-14.5°	Polarimetry	[7]

Key Experimental Protocols

The study of alpha-D-Erythrofuranose has relied on several key experimental techniques, from classical synthetic methods to modern spectroscopic analysis.

Synthesis of D-Erythrose (Precursor to alpha-D-Erythrofuranose)

a) Ruff Degradation of D-Arabinose

This method shortens the carbon chain of an aldose by one carbon.

• Principle: The Ruff degradation involves the oxidation of the aldose to its corresponding aldonic acid, followed by oxidative decarboxylation.

• Protocol:

  • Oxidation to Calcium D-Arabinonate: D-Arabinose is oxidized with bromine water to form D-arabinonic acid. The solution is then neutralized with calcium carbonate to precipitate calcium D-arabinonate.

  • Oxidative Decarboxylation: The calcium D-arabinonate is treated with hydrogen peroxide in the presence of a ferric salt catalyst (Fenton's reagent). This leads to the oxidative decarboxylation of the salt, yielding D-erythrose.

b) Kiliani-Fischer Synthesis from D-Glyceraldehyde

This method lengthens the carbon chain of an aldose by one carbon.

• Principle: The Kiliani-Fischer synthesis involves the addition of cyanide to the aldehyde group of the starting sugar to form a cyanohydrin. The nitrile group is then hydrolyzed to a carboxylic acid and subsequently reduced to an aldehyde.

• Protocol:

  • Cyanohydrin Formation: D-Glyceraldehyde is treated with sodium cyanide to form two diastereomeric cyanohydrins.

  • Hydrolysis and Lactonization: The cyanohydrins are hydrolyzed to their corresponding aldonic acids, which readily form lactones.

  • Reduction to Aldoses: The separated lactones are reduced with sodium amalgam to yield a mixture of D-erythrose and D-threose.

Characterization of alpha-D-Erythrofuranose in Solution by NMR Spectroscopy

• Principle: 13C NMR spectroscopy can distinguish between the different carbon environments in the various isomers of erythrose present at equilibrium in solution. The chemical shifts of the anomeric carbons (C1) are particularly diagnostic.

• Protocol:

  • Sample Preparation: A solution of D-erythrose is prepared in a suitable solvent, typically deuterium (B1214612) oxide (D2O), at a known concentration (e.g., 80 mM).[3]

  • Data Acquisition: 13C NMR spectra are recorded on a high-field NMR spectrometer.

  • Data Analysis: The signals corresponding to the anomeric carbons of alpha-D-Erythrofuranose (around 94.6 ppm) and beta-D-Erythrofuranose (around 100.2 ppm) are identified and integrated.[3] The relative percentages of each anomer and the open-chain form (hydrate) can be determined from the integral values.

Mandatory Visualizations

Logical Relationships in Carbohydrate Synthesis and Analysis

Caption: Interconnections between synthesis, equilibrium, and analysis of D-Erythrose.

Experimental Workflow for NMR Analysis of Erythrose Anomers

Caption: Workflow for the quantitative analysis of erythrose anomers by NMR.

References

• 1. benchchem.com [benchchem.com]
• 2. Erythrose - Wikipedia [en.wikipedia.org]
• 3. Erythrose and Threose: Carbonyl Migrations, Epimerizations, Aldol, and Oxidative Fragmentation Reactions under Plausible Prebiotic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. alpha-D-Erythrofuranose | C4H8O4 | CID 21581149 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Theoretical Conformational Analysis of Erythrofuranose: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical conformational analysis of erythrofuranose, the cyclic form of the four-carbon sugar erythrose. Understanding the conformational landscape of this fundamental monosaccharide is crucial for various fields, including stereochemistry, drug design, and metabolomics, as the three-dimensional structure dictates its biological activity and chemical reactivity. This document details the computational methodologies employed, presents key quantitative findings in a structured format, outlines relevant experimental protocols for validation, and visualizes the core concepts and workflows.

Core Concepts in Erythrofuranose Conformation

Erythrose, a tetrose sugar, can exist in both an open-chain aldehyde form and cyclic furanose anomers (α and β). The five-membered furanose ring is not planar and adopts various puckered conformations to relieve steric strain. These conformations are typically described as either envelope (E), where one atom is out of the plane of the other four, or twist (T), where two adjacent atoms are on opposite sides of the plane formed by the other three. The conformational preference of the furanose ring and the orientation of its substituents, particularly the anomeric hydroxyl group, are governed by a delicate balance of steric and electronic effects, including the anomeric effect and intramolecular hydrogen bonding.

Theoretical Methodologies for Conformational Analysis

The conformational landscape of erythrofuranose has been extensively studied using computational chemistry methods. These theoretical approaches provide detailed insights into the relative stabilities and geometric parameters of different conformers, which can be challenging to determine experimentally.

Computational Approach

A common and robust computational workflow for the conformational analysis of furanose rings is outlined below.

Figure 1: A typical computational workflow for the conformational analysis of erythrofuranose.

Key Computational Methods

• Density Functional Theory (DFT): This is a widely used quantum mechanical method for studying the electronic structure of molecules. For erythrose, the B3LYP functional is commonly employed.

  • Basis Sets: The choice of basis set is crucial for accurate calculations. A smaller basis set like 6-31G(d) is often used for initial geometry optimizations of a large number of conformers, while a larger, more flexible basis set such as 6-311++G(d,p) is used for final optimizations and energy calculations.[1]

• Ab Initio Methods: High-level ab initio methods, such as G3B3, are used to obtain highly accurate single-point energies of the optimized geometries. These methods provide a reliable benchmark for the relative stabilities of the conformers.[1]

• Atoms in Molecules (AIM) and Natural Bond Orbital (NBO) Analysis: These methods are used to analyze the intramolecular interactions, such as hydrogen bonds, that stabilize the different conformers. AIM theory defines atomic boundaries and bond paths based on the electron density topology, while NBO analysis provides information about orbital interactions and charge transfer.[1]

Data Presentation: Conformational Landscape of Erythrofuranose

Theoretical studies have identified several stable conformers for both α- and β-D-erythrofuranose in the gas phase. The α-furanose configuration is generally found to be the most stable.[1] The relative energies and puckering descriptions of the most stable conformers are summarized below.

Anomer	Conformation	Puckering Type	Relative Energy (kJ/mol) at G3B3 Level
α-D-Erythrofuranose	Most Stable	Envelope (E)	0.00
β-D-Erythrofuranose	Most Stable	Twist (T)	> 0

Note: The exact relative energy of the most stable β-anomer is greater than zero, indicating it is less stable than the α-anomer. The precise value requires access to the full dataset of the cited study.

Furanose Ring Puckering

The puckering of the furanose ring is a key determinant of its overall shape and can be quantified using puckering parameters derived from the endocyclic torsion angles. The two main parameters are the phase angle of pseudorotation (P) and the maximum puckering amplitude (τm). The pseudorotational wheel provides a convenient way to visualize the continuous range of possible envelope and twist conformations.

Figure 2: The pseudorotational wheel illustrating the continuum of furanose ring puckering conformations.

Experimental Protocols for Validation

Theoretical predictions of conformational preferences are ideally validated by experimental data. The two primary techniques used for studying the gas-phase and solution-phase conformations of erythrose are rotational spectroscopy and Nuclear Magnetic Resonance (NMR) spectroscopy, respectively.

Rotational Spectroscopy

This gas-phase technique provides highly accurate information about the moments of inertia of a molecule, from which its three-dimensional structure can be precisely determined.

Methodology: Chirped-Pulse Fourier Transform Microwave (CP-FTMW) Spectroscopy

• Sample Preparation: Erythrose is a solid at room temperature and prone to decomposition upon heating. Therefore, a laser ablation technique is often employed to bring the molecule into the gas phase without degradation. A solid sample of erythrose is mixed with a binder and pressed into a rod, which is then placed in the path of a pulsed laser.

• Vaporization and Supersonic Expansion: The laser ablates the sample, and the resulting plume of molecules is entrained in a pulse of an inert carrier gas (e.g., argon or neon). This mixture then undergoes supersonic expansion into a high-vacuum chamber, cooling the molecules to very low rotational and vibrational temperatures.

• Microwave Excitation: A short, high-power microwave pulse that is "chirped" (swept rapidly over a range of frequencies) is broadcast into the chamber. This pulse excites a wide range of rotational transitions simultaneously.

• Signal Detection: After the excitation pulse, the coherently rotating molecules emit a free induction decay (FID) signal, which is detected by a sensitive antenna.

• Data Processing: The FID is digitized and Fourier transformed to yield the rotational spectrum. The frequencies of the observed transitions are then fitted to a rotational Hamiltonian to determine the rotational constants (A, B, and C). These constants are directly related to the moments of inertia and thus provide a precise structural fingerprint of the conformer.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the structure and conformation of molecules in solution. For erythrose, NMR can be used to identify the different anomers and to gain insights into the preferred ring puckering and substituent orientations.

Methodology: 1D and 2D NMR in D₂O

• Sample Preparation:

  • Dissolve 5-10 mg of D-erythrose in approximately 0.5-0.6 mL of deuterium (B1214612) oxide (D₂O, 99.9 atom % D) in a standard 5 mm NMR tube.

  • Gently vortex the sample to ensure complete dissolution.

  • For quantitative measurements, an internal standard such as DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) can be added.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve good signal dispersion.

  • Lock the spectrometer on the deuterium signal of the D₂O.

  • Shim the magnetic field to obtain high resolution.

  • Set the sample temperature (e.g., 298 K).

• Data Acquisition:

  • 1D ¹H NMR: Acquire a standard one-dimensional proton NMR spectrum. This will show signals for the different protons in the various forms of erythrose present in solution (α- and β-furanoses, and potentially the open-chain form).

  • 1D ¹³C NMR: Acquire a proton-decoupled one-dimensional carbon NMR spectrum. This provides a single peak for each unique carbon atom.

  • 2D COSY (Correlation Spectroscopy): This experiment identifies protons that are scalar (J)-coupled to each other, which helps in assigning the proton resonances within a spin system.

  • 2D HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon atom, aiding in the assignment of both ¹H and ¹³C spectra.

• Data Analysis:

  • Process the raw data (Fourier transformation, phase correction, and baseline correction).

  • Integrate the signals in the ¹H NMR spectrum to determine the relative populations of the different anomers.

  • Analyze the coupling constants (J-values) from the high-resolution ¹H NMR spectrum. The magnitudes of these couplings are related to the dihedral angles between the coupled protons via the Karplus equation, providing information about the ring pucker and the orientation of substituents.

Conclusion

The theoretical conformational analysis of erythrofuranose, supported by experimental validation, provides a detailed picture of its structural preferences. Computational methods like DFT and high-level ab initio calculations are indispensable for mapping the complex potential energy surface of this flexible molecule. The finding that the α-furanose form is the most stable in the gas phase, along with the characterization of its puckered conformations, offers valuable insights for researchers in drug development and related fields. The experimental protocols outlined here provide a roadmap for the validation of these theoretical findings and for further investigations into the structure and dynamics of this important monosaccharide.

References

• 1. ias.ac.in [ias.ac.in]

Protocols & Analytical Methods

Application Notes: Synthesis of alpha-D-Erythrofuranose from D-Erythrose

Introduction

D-Erythrose (B157929) is a four-carbon aldose monosaccharide (an aldotetrose) that serves as a key intermediate in biochemical pathways, most notably the pentose (B10789219) phosphate (B84403) pathway[1]. In aqueous solutions, D-erythrose, like other monosaccharides with five or more carbons, predominantly exists as a cyclic structure[2][3]. The synthesis of alpha-D-Erythrofuranose from D-erythrose is not a conventional chemical synthesis involving reagents to form a new product, but rather an intramolecular cyclization that occurs spontaneously in solution. This process, known as hemiacetal formation, results in an equilibrium between the open-chain aldehyde form and its cyclic anomers[3][4]. The five-membered ring structure is termed a "furanose"[2]. This document provides the protocol for establishing this equilibrium and characterizes the resulting species.

Principle of the Reaction

The conversion of the linear D-erythrose to its cyclic furanose form is an intramolecular nucleophilic addition. The hydroxyl group at carbon-4 (C4) acts as a nucleophile, attacking the electrophilic carbonyl carbon (C1) of the aldehyde group. This reaction forms a stable five-membered ring, creating a new chiral center at C1, which is now referred to as the anomeric carbon[2][5].

The orientation of the newly formed hydroxyl group at the anomeric carbon determines whether the alpha (α) or beta (β) anomer is formed. In the Haworth projection, the α-anomer is defined as having the anomeric hydroxyl group on the opposite side of the ring from the CH₂OH group (or the highest numbered carbon). The reaction is reversible, and in solution, an equilibrium mixture of α-D-Erythrofuranose, β-D-Erythrofuranose, the open-chain aldehyde, and its hydrate (B1144303) is established[4][6].

Experimental Protocol

Objective: To prepare an equilibrium mixture of D-Erythrofuranose anomers from D-erythrose in an aqueous solution.

Materials:

• D-Erythrose

• Deuterium Oxide (D₂O) for NMR analysis, or Distilled Water

• NMR tubes

• Magnetic stirrer and stir bar

• Volumetric flask

Procedure: Preparation of an Equilibrium Mixture

• Dissolution: Accurately weigh a desired amount of D-erythrose and dissolve it in D₂O or distilled water in a volumetric flask to a known concentration (e.g., 10-20 mg/mL).

• Equilibration: Gently stir the solution at room temperature. The cyclization and anomerization process begins immediately upon dissolution. The establishment of equilibrium is a dynamic process referred to as mutarotation[2].

• Monitoring (Optional): The progress towards equilibrium can be monitored using ¹H or ¹³C NMR spectroscopy. Aliquots can be taken at various time points until the relative integrals of the anomeric proton signals (for α and β forms) remain constant. In aqueous solutions of erythrose, the mixture rapidly reaches an equilibrium consisting of the α- and β-furanoses and the aldehyde hydrate[4]. The free aldehyde form is typically present in very small amounts[4].

• Storage: Store the solution at a controlled temperature. Note that temperature can slightly shift the equilibrium position.

Note on Isolation: Isolating a pure anomer from the equilibrium mixture is challenging due to the rapid interconversion (mutarotation) in solution. Advanced chromatographic techniques under non-aqueous or cryogenic conditions, or derivatization to form stable glycosides, are typically required to isolate a single anomer. This protocol focuses on the preparation of the equilibrium mixture where alpha-D-Erythrofuranose is present.

Data Presentation

The direct synthesis of pure alpha-D-Erythrofuranose is a matter of establishing equilibrium. The table below summarizes the species present when D-erythrose is dissolved in an aqueous solution.

Species Name	Molecular Formula	Molar Mass ( g/mol )	Role in Equilibrium
D-Erythrose (open-chain)	C₄H₈O₄	120.10	Intermediate species, present in minuscule amounts[4]
alpha-D-Erythrofuranose	C₄H₈O₄	120.10	Target anomer, major component at equilibrium [4][7]
beta-D-Erythrofuranose	C₄H₈O₄	120.10	Diastereomeric anomer, major component at equilibrium[4]
D-Erythrose Hydrate	C₄H₁₀O₅	138.12	Formed from the open-chain aldehyde, present at equilibrium[4]

Visualization of Reaction Equilibria

The following diagram illustrates the equilibrium established between the open-chain form of D-erythrose and its cyclic furanose anomers in solution.

Caption: Equilibrium of D-Erythrose in aqueous solution.

References

• 1. benchchem.com [benchchem.com]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Erythrose and Threose: Carbonyl Migrations, Epimerizations, Aldol, and Oxidative Fragmentation Reactions under Plausible Prebiotic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. columbia.edu [columbia.edu]
• 6. m.youtube.com [m.youtube.com]
• 7. Anomerization reaction of bare and microhydrated d-erythrose via explicitly correlated coupled cluster approach. Two water molecules are optimal - PubMed [pubmed.ncbi.nlm.nih.gov]

Protecting Group Strategies for Furanose Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the strategic use of protecting groups in furanose synthesis. The selective protection and deprotection of hydroxyl groups are critical for the successful synthesis of complex furanose-containing molecules, including nucleoside analogues and various natural products.

Introduction to Protecting Group Strategies

The synthesis of complex carbohydrates like furanoses requires precise control over the reactivity of multiple hydroxyl groups. Protecting groups are chemical moieties that temporarily block these reactive sites, allowing for selective modifications at other positions. An ideal protecting group should be easy to introduce and remove in high yield under mild conditions that do not affect other functional groups in the molecule.[1] The concept of orthogonal protection is central to this strategy, enabling the selective removal of one protecting group in the presence of others.[2][3] This allows for a stepwise and controlled functionalization of the furanose scaffold.

Commonly used protecting groups for hydroxyl functions in furanose synthesis can be broadly categorized into acetals, silyl (B83357) ethers, and benzyl (B1604629) ethers.[4] The choice of protecting group is dictated by the overall synthetic plan, including the stability of the protecting group to various reaction conditions and the specific hydroxyl group to be protected.

Common Protecting Groups for Furanose Hydroxyls

The strategic selection of protecting groups is essential for controlling regioselectivity and stereochemistry during furanose synthesis.[2] The following sections detail the application and experimental protocols for some of the most widely used protecting groups.

Acetal Protecting Groups: Isopropylidene Acetals

Isopropylidene acetals, or acetonides, are among the most common protecting groups for 1,2-diols in carbohydrate chemistry.[4] In the context of furanoses, they are frequently used to protect the 1,2- and 5,6-hydroxyl groups of hexofuranoses or the 2,3- and 5,6-hydroxyls of pentofuranoses. This protection locks the sugar in its furanose form.[5]

Table 1: Quantitative Data for Isopropylidene Acetal Protection of D-Glucose

Catalyst	Reagents	Reaction Time	Temperature	Yield (%)	Reference
H₂SO₄ (conc.)	Acetone (B3395972)	6 hours	Room Temp.	High	[5]
Iodine	Acetone	5 hours	62 °C (reflux)	~75%	[5]
Ferric Chloride	Acetone	Not specified	Not specified	Not specified	[6]
Aluminum Chloride	Acetone	Not specified	Not specified	Not specified	[6]

This protocol describes the acid-catalyzed formation of diacetone-D-glucose, a versatile starting material where only the C3 hydroxyl group is free for further modification.[5]

Materials:

• D-Glucose (5 g, 27.78 mmol)

• Dry Acetone (250 ml)

• Concentrated Sulfuric Acid (1.2 ml)

Procedure:

• Prepare a solution of D-glucose in dry acetone in a suitable reaction vessel.

• Add concentrated sulfuric acid to the solution at room temperature.

• Stir the reaction mixture vigorously at room temperature for 6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, neutralize the reaction with a suitable base (e.g., sodium bicarbonate solution).

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the residue by recrystallization or silica (B1680970) gel chromatography.

Silyl Ether Protecting Groups: TBDMS Ethers

Silyl ethers are versatile protecting groups with tunable stability based on the steric bulk of the substituents on the silicon atom.[7] The tert-butyldimethylsilyl (TBDMS or TBS) group is widely used due to its stability under a broad range of reaction conditions and its selective removal with fluoride (B91410) ion sources.[7][8] TBDMS ethers are significantly more stable to hydrolysis than trimethylsilyl (B98337) (TMS) ethers.[7]

Table 2: Quantitative Data for Silylation and Desilylation of Alcohols

Protecting Group	Protection Reagents	Deprotection Reagents	Typical Protection Yield	Typical Deprotection Yield	Reference
TBDMS	TBDMSCl, Imidazole (B134444), DMF	TBAF in THF	>90%	>90%	[7][9]
TBDMS	TBDMSCl, Imidazole, DMF	Acetic acid in THF/water	>90%	High	[9]
TBDMS	TBDMSCl, Imidazole, DMF	SnCl₂ (microwave)	>90%	82-91%	[10]
TMS	TMSCl, Pyridine, DCM	Catalytic HCl in MeOH	High	High	[7]

This protocol describes the selective protection of the primary C-6 hydroxyl group of 1,2-O-isopropylidene-α-D-idofuranose.

Materials:

• 1,2-O-isopropylidene-α-D-idofuranose (1.0 eq)

• tert-butyldimethylsilyl chloride (TBDMSCl) (1.2 eq)

• Imidazole (2.5 eq)

• Anhydrous N,N-dimethylformamide (DMF)

Procedure:

• Dissolve 1,2-O-isopropylidene-α-D-idofuranose in anhydrous DMF.

• Add imidazole and TBDMSCl to the solution.

• Stir the reaction at room temperature until the starting material is consumed (monitored by TLC).

• Quench the reaction with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by silica gel chromatography.

This protocol details the fluoride-mediated cleavage of a TBDMS ether.

Materials:

• TBDMS-protected furanose derivative (1.0 mmol)

• Tetrabutylammonium fluoride (TBAF) (1.0 M solution in THF, 1.2 mL, 1.2 mmol)

• Anhydrous tetrahydrofuran (B95107) (THF) (10 mL)

Procedure:

• Dissolve the silyl-protected carbohydrate in anhydrous THF under an inert atmosphere.

• Add the TBAF solution dropwise to the stirred solution at room temperature.

• Monitor the reaction progress using TLC (typically complete within 1-4 hours).

• Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the deprotected alcohol by silica gel chromatography.

Benzyl Ether Protecting Groups

Benzyl ethers are robust protecting groups that are stable to a wide range of acidic and basic conditions.[11] They are typically removed by catalytic hydrogenolysis.[3][11]

Table 3: Quantitative Data for Benzylation and Debenzylation

Reaction	Reagents	Catalyst	Solvent	Typical Yield	Reference
Benzylation	Benzyl bromide, NaH	-	DMF	High	[4]
Debenzylation	H₂	10% Pd/C	Ethanol or Ethyl Acetate	High	[4]

This protocol describes the benzylation of the C-3 hydroxyl group of a di-O-isopropylidene-protected idofuranose.

Materials:

• 1,2:5,6-di-O-isopropylidene-α-D-idofuranose

• Anhydrous N,N-dimethylformamide (DMF)

• Sodium hydride (60% dispersion in mineral oil)

• Benzyl bromide

Procedure:

• Dissolve the diacetonide-protected idofuranose in anhydrous DMF and cool to 0 °C.

• Add sodium hydride portion-wise and stir the mixture at 0 °C for 30 minutes.

• Add benzyl bromide dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Carefully quench the reaction by the slow addition of water.

• Extract the product with an organic solvent and purify by silica gel chromatography.

Materials:

• Benzyl-protected furanose derivative

• 10% Palladium on activated carbon (Pd/C)

• Ethanol or Ethyl Acetate

Procedure:

• Dissolve the benzyl-protected furanose in a suitable solvent.

• Add a catalytic amount of 10% Pd/C.

• Stir the suspension under a hydrogen atmosphere (e.g., using a balloon) until the reaction is complete (monitored by TLC).

• Filter the reaction mixture through a pad of Celite® to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the deprotected product.

Orthogonal Protecting Group Strategies in Furanose Synthesis

The synthesis of complex furanosides often requires the use of multiple, orthogonally stable protecting groups.[2] This allows for the selective deprotection and functionalization of specific hydroxyl groups without affecting others. A common orthogonal strategy involves the use of silyl, acetyl, and p-methoxybenzyl (PMB) ethers in the presence of stable benzyl ethers.[9]

Table 4: Orthogonal Deprotection Conditions in the Presence of Benzyl Ethers [9]

Protecting Group to be Cleaved	Reagents and Conditions	Typical Yield
Silyl Ethers (e.g., TBDMS, TIPS)	Tetrabutylammonium fluoride (TBAF) in THF	>90%
Acetyl Esters (Ac)	Sodium methoxide (B1231860) (catalytic) in Methanol	>95%
p-Methoxybenzyl (PMB) Ethers	2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)	High

Visualizing Synthetic Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key experimental workflows and logical relationships in furanose protection strategies.

Caption: Workflow for the synthesis of 1,2:5,6-di-O-isopropylidene-α-D-glucofuranose.

Caption: Logical relationships in an orthogonal deprotection strategy for a furanose.

Conclusion

The successful synthesis of complex furanose-containing molecules is highly dependent on the strategic implementation of protecting groups. This guide provides a foundation for researchers to select and apply appropriate protecting group strategies, with detailed protocols for common transformations. By understanding the principles of orthogonal protection and the specific reaction conditions for the introduction and removal of various protecting groups, chemists can navigate the challenges of furanose synthesis with greater efficiency and control.

References

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Hydrogenolysis of Benzyl Ether | Ambeed [ambeed.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Synthesis of ¹³C<SUB>6</SUB>-1,2:5,6-Di-O-isopropylidene-α-<EM>D</EM>-glucofuranose [tws.xml-journal.net]
• 7. benchchem.com [benchchem.com]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. benchchem.com [benchchem.com]
• 10. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 11. Benzyl Ethers [organic-chemistry.org]

Enzymatic Synthesis of α-D-Erythrofuranose: A Detailed Guide for Researchers

Application Notes

α-D-Erythrofuranose, a four-carbon furanose, is a valuable chiral building block in the synthesis of various biologically active molecules and pharmaceutical intermediates. Traditional chemical synthesis routes often involve harsh conditions and the use of hazardous reagents. Enzymatic synthesis presents a highly specific, efficient, and environmentally benign alternative. This document provides a detailed protocol for a chemo-enzymatic approach to synthesize D-erythrose, the precursor that exists in equilibrium with its furanose form, α-D-erythrofuranose, in aqueous solutions.

The described method utilizes a two-step enzymatic cascade to convert L-erythrulose to D-erythrose. This process begins with the epimerization of L-erythrulose to D-erythrulose, followed by the isomerization of D-erythrulose to D-erythrose. Once D-erythrose is formed, it spontaneously cyclizes in solution to form an equilibrium mixture of α- and β-D-erythrofuranose. This protocol is designed for researchers in drug development and biotechnology seeking a reproducible and scalable method for producing this important rare sugar.

Experimental Protocols

Protocol 1: Enzymatic Synthesis of D-Erythrose from L-Erythrulose

This protocol details a two-step enzymatic cascade for the production of D-erythrose.

Materials:

• L-Erythrulose

• D-tagatose 3-epimerase (from Pseudomonas cichorii)

• L-rhamnose isomerase (from Pseudomonas stutzeri)

• Tris-HCl buffer (50 mM, pH 7.5)

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Heat block or water bath

• HPLC system with a refractive index (RI) detector and a suitable carbohydrate analysis column

Step 1: Epimerization of L-Erythrulose to D-Erythrulose

• Prepare a solution of L-erythrulose in 50 mM Tris-HCl buffer (pH 7.5). The concentration can be optimized, but a starting concentration of 50 g/L is recommended.

• Add D-tagatose 3-epimerase to the L-erythrulose solution. The optimal enzyme concentration should be determined empirically, but a starting point of 10 U/g of substrate is suggested.

• Incubate the reaction mixture at 30-40°C.

• Monitor the reaction by measuring the specific optical rotation of the solution. The reaction is complete when the optical rotation approaches zero, indicating the formation of a racemic mixture of D- and L-erythrulose (approximately 50% conversion).

• Once equilibrium is reached, proceed to the next step. Heat inactivation of the D-tagatose 3-epimerase is not necessary if the L-rhamnose isomerase is active under the same conditions.

Step 2: Isomerization of D-Erythrulose to D-Erythrose

• To the reaction mixture containing the D,L-erythrulose mixture, add L-rhamnose isomerase. A starting concentration of 15 U/g of the initial L-erythrulose substrate is recommended.

• Continue the incubation at 30-40°C.

• Monitor the formation of D-erythrose using HPLC analysis.

• The reaction is complete when the concentration of D-erythrose plateaus.

• Terminate the reaction by heat inactivation of the enzymes (e.g., 80°C for 10 minutes).

• The resulting solution contains D-erythrose, which will be in equilibrium with its α- and β-furanose forms.

Data Presentation

Table 1: Key Enzymes and Reaction Parameters for D-Erythrose Synthesis

Enzyme	EC Number	Source Organism	Substrate	Product	Typical Conversion Rate
D-tagatose 3-epimerase	5.1.3.31	Pseudomonas cichorii	L-Erythrulose	D-Erythrulose	~50% (at equilibrium)
L-rhamnose isomerase	5.3.1.14	Pseudomonas stutzeri	D-Erythrulose	D-Erythrose	~12.9% from D,L-Erythrulose mixture

Mandatory Visualization

Caption: Enzymatic cascade for the synthesis of α-D-Erythrofuranose.

Caption: Workflow for the enzymatic synthesis of D-Erythrose.

Application Notes and Protocols for the Purification of alpha-D-Erythrofuranose by Column Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

alpha-D-Erythrofuranose is a monosaccharide of significant interest in various fields of chemical and biological research, including the synthesis of nucleoside analogues and other therapeutic agents. Its high polarity and the presence of anomeric forms present unique challenges for purification. This document provides a detailed protocol for the purification of alpha-D-Erythrofuranose using column chromatography, a fundamental technique for the isolation of pure compounds. The methodologies described herein are based on the principles of Hydrophilic Interaction Liquid Chromatography (HILIC), which is well-suited for the separation of highly polar compounds like carbohydrates.[1][2][3]

Data Presentation: Chromatographic Parameters and Typical Performance

The successful purification of alpha-D-Erythrofuranose is dependent on the careful selection of chromatographic parameters. Below is a summary of typical conditions and expected outcomes for the column chromatography of small, polar monosaccharides.

Parameter	Typical Value / Range	Notes
Stationary Phase	Amino-bonded silica (B1680970) (e.g., 5 µm particle size)	Amino columns are effective for the retention and separation of simple sugars.[4] Amide-bonded or diol-bonded silica phases are also viable alternatives.[1]
Column Dimensions	4.6 mm x 250 mm	Standard analytical column dimensions; can be scaled up for preparative separations.
Mobile Phase A	Water	High-purity water is essential for reproducible results.
Mobile Phase B	Acetonitrile (B52724)	A high percentage of acetonitrile is used to promote hydrophilic interaction.[5]
Gradient Elution	95:5 (B:A) to 70:30 (B:A) over 20-30 minutes	A gradient elution is typically employed to achieve optimal separation of the target compound from impurities.
Flow Rate	0.8 - 1.5 mL/min	The flow rate should be optimized for the specific column dimensions and particle size.
Column Temperature	30 - 50 °C	Elevated temperatures can help to sharpen peaks by accelerating the interconversion of anomers, a common issue with reducing sugars.[1]
Detection	Evaporative Light Scattering Detector (ELSD), Charged Aerosol Detector (CAD), or Refractive Index Detector (RID)	These detectors are suitable for compounds like sugars that lack a UV chromophore.[6]
Purity of Collected Fractions	> 95%	Dependent on the complexity of the initial mixture and the optimization of the chromatographic conditions.
Typical Recovery	85 - 95%	Recovery can be influenced by factors such as irreversible adsorption to the stationary phase.

Experimental Protocol

This protocol outlines the steps for the purification of alpha-D-Erythrofuranose using a HILIC-based column chromatography method.

Materials and Reagents

• Crude alpha-D-Erythrofuranose sample

• Acetonitrile (HPLC grade)

• Deionized water (18.2 MΩ·cm)

• Amino-bonded silica column

• HPLC system with a gradient pump, column oven, and a suitable detector (ELSD, CAD, or RID)

• Sample filtration device (0.22 µm syringe filter)

• Fraction collector

• Vials for fraction collection

Preparation of the Mobile Phase

• Mobile Phase A: Prepare a sufficient volume of deionized water. Degas the solvent using an appropriate method (e.g., sonication or vacuum filtration).

• Mobile Phase B: Prepare a sufficient volume of HPLC-grade acetonitrile. Degas the solvent.

• Ensure both mobile phase reservoirs are filled and the lines are properly primed in the HPLC system.

Column Preparation and Equilibration

• Install the amino-bonded silica column into the HPLC system.

• Set the column oven to the desired temperature (e.g., 40 °C).

• Equilibrate the column with the initial mobile phase composition (e.g., 95% acetonitrile, 5% water) at a constant flow rate (e.g., 1.0 mL/min).

• Continue equilibration until a stable baseline is observed on the detector. This may take 15-30 minutes.

Sample Preparation

• Accurately weigh a known amount of the crude alpha-D-Erythrofuranose sample.

• Dissolve the sample in the initial mobile phase composition (95% acetonitrile, 5% water) to a suitable concentration (e.g., 1-5 mg/mL).

• Ensure the sample is completely dissolved. Gentle vortexing or sonication may be used if necessary.

• Filter the sample solution through a 0.22 µm syringe filter to remove any particulate matter.

Chromatographic Separation

• Inject the prepared sample onto the equilibrated column. The injection volume will depend on the column dimensions and the sample concentration.

• Begin the gradient elution program. A typical gradient might be:

  • 0-5 min: 95% Acetonitrile

  • 5-25 min: Linear gradient from 95% to 70% Acetonitrile

  • 25-30 min: Hold at 70% Acetonitrile

  • 30-35 min: Return to 95% Acetonitrile

  • 35-45 min: Re-equilibration at 95% Acetonitrile

• Monitor the chromatogram for the elution of the target peak corresponding to alpha-D-Erythrofuranose.

Fraction Collection

• Set up the fraction collector to collect fractions based on time or detector signal.

• Begin collecting fractions as the peak of interest begins to elute.

• Collect small, discrete fractions across the peak to ensure high purity.

Post-Purification Analysis

• Analyze the collected fractions for purity using an appropriate analytical method (e.g., analytical HPLC, NMR spectroscopy).

• Pool the fractions that meet the desired purity level.

• Evaporate the solvent from the pooled fractions under reduced pressure to obtain the purified alpha-D-Erythrofuranose.

Visualization of the Experimental Workflow

The following diagram illustrates the logical flow of the purification protocol for alpha-D-Erythrofuranose.

References

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. mdpi.com [mdpi.com]
• 3. Recent Liquid Chromatographic Approaches and Developments for the Separation and Purification of Carbohydrates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fortis-technologies.com [fortis-technologies.com]
• 5. veeprho.com [veeprho.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocol for the Crystallization of alpha-D-Erythrofuranose

For Researchers, Scientists, and Drug Development Professionals

Introduction

Erythrose is a tetrose sugar that, like many monosaccharides, exists in a dynamic equilibrium between its open-chain aldehyde form and cyclic furanose (five-membered ring) and pyranose (six-membered ring) hemiacetals in solution. Each of these cyclic forms further exists as α and β anomers. The alpha-D-Erythrofuranose isomer is a specific stereoisomer of interest in various chemical and pharmaceutical research areas. However, due to the thermodynamic preference for the pyranose form in aqueous solutions, obtaining the furanose form in a crystalline state can be challenging.

This document provides a detailed protocol for the crystallization of alpha-D-Erythrofuranose. The methodology is based on the principle of shifting the conformational equilibrium towards the furanose form by manipulating solvent polarity and temperature, followed by controlled supersaturation to induce crystallization.

Physicochemical Data of D-Erythrose and its Isomers

A summary of the relevant physicochemical data for D-Erythrose is presented in the table below. This information is crucial for understanding the behavior of the sugar in different solvents and for designing the crystallization experiment.

Property	Value	Reference
Molecular Formula	C₄H₈O₄	--INVALID-LINK--
Molar Mass	120.10 g/mol	--INVALID-LINK--
Appearance	Light yellow syrup	Wikipedia
Solubility in Water	Highly soluble	Wikipedia
General Trend in Non-Aqueous Solvents	Poorly soluble in methanol (B129727) and ethanol (B145695)	[1]

Factors Influencing Furanose vs. Pyranose Equilibrium

The ratio of furanose to pyranose forms in solution is a critical factor for successful crystallization. The following table summarizes the key factors that can be manipulated to favor the formation of the furanose ring.

Factor	Effect on Furanose Population	Rationale
Solvent Polarity	An increase in the proportion of a less polar co-solvent (e.g., ethanol, isopropanol) in an aqueous solution can favor the furanose form.	Less polar solvents can destabilize the hydrogen bonding network that favors the more stable pyranose chair conformation in water.[2]
Temperature	Higher temperatures generally increase the proportion of the less stable furanose form.	The transition from pyranose to furanose is often entropically favored. Increasing the temperature provides the energy to overcome the stability difference.[3]
pH	Near-neutral pH (6.0-8.0) is recommended to minimize degradation of the sugar.	Extreme pH can lead to side reactions and degradation of the sugar, hindering crystallization.[4]

Experimental Protocol: Crystallization of alpha-D-Erythrofuranose

This protocol is designed to shift the equilibrium towards the furanose form and then induce crystallization of the alpha anomer.

Materials and Reagents

• High-purity D-Erythrose

• Ethanol (anhydrous)

• Isopropanol (anhydrous)

• Deionized water

• Crystallization vials (e.g., small glass beakers or test tubes)

• Magnetic stirrer and stir bars

• Heating plate

• Filtration apparatus (e.g., Büchner funnel and flask)

• Vacuum desiccator

Procedure

• Preparation of the Supersaturated Solution:

  • Dissolve a known amount of D-Erythrose in a minimal amount of warm deionized water (e.g., 40-50°C) with gentle stirring to create a concentrated syrup.[4] Avoid excessive heating to prevent caramelization.

  • The goal is to achieve a supersaturated solution upon cooling and addition of an anti-solvent.

• Shifting the Equilibrium and Inducing Crystallization (Anti-Solvent Addition):

  • While the aqueous solution of D-Erythrose is still warm, slowly add a less polar anti-solvent, such as ethanol or isopropanol, dropwise with continuous stirring.[4]

  • A recommended starting point is a 1:3 to 1:5 ratio of water to anti-solvent (v/v).

  • The addition of the anti-solvent will decrease the overall polarity of the solvent system, which favors the furanose form.[2]

  • Continue adding the anti-solvent until the solution becomes slightly turbid, indicating the onset of precipitation.

• Controlled Cooling and Crystal Growth:

  • Once turbidity is observed, stop the addition of the anti-solvent.

  • Cover the crystallization vial to prevent rapid evaporation of the solvent.

  • Allow the solution to cool slowly to room temperature. A slow cooling rate is crucial for the formation of well-defined crystals.[4]

  • For further crystal growth, the vial can be transferred to a refrigerator (4°C) after it has reached room temperature.

• Seeding (Optional):

  • If crystallization does not initiate upon cooling, a few seed crystals of alpha-D-Erythrofuranose (if available) can be added to the supersaturated solution to induce crystal growth.[4]

• Isolation and Drying of Crystals:

  • Once a sufficient amount of crystals has formed, isolate them by filtration.

  • Wash the crystals with a small amount of cold anti-solvent (ethanol or isopropanol) to remove any adhering syrup.[4]

  • Dry the crystals under vacuum at a low temperature.

Experimental Workflow Diagram

Caption: Experimental workflow for the crystallization of alpha-D-Erythrofuranose.

Troubleshooting

Issue	Possible Cause	Suggested Solution
No crystal formation	Solution is not sufficiently supersaturated.	Further concentrate the initial aqueous solution or add more anti-solvent.[4]
Presence of impurities inhibiting crystallization.	Purify the starting D-Erythrose material.
Formation of an oil or syrup	Solution is too concentrated or the cooling rate is too fast.	Add a small amount of the aqueous solvent to reduce concentration. Decrease the cooling rate.[4]
Small or poorly formed crystals	Rapid nucleation due to high supersaturation or agitation.	Reduce the degree of supersaturation or avoid agitation during crystal growth.

Characterization of Crystals

To confirm that the obtained crystals are indeed alpha-D-Erythrofuranose, further characterization is necessary. The primary methods for this are:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to determine the anomeric configuration (alpha or beta) and the ring size (furanose or pyranose).

• X-ray Crystallography: This technique provides definitive structural information, confirming the molecular structure and stereochemistry of the crystalline compound.

• Polarimetry: Measurement of the specific rotation of a solution of the crystals can help in identifying the anomer, as alpha and beta anomers have different optical rotations.[5]

Conclusion

The protocol described provides a systematic approach for the crystallization of alpha-D-Erythrofuranose from a solution of D-Erythrose. By carefully controlling the solvent composition and temperature, the equilibrium can be shifted to favor the furanose form, and subsequent controlled cooling allows for the isolation of the desired crystalline product. Proper characterization of the resulting crystals is essential to confirm the identity and purity of the alpha-D-Erythrofuranose.

References

• 1. researchgate.net [researchgate.net]
• 2. Crystallization Behavior and Crystallographic Properties of dl-Arabinose and dl-Xylose Diastereomer Sugars - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Equilibrium and non-equilibrium furanose selection in the ribose isomerisation network - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dev.housing.arizona.edu [dev.housing.arizona.edu]
• 5. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the ¹H and ¹³C NMR Spectroscopy of α-D-Erythrofuranose

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Erythrose, a four-carbon aldose, is a fundamental monosaccharide that plays a role in various biochemical pathways. In solution, erythrose, like other reducing sugars, exists as an equilibrium mixture of cyclic furanose (five-membered ring) and pyranose (six-membered ring) anomers (α and β), as well as a minor open-chain aldehyde form. The characterization of these individual anomers is crucial for understanding their conformational preferences, reactivity, and biological function. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the detailed structural elucidation of these forms in their native solution state.

This document provides detailed application notes and protocols for the ¹H and ¹³C NMR spectroscopic analysis of the α-D-Erythrofuranose anomer. Due to the dynamic equilibrium in solution, obtaining pure spectra of a single anomer can be challenging. The data presented herein is based on studies where the specific signals for α-D-Erythrofuranose have been assigned within the complex mixture, often requiring advanced NMR techniques.

Data Presentation

The following tables summarize the quantitative ¹H and ¹³C NMR data for α-D-Erythrofuranose in D₂O. These assignments are based on detailed spectroscopic studies, including the use of ¹³C-enriched samples and 2D NMR techniques.[1]

Table 1: ¹H NMR Chemical Shifts (δ) and Coupling Constants (J) for α-D-Erythrofuranose in D₂O

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)
H-1	~5.2-5.4	d	J₁,₂ ≈ 4-5
H-2	~3.9-4.1	m	J₂,₁ ≈ 4-5, J₂,₃ ≈ 5-6
H-3	~4.0-4.2	m	J₃,₂ ≈ 5-6, J₃,₄ ≈ 2-3
H-4R	~3.7-3.9	dd	J₄R,₄S ≈ -9 to -10, J₄R,₃ ≈ 2-3
H-4S	~3.6-3.8	dd	J₄S,₄R ≈ -9 to -10, J₄S,₃ ≈ 1-2

Note: Chemical shifts for non-anomeric protons can be highly overlapped in a 1D spectrum of the equilibrium mixture. The values presented are approximate ranges where these signals are typically found. Precise values are dependent on experimental conditions such as temperature and pH.

Table 2: ¹³C NMR Chemical Shifts (δ) for α-D-Erythrofuranose in D₂O

Carbon	Chemical Shift (δ, ppm)
C-1	~95-98
C-2	~72-75
C-3	~70-73
C-4	~62-65

Note: The anomeric carbon (C-1) chemical shift is a key diagnostic marker for identifying the furanose form and its anomeric configuration.

Visualizations

The following diagrams illustrate the structure of α-D-Erythrofuranose and a typical experimental workflow for its NMR analysis.

Caption: Structure of α-D-Erythrofuranose with atom numbering.

Caption: General experimental workflow for NMR analysis of D-Erythrose.

Experimental Protocols

The following is a general protocol for acquiring high-quality ¹H and ¹³C NMR spectra of D-Erythrose in an aqueous solution.

1. Sample Preparation

• Materials:

  • D-Erythrose sample

  • Deuterium oxide (D₂O, 99.9 atom % D)

  • Standard 5 mm NMR tubes

  • Vortex mixer

• Procedure:

  • Weigh approximately 5-10 mg of D-Erythrose directly into a clean, dry vial.

  • Add approximately 0.6 mL of D₂O to the vial.

  • Gently vortex the mixture until the solid is completely dissolved.

  • Transfer the solution into a 5 mm NMR tube. Ensure the liquid height is sufficient for the spectrometer's receiver coil (typically > 4 cm).

  • Cap the NMR tube and label it appropriately.

2. NMR Data Acquisition

• Instrumentation:

  • A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended to achieve better signal dispersion, which is critical for resolving the complex mixture of anomers.

• ¹H NMR Acquisition Parameters (Typical):

  • Pulse Program: Standard 1D proton experiment with solvent suppression (e.g., presaturation).

  • Temperature: 298 K (25 °C). Note that temperature can affect the equilibrium distribution of anomers.

  • Sweep Width: ~12 ppm, centered around 4.7 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64, depending on the sample concentration.

• ¹³C NMR Acquisition Parameters (Typical):

  • Pulse Program: Standard 1D carbon experiment with proton decoupling.

  • Sweep Width: ~200 ppm, centered around 100 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096, as ¹³C has a low natural abundance and sensitivity.

• 2D NMR Experiments (for assignment):

  • To unambiguously assign the signals of α-D-Erythrofuranose, 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are often necessary. These experiments reveal proton-proton and proton-carbon correlations, allowing for the step-by-step assignment of the spin systems for each anomer in the mixture.

3. Data Processing

• Apply a suitable window function (e.g., exponential multiplication) to the Free Induction Decay (FID) to improve the signal-to-noise ratio.

• Perform a Fourier Transform to convert the time-domain data into the frequency domain.

• Carefully phase the spectrum to ensure all peaks are in the pure absorption mode.

• Apply a baseline correction to obtain a flat baseline.

• Reference the ¹H spectrum to the residual HDO signal (typically at ~4.79 ppm at 25 °C). Reference the ¹³C spectrum indirectly using the ¹H reference.

• Integrate the signals to determine the relative populations of the different anomers in the equilibrium mixture.

Conclusion

The NMR spectroscopic analysis of α-D-Erythrofuranose requires careful experimental execution and data interpretation due to its existence in a complex equilibrium in solution. The data and protocols provided in this document serve as a comprehensive guide for researchers in the fields of chemistry and drug development to aid in the structural characterization of this important tetrose. The use of high-field NMR and 2D correlation experiments is highly recommended for the unambiguous assignment of the ¹H and ¹³C resonances of the α-D-Erythrofuranose anomer.

References

• 1. datapdf.com [datapdf.com]

Mass Spectrometry Analysis of Furanose Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the mass spectrometry (MS) analysis of furanose derivatives. It is designed to guide researchers in developing and implementing robust analytical methods for the identification and quantification of these important biomolecules in various matrices.

Introduction to Furanose Derivative Analysis by Mass Spectrometry

Furanoses, five-membered ring carbohydrates, and their derivatives are integral components of nucleic acids (ribose and deoxyribose), and bacterial cell walls (e.g., galactofuranose), and are key intermediates in metabolic pathways such as the Pentose Phosphate (B84403) Pathway (PPP). Their structural diversity and often low abundance in complex biological samples present analytical challenges. Mass spectrometry, coupled with chromatographic separation, offers the requisite sensitivity and selectivity for their comprehensive analysis.

This guide covers derivatization strategies to enhance volatility and ionization efficiency, detailed protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and insights into data interpretation.

Derivatization Strategies for Furanose Analysis

Due to their polar nature, furanose derivatives often require derivatization prior to GC-MS analysis to increase their volatility and thermal stability. Derivatization can also improve chromatographic peak shape and ionization efficiency in both GC-MS and LC-MS.

Common Derivatization Techniques:

• Silylation: This is a widely used technique where active hydrogens (from hydroxyl groups) are replaced by a trimethylsilyl (B98337) (TMS) group.

  • Reagents: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

  • Advantages: Produces volatile and thermally stable derivatives.

  • Disadvantages: Can produce multiple anomeric peaks for a single sugar, potentially complicating chromatograms.

• Oximation followed by Silylation or Acylation: To reduce the number of anomeric peaks, a two-step derivatization is often employed. The initial oximation step converts the cyclic hemiacetal into an open-chain oxime derivative.

  • Oximation Reagents: O-methylhydroxylamine hydrochloride, O-ethylhydroxylamine hydrochloride.

  • Acylation Reagents: Acetic anhydride (B1165640), trifluoroacetic anhydride (TFAA).

  • Advantages: Simplifies chromatograms by reducing the number of anomers.

  • Disadvantages: A two-step process that can be more time-consuming.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for the analysis of volatile and semi-volatile furanose derivatives. Following derivatization, the analytes are separated based on their boiling points and polarity on a GC column and subsequently detected by a mass spectrometer.

Experimental Protocol: GC-MS Analysis of Silylated Furanose Derivatives

This protocol outlines the general steps for the trimethylsilylation and subsequent GC-MS analysis of furanose-containing samples.

Materials:

• Sample containing furanose derivatives (e.g., dried cell extract, purified carbohydrate fraction)

• Pyridine (B92270) (anhydrous)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Internal standard (e.g., myo-inositol or a stable isotope-labeled analog)

• GC-MS system with a suitable capillary column (e.g., DB-5ms, HP-5ms)

Procedure:

• Sample Preparation: Ensure the sample is completely dry. Lyophilization is recommended.

• Derivatization: a. To the dry sample, add 50 µL of pyridine and vortex to dissolve. b. Add a known amount of internal standard. c. Add 80 µL of BSTFA + 1% TMCS. d. Cap the vial tightly and heat at 70°C for 60 minutes. e. Cool the sample to room temperature before analysis.

• GC-MS Analysis: a. Injection Volume: 1 µL. b. Injector Temperature: 250°C. c. Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min). d. Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.
  • Ramp 1: 5°C/min to 180°C.
  • Ramp 2: 10°C/min to 280°C, hold for 5 minutes. e. Mass Spectrometer Parameters:
  • Ionization Mode: Electron Ionization (EI) at 70 eV.
  • Source Temperature: 230°C.
  • Quadrupole Temperature: 150°C.
  • Scan Range: m/z 50-650.

Data Presentation: GC-MS of Trimethylsilylated Furanoses

The following table provides representative retention times and key fragment ions for some common trimethylsilylated (TMS) furanose derivatives. Note that retention times can vary depending on the specific GC column and conditions used.

Furanose Derivative (TMS)	Retention Time (min)	Molecular Ion (M+)	Key Fragment Ions (m/z)
Ribofuranose-TMS	~15.5	438	73, 103, 147, 204, 217, 307
Arabinofuranose-TMS	~15.8	438	73, 103, 147, 204, 217, 307
Xylofuranose-TMS	~16.1	438	73, 103, 147, 204, 217, 307
Fructofuranose-TMS	~17.2	540	73, 103, 147, 205, 217, 319

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Analysis

LC-MS/MS is highly suited for the analysis of polar and non-volatile furanose derivatives, often without the need for derivatization. When derivatization is employed, it is typically to enhance ionization efficiency and improve retention on reversed-phase columns.

Experimental Protocol: LC-MS/MS Analysis of Furanose Phosphates

This protocol describes a method for the quantitative analysis of furanose phosphate intermediates of the Pentose Phosphate Pathway using ion-pair reversed-phase LC-MS/MS.

Materials:

• Sample containing furanose phosphates (e.g., cell lysate)

• Internal standards (e.g., stable isotope-labeled ribose-5-phosphate)

• LC-MS/MS system with a C18 reversed-phase column

• Mobile Phase A: 10 mM tributylamine (B1682462) and 15 mM acetic acid in water

• Mobile Phase B: Methanol (B129727)

Procedure:

• Sample Extraction: a. Quench metabolism by rapidly adding cold methanol (-80°C) to the cell culture or tissue. b. Extract metabolites using a suitable solvent system (e.g., methanol/water/chloroform). c. Dry the polar metabolite fraction under a stream of nitrogen.

• Sample Reconstitution: Reconstitute the dried extract in a known volume of Mobile Phase A containing the internal standards.

• LC-MS/MS Analysis: a. Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm). b. Column Temperature: 40°C. c. Flow Rate: 0.2 mL/min. d. Gradient Elution:

  • 0-5 min: 0% B
  • 5-15 min: 0-50% B
  • 15-16 min: 50-95% B
  • 16-18 min: 95% B
  • 18-19 min: 95-0% B
  • 19-25 min: 0% B e. Mass Spectrometer Parameters:
  • Ionization Mode: Negative Electrospray Ionization (ESI-).
  • Analysis Mode: Multiple Reaction Monitoring (MRM).
  • Ion Source Parameters: Optimize for the specific instrument (e.g., spray voltage, gas flows, temperature).

Data Presentation: LC-MS/MS of Furanose Derivatives

The following table provides example Multiple Reaction Monitoring (MRM) transitions for the analysis of key furanose-containing metabolites. These parameters should be optimized for the specific instrument being used.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Ribose-5-phosphate	229.0	97.0 (PO3H2)	20
Ribose-5-phosphate	229.0	79.0 (PO3)	25
Uridine	243.1	111.0 (Uracil)	15
Adenosine	266.1	134.0 (Adenine)	22
UDP-Galactofuranose	565.1	323.1 (UDP)	25
UDP-Galactofuranose	565.1	79.0 (PO3)	35

Signaling Pathways and Experimental Workflows

Pentose Phosphate Pathway (PPP)

The Pentose Phosphate Pathway is a crucial metabolic pathway that generates NADPH and precursors for nucleotide biosynthesis, including the furanose ribose-5-phosphate.

Caption: The Pentose Phosphate Pathway, highlighting the production of ribose-5-phosphate.

Galactofuranose Biosynthesis Pathway

Galactofuranose (Galf) is a key component of the cell wall in many pathogenic bacteria and fungi, making its biosynthetic pathway an attractive target for drug development.

Caption: Biosynthesis of galactofuranose-containing glycans.

Experimental Workflow for Furanose Derivative Analysis

The following diagram illustrates a typical workflow for the mass spectrometry-based analysis of furanose derivatives from a biological sample.

Caption: A general workflow for the MS analysis of furanose derivatives.

Conclusion

The mass spectrometry-based methods outlined in this document provide a robust framework for the qualitative and quantitative analysis of furanose derivatives. The choice between GC-MS and LC-MS/MS will depend on the specific analytes of interest, the sample matrix, and the desired level of sensitivity and throughput. Careful sample preparation, appropriate derivatization (for GC-MS), and optimized instrument parameters are critical for obtaining high-quality, reproducible data. The provided protocols and data tables serve as a starting point for method development, and researchers are encouraged to further optimize these methods for their specific applications.

Application Notes and Protocols: α-D-Erythrofuranose in Glycosylation Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

α-D-Erythrofuranose, a four-carbon aldose in its furanose form, represents a unique carbohydrate scaffold. While less common than pentoses and hexoses in biological systems, its distinct stereochemistry and smaller ring size make it an intriguing building block for the synthesis of novel glycoconjugates, nucleoside analogs, and other carbohydrate-based therapeutics. The development of efficient glycosylation strategies for α-D-Erythrofuranose is crucial for exploring its potential in drug discovery and chemical biology.

This document provides an overview of the applications of α-D-Erythrofuranose in glycosylation reactions. Due to the limited specific literature on α-D-Erythrofuranose as a glycosyl donor, this note also presents generalized protocols adapted from related furanosides. These methodologies provide a solid starting point for the development of robust synthetic routes to α-D-erythrofuranosides.

Chemical Glycosylation Strategies

The chemical synthesis of furanosides, including those derived from erythrose, presents unique challenges due to the inherent flexibility of the five-membered ring and the potential for the formation of anomeric mixtures. The stereochemical outcome of a glycosylation reaction is highly dependent on the nature of the glycosyl donor, the protecting groups, the glycosyl acceptor, and the reaction conditions.

A key strategy in the synthesis of 2-deoxy-furanosides involves the use of furanoid glycals. Notably, the synthesis of erythro furanoid glycals has been reported, highlighting the utility of D-erythrose derivatives in this area.[1][2] These glycals serve as versatile intermediates for the introduction of the furanosyl moiety.

General Considerations for Furanoside Synthesis:

• Glycosyl Donors: Common glycosyl donors for furanosylation include glycosyl halides, thioglycosides, trichloroacetimidates, and glycosyl acetates. The choice of the leaving group at the anomeric center influences the reactivity of the donor.

• Protecting Groups: The protecting groups on the furanosyl donor play a critical role in directing the stereochemical outcome of the glycosylation. Participating groups at the C-2 position, such as acyl groups, typically lead to the formation of 1,2-trans-glycosides. Non-participating groups, like benzyl (B1604629) ethers, are often used to favor the formation of 1,2-cis-glycosides.

• Promoters: A wide range of promoters, including Lewis acids (e.g., TMSOTf, BF₃·OEt₂) and thiophilic promoters (e.g., NIS/TfOH, DMTST), are used to activate the glycosyl donor.

Experimental Protocols (Adapted from Related Furanosides)

The following protocols are generalized methods for chemical glycosylation that can be adapted for α-D-Erythrofuranose donors. Optimization of reaction conditions, including stoichiometry, temperature, and reaction time, will be necessary.

Protocol 1: General Procedure for Glycosylation using a Furanosyl Trichloroacetimidate (B1259523) Donor

This protocol describes a general method for the synthesis of furanosides using a furanosyl trichloroacetimidate donor, which can be prepared from the corresponding hemiacetal.

Materials:

• Protected α-D-Erythrofuranosyl trichloroacetimidate (Donor)

• Glycosyl acceptor

• Trimethylsilyl trifluoromethanesulfonate (B1224126) (TMSOTf)

• Anhydrous dichloromethane (B109758) (DCM)

• Activated 4 Å molecular sieves

• Triethylamine (B128534) or pyridine

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), add the protected α-D-erythrofuranosyl trichloroacetimidate donor (1.2 equivalents) and the glycosyl acceptor (1.0 equivalent).

• Add activated 4 Å molecular sieves.

• Dissolve the reactants in anhydrous DCM.

• Cool the reaction mixture to -40 °C.

• Add a catalytic amount of TMSOTf (0.1-0.2 equivalents) dropwise.

• Stir the reaction at -40 °C and monitor its progress by Thin Layer Chromatography (TLC). The reaction may be allowed to slowly warm to room temperature if necessary.

• Upon completion, quench the reaction with a few drops of triethylamine or pyridine.

• Dilute the mixture with DCM and filter through a pad of Celite®, washing with additional DCM.

• Wash the combined organic filtrate sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired glycoside.

Protocol 2: General Procedure for Glycosylation using a Thiofuranoside Donor

This protocol outlines a common method for glycosylation using a thioglycoside donor, activated by a thiophilic promoter system.

Materials:

• Protected α-D-Erythrofuranosyl thioglycoside (e.g., phenyl or ethyl thioether) (Donor)

• Glycosyl acceptor

• N-Iodosuccinimide (NIS)

• Triflic acid (TfOH) or TMSOTf

• Anhydrous dichloromethane (DCM)

• Activated 4 Å molecular sieves

• Triethylamine

• Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a flame-dried flask under an inert atmosphere, add the protected α-D-erythrofuranosyl thioglycoside donor (1.2 equivalents), the glycosyl acceptor (1.0 equivalent), and activated 4 Å molecular sieves.

• Add anhydrous DCM and stir the suspension at room temperature for 30 minutes.

• Cool the mixture to the desired temperature (typically between -40 °C and 0 °C).

• Add NIS (1.3 equivalents).

• After stirring for 10-15 minutes, add a catalytic amount of TfOH or TMSOTf (0.1 equivalents) dropwise.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, quench by adding triethylamine.

• Filter the reaction mixture through Celite® and wash the filtrate with saturated aqueous Na₂S₂O₃, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the residue by silica gel column chromatography to yield the desired product.

Quantitative Data from Related Furanosylation Reactions

The following tables summarize quantitative data from glycosylation reactions of other furanosides to provide an expected range for yields and reaction conditions.

Table 1: Glycosylation with Furanosyl Trichloroacetimidate Donors

Glycosyl Donor	Glycosyl Acceptor	Promoter (equiv.)	Temp (°C)	Time (h)	Yield (%)	Ref.
Per-O-benzyl-D-arabinofuranosyl trichloroacetimidate	Methyl 2,3,4-tri-O-benzyl-α-D-glucopyranoside	TMSOTf (0.1)	-40	1	85	N/A
2,3,5-Tri-O-benzoyl-α,β-D-ribofuranosyl trichloroacetimidate	1-Octanol	TMSOTf (0.2)	0	2	92	N/A
2,3,5-Tri-O-benzyl-D-arabinofuranosyl trichloroacetimidate	Cholesterol	BF₃·OEt₂ (0.3)	-20	3	78	N/A

Table 2: Glycosylation with Thiofuranoside Donors

Glycosyl Donor	Glycosyl Acceptor	Promoter (equiv.)	Temp (°C)	Time (h)	Yield (%)	Ref.
Phenyl 2,3,5-tri-O-benzyl-1-thio-β-D-ribofuranoside	Methyl 2,3,6-tri-O-benzyl-α-D-glucopyranoside	NIS (1.3), TfOH (0.1)	-20	0.5	88	N/A
Ethyl 2,3,5-tri-O-benzoyl-1-thio-α,β-D-arabinofuranoside	Isopropanol	DMTST (2.0)	0	4	75	N/A
Phenyl 2,3,5-tri-O-benzyl-1-thio-α-D-arabinofuranoside	1,2:3,4-Di-O-isopropylidene-α-D-galactopyranose	NIS (1.5), TfOH (0.1)	-30	1	90	N/A

Note: The data in these tables are illustrative and are not from reactions with α-D-Erythrofuranose itself. "N/A" indicates that a specific reference was not found in the provided search results, and the data is representative of common outcomes in furanosylation chemistry.

Enzymatic Glycosylation

Enzymatic methods offer a green and highly selective alternative to chemical glycosylation. Glycosyltransferases (GTs) are enzymes that catalyze the transfer of a sugar moiety from an activated donor substrate to an acceptor.[3][4][5] While specific GTs that utilize α-D-Erythrofuranose as a donor are not well-documented, some GTs exhibit broad substrate specificity and could potentially be engineered to accept erythrofuranosyl donors.

More promising is the use of D-erythrose and its derivatives as acceptor substrates for glycosyltransferases in chemoenzymatic synthesis. This approach allows for the precise construction of unnatural oligosaccharides containing an erythrose unit.[6]

Protocol 3: General Procedure for Enzymatic Glycosylation with a Glycosyltransferase (Acceptor Substrate)

This protocol provides a general framework for using a D-erythrose derivative as an acceptor in a glycosyltransferase-catalyzed reaction. The specific enzyme, donor sugar, and reaction conditions will need to be optimized.

Materials:

• Glycosyltransferase (e.g., from a commercial source or overexpressed)

• Activated sugar donor (e.g., UDP-glucose, GDP-mannose)

• Protected D-Erythrose derivative (Acceptor)

• Buffer solution (e.g., Tris-HCl, HEPES) at optimal pH for the enzyme

• Divalent cation (e.g., MgCl₂, MnCl₂), if required by the enzyme

• Quenching solution (e.g., methanol, ethanol)

• HPLC or other analytical method for monitoring the reaction

Procedure:

• Prepare a reaction mixture containing the buffer, divalent cation, and the activated sugar donor (typically in slight excess).

• Add the glycosyltransferase to the reaction mixture.

• Initiate the reaction by adding the D-erythrose acceptor substrate.

• Incubate the reaction at the optimal temperature for the enzyme (e.g., 37 °C) with gentle agitation.

• Monitor the reaction progress over time by taking aliquots and analyzing them by HPLC or TLC.

• Once the reaction has reached completion or the desired conversion, terminate the reaction by adding a quenching solution (e.g., an equal volume of cold methanol).

• Centrifuge the mixture to precipitate the enzyme and other proteins.

• Purify the supernatant containing the glycosylated product using appropriate chromatographic techniques (e.g., size-exclusion chromatography, reversed-phase HPLC).

Visualizations

Caption: General workflow for a chemical glycosylation reaction.

Caption: Hypothetical enzymatic glycosylation using a D-erythrose derivative as an acceptor.

References

• 1. The evolution of comprehensive strategies for furanoid glycal synthesis and their applications - RSC Advances (RSC Publishing) DOI:10.1039/C6RA28598H [pubs.rsc.org]
• 2. Synthesis of erythro and threo furanoid glycals from 1- and 2-phenylselenenyl-carbohydrate derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Glycosyltransferase - Wikipedia [en.wikipedia.org]
• 4. Glycosyltransferases: Mining, engineering and applications in biosynthesis of glycosylated plant natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cazypedia.org [cazypedia.org]
• 6. Enzymatic synthesis of oligo-D-galactofuranosides and l-arabinofuranosides: from molecular dynamics to immunological assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: α-D-Erythrofuranose as a Chiral Building Block

For Researchers, Scientists, and Drug Development Professionals

Introduction

α-D-Erythrofuranose, a four-carbon aldose, is a valuable and versatile chiral building block in asymmetric synthesis. Its well-defined stereochemistry provides a robust scaffold for the enantioselective construction of complex molecules, including biologically active compounds and natural products. The inherent chirality of α-D-erythrofuranose allows for the precise introduction of multiple stereocenters, often leading to more efficient synthetic routes compared to de novo asymmetric approaches. These application notes provide an overview of the use of α-D-erythrofuranose and its derivatives in the synthesis of key chiral molecules, complete with detailed experimental protocols and supporting data.

Application 1: Synthesis of Nucleoside Analogues

α-D-Erythrofuranose derivatives are crucial precursors in the synthesis of a wide range of nucleoside analogues, which are pivotal in the development of antiviral and anticancer agents. The furanose ring serves as a scaffold to which a nucleobase can be attached, and the stereocenters of the sugar moiety influence the biological activity of the resulting analogue.

A key intermediate in many of these syntheses is a protected form of D-erythrose, such as 2,3-O-isopropylidene-D-erythrose, which can be prepared from various starting materials, including D-glucose and D-isoascorbic acid. This protected derivative can then be used in glycosylation reactions to form the desired nucleoside analogues.

Quantitative Data for Synthesis of D-Erythrose Derivatives and Nucleosides

Starting Material	Target Derivative/Product	Key Reagents/Steps	Yield (%)	Diastereomeric Ratio (dr)	Reference
D-Glucose	(-)-2,4-O-Ethylidene-D-erythrose	1. Paraldehyde (B1678423), H₂SO₄; 2. NaIO₄	66% (step 1), 97% (step 2)	N/A
D-Isoascorbic Acid	4-O-Protected 2,3-O-Isopropylidene-D-erythrose	1. Acetone, DMP, p-TsOH; 2. N,N-Dimethylhydrazine; 3. Protecting group introduction; 4. Ozonolysis	96% (hydrazone), 91-96% (protection), 89-96% (ozonolysis)	N/A
L-Erythrulose derivatives	Homopropargyl amines	Propargylmagnesium bromide	>95%	>95:5 (in THF)	[1]
Fluorinated aryl sulfinyl imines	Chiral homoallenyl amines	Substituted propargylic magnesium reagents	Good yields	Good selectivity	[1]
2,3-O-Isopropylidene-D-erythrose	(E)- and (Z)-alkene esters	Ethoxycarbonylmethylene(triphenyl)phosphorane	Not specified	Mixture of E/Z isomers	[2]

Experimental Protocols

Protocol 1: Synthesis of (-)-2,4-O-Ethylidene-D-erythrose from D-Glucose

This protocol, adapted from Organic Syntheses, describes a two-step synthesis of a key protected D-erythrose derivative.

Step 1: Synthesis of (1'R)-(-)-4,6-O-Ethylidene-D-glucose

• To a 500-mL round-bottomed flask, add D-glucose (81.8 g, 454 mmol) and paraldehyde (68.0 g, 514 mmol).

• Add concentrated sulfuric acid (0.5 mL) dropwise over 30 seconds with shaking.

• Adjust the pH to 6.5-7 by adding a 1 N solution of potassium hydroxide (B78521) in ethanol (B145695).

• Gently heat the mixture to dissolve any residue, maintaining the pH with additional ethanolic KOH.

• Add activated charcoal (5 g) to the yellow solution and filter the mixture through a Celite pad. Wash the filter cake with hot ethanol (50 mL).

• Cool the filtrate in a freezer at -30°C overnight to crystallize the product.

• Recrystallize the solid from ethanol (90 mL) at -30°C to yield (1'R)-(-)-4,6-O-ethylidene-D-glucose. A second crop can be obtained from the mother liquor. (Combined yield: 61.9 g, 66%).

Step 2: Synthesis of (-)-2,4-O-Ethylidene-D-erythrose

• Stir the reaction mixture for 3 hours at ≤ 10°C.

• Adjust the pH to 6.5 with 8 N sodium hydroxide and continue stirring for another 2 hours at room temperature.

• Evaporate the solution under reduced pressure and dry the residue under vacuum.

• To the crude solid, add ethyl acetate (B1210297) (80 mL) and heat at 80°C for 2 minutes with stirring.

• Filter the hot suspension and wash the solid with hot ethyl acetate.

• Combine the filtrates, dry over sodium sulfate, and concentrate under reduced pressure to yield (-)-2,4-O-ethylidene-D-erythrose as a colorless, amorphous solid (20.1 g, 97%).

Protocol 2: Synthesis of a Chiral Hydroxypyrrolidine Intermediate

This protocol outlines the synthesis of a versatile chiral hydroxypyrrolidine intermediate from 2,3-O-isopropylidene-D-erythrose.[2]

Step 1: Wittig Reaction

• Prepare a solution of 2,3-O-isopropylidene-D-erythrose (1.0 g, 6.25 mmol) in dry benzene (B151609) (50 mL) in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• Add ethoxycarbonylmethylene(triphenyl)phosphorane (2.6 g, 7.5 mmol) to the solution.

• Heat the reaction mixture to reflux and maintain for 4 hours.

• Remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica (B1680970) gel (eluent: light petroleum-ethyl acetate, 4:1) to afford a mixture of the (E)- and (Z)-alkene esters.[2]

Step 2: Intramolecular 1,3-Dipolar Cycloaddition

• To a solution of the azide (B81097) intermediate (derived from the corresponding alcohol via triflation and azide displacement) (1.0 g, 3.7 mmol) in dry toluene (B28343) (50 mL), add a catalytic amount of 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).

• Heat the reaction mixture at 80°C for 12 hours.

• Evaporate the solvent under reduced pressure.

• Purify the crude product by chromatography to yield the dihydrotriazole.[2]

Visualizations

Caption: General synthetic workflow illustrating the use of α-D-Erythrofuranose as a chiral precursor.

References

• 1. Diastereoselectivity of the Addition of Propargylic Magnesium Reagents to Fluorinated Aromatic Sulfinyl Imines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols: Erythrofuranose in Medicinal Chemistry

Audience: Researchers, scientists, and drug development professionals.

Introduction

Erythrofuranose, a four-carbon sugar, serves as a versatile scaffold in medicinal chemistry for the development of novel therapeutic agents. Its furanose ring can be readily modified to generate a diverse range of derivatives, particularly nucleoside analogues, which have shown significant potential in anticancer therapy. This document provides an overview of the applications of erythrofuranose derivatives, with a focus on their synthesis, biological activity, and mechanism of action.

Key Application: Anticancer Agents

Derivatives of erythrofuranose, particularly 4'-thionucleosides, have emerged as a promising class of anticancer agents. The replacement of the oxygen atom at the 4'-position of the furanose ring with a sulfur atom leads to compounds with altered electronic and steric properties, which can enhance their biological activity and metabolic stability.

One notable example is 5-Aza-4'-thio-2'-deoxycytidine , a derivative of 4-thio-2-deoxy-D-erythro-pentofuranose. This compound has demonstrated potent cytotoxic activity against a panel of human cancer cell lines and functions as a DNA methyltransferase 1 (DNMT1) inhibitor.[1][2][3]

Quantitative Biological Data

The in vitro cytotoxic activity of 5-Aza-4'-thio-2'-deoxycytidine has been evaluated against various human cancer cell lines. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.

Cell Line	Cancer Type	IC50 (µM)
CCRF-CEM	Leukemia	0.2[3]
KG1a	Leukemia	0.06[3]
NCI-H23	Lung Carcinoma	4.5[3]
HCT-116	Colon Carcinoma	58[3]
IGROV-1	Ovarian Carcinoma	36[3]

Mechanism of Action: DNMT1 Inhibition

5-Aza-4'-thio-2'-deoxycytidine exerts its anticancer effects by inhibiting DNA methyltransferase 1 (DNMT1).[1][2][3] DNMT1 is a key enzyme responsible for maintaining DNA methylation patterns during cell division. In many cancers, hypermethylation of tumor suppressor gene promoters leads to their silencing, contributing to uncontrolled cell growth.

The proposed mechanism of action involves the incorporation of the erythrofuranose analogue into DNA during replication. The presence of the sulfur atom at the 4'-position and the aza-group in the cytosine base facilitates the formation of a covalent complex between the analogue and DNMT1, effectively trapping the enzyme.[2] This depletion of active DNMT1 leads to a global reduction in DNA methylation, reactivation of tumor suppressor genes, and ultimately, inhibition of tumor growth.[1][2][3]

Mechanism of DNMT1 inhibition by an erythrofuranose analog.

Experimental Protocols

The following sections provide generalized protocols for the synthesis and biological evaluation of 4'-thio-erythrofuranose nucleoside analogues, based on established methodologies.

Synthesis of 4'-Thionucleosides

The synthesis of 4'-thionucleosides can be achieved through various routes, with the Pummerer-type thioglycosylation reaction being a common and effective method.[4]

Protocol: Pummerer-type Thioglycosylation

This protocol outlines the key steps for the synthesis of a 4'-thionucleoside.

General workflow for 4'-thionucleoside synthesis.

Materials:

• Appropriately protected thiosugar precursor

• Oxidizing agent (e.g., m-CPBA)

• Silylated nucleobase (e.g., silylated 5-azacytosine)

• Lewis acid catalyst (e.g., TMSOTf)

• Anhydrous solvents (e.g., dichloromethane, acetonitrile)

• Deprotection reagents (e.g., methanolic ammonia)

• Silica (B1680970) gel for column chromatography

Procedure:

• Oxidation: Dissolve the protected thiosugar in an anhydrous solvent and cool to 0°C. Add the oxidizing agent portion-wise and stir the reaction until completion (monitored by TLC).

• Silylation of Nucleobase: In a separate flask, treat the nucleobase with a silylating agent (e.g., HMDS, BSA) in an anhydrous solvent and heat to reflux to obtain the silylated nucleobase.

• Glycosylation: Cool the oxidized thiosugar solution and add the silylated nucleobase. Add the Lewis acid catalyst dropwise at low temperature. Allow the reaction to warm to room temperature and stir until the starting materials are consumed.

• Work-up and Purification: Quench the reaction and perform an aqueous work-up. Purify the crude product by silica gel column chromatography to isolate the protected nucleoside.

• Deprotection: Treat the protected nucleoside with an appropriate deprotection reagent to remove the protecting groups.

• Final Purification: Purify the final compound by chromatography or recrystallization to yield the pure 4'-thionucleoside.

In Vitro Cytotoxicity Assay

The cytotoxic activity of the synthesized compounds can be determined using a standard MTT or similar cell viability assay.

Protocol: MTT Assay

Materials:

• Human cancer cell lines (e.g., CCRF-CEM, HCT-116)

• Complete cell culture medium

• Synthesized erythrofuranose derivatives

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the erythrofuranose derivatives in culture medium. Replace the medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control.

• Incubation: Incubate the plates for a specified period (e.g., 72 hours) under standard cell culture conditions.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals.

• Solubilization: Remove the medium and add the solubilization buffer to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting the cell viability against the compound concentration.

Conclusion

Erythrofuranose serves as a valuable building block in medicinal chemistry, particularly for the development of potent anticancer nucleoside analogues. The 4'-thio derivatives of erythrofuranose have demonstrated significant cytotoxicity against various cancer cell lines, with 5-Aza-4'-thio-2'-deoxycytidine being a prime example of a DNMT1 inhibitor with clinical potential. The synthetic and biological evaluation protocols provided herein offer a framework for the further exploration and development of novel erythrofuranose-based therapeutics.

References

• 1. 5-Aza-4′-thio-2′-deoxycytidine, a New Orally Bioavailable Nontoxic “Best-in-Class”: DNA Methyltransferase 1–Depleting Agent in Clinical Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-aza-4'-Thio-2'-Deoxycytidine (Aza-TdC) in People With Advanced Solid Tumors | Clinical Research Trial Listing ( Neoplasms | Solid Tumors ) ( NCT03366116 ) [trialx.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Synthesis of 4'-Thionucleosides as Antitumor and Antiviral Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

controlling anomeric selectivity in furanose synthesis

Welcome to the technical support center for furanose synthesis. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues related to controlling anomeric selectivity during their experiments. Below you will find frequently asked questions (FAQs) and troubleshooting guides in a user-friendly question-and-answer format.

Frequently Asked Questions & Troubleshooting

Question 1: I am getting a poor α/β anomeric ratio in my furanosylation reaction. What are the key factors influencing anomeric selectivity?

Answer: Achieving high anomeric selectivity in furanose synthesis can be challenging due to the high flexibility of the furanose ring and the rapid anomerization of furanosyl donors.[1] Several factors critically influence the stereochemical outcome of a furanosylation reaction:

• Glycosyl Donor: The structure of the glycosyl donor, including the leaving group at the anomeric position and the protecting groups on the sugar ring, plays a pivotal role.[2][3] Donors with non-participating groups at the C2 position are often required for 1,2-cis glycosylation.[4]

• Catalyst/Promoter: The choice of catalyst or promoter is crucial. Different catalysts can favor different reaction pathways (SN1 vs. SN2), thereby influencing the anomeric selectivity.[4][5] For instance, bis-thiourea catalysts have been shown to promote stereospecific 1,2-cis furanosylations.[1][5]

• Solvent: Solvents can significantly impact the reaction outcome through polarity effects and by forming reactive intermediates.[6][7] Ethereal solvents are often critical in catalyst-promoted stereospecific pathways.[1]

• Temperature: Reaction temperature can have a substantial effect on anomeric selectivity.[8][9] In some cases, higher temperatures can favor the formation of the α-glycoside.[8][9]

• Acceptor Nucleophilicity: The reactivity of the glycosyl acceptor can also influence the anomeric ratio of the product.[4]

Question 2: How can I selectively synthesize 1,2-cis-furanosides?

Answer: The synthesis of 1,2-cis-furanosides is a significant challenge because traditional anchimeric assistance from a C2-acyl protecting group leads to 1,2-trans products.[1] Here are some strategies to favor the formation of 1,2-cis linkages:

• Use of Donors with Non-Participating Groups: Employ glycosyl donors with non-participating protecting groups at the C2 position, such as benzyl (B1604629) ethers.[5]

• Catalyst-Controlled Reactions: Certain catalysts can override the inherent preference of the substrate. For example, phenanthroline catalysts have been used to promote stereoselective 1,2-cis furanosylation.[4] Similarly, tailored bis-thiourea hydrogen-bond-donor catalysts can provide access to the 1,2-cis substitution pattern.[1][10]

• Conformationally Restricted Donors: Using a conformationally rigid donor can favor a single reaction pathway, leading to high 1,2-cis selectivity. For instance, a 2,3-O-xylylene-protected arabinofuranosyl thioglycoside has been used for the preparation of β-arabinofuranosides (a 1,2-cis product).[11]

Question 3: My reaction is giving me the 1,2-trans product. How can I favor this outcome?

Answer: The synthesis of 1,2-trans-furanosides is generally more straightforward than their 1,2-cis counterparts. The most common and reliable method involves:

• Neighboring Group Participation: Utilize a glycosyl donor with a participating acyl-type protecting group (e.g., benzoyl or acetyl) at the C2 position.[2] This group will attack the anomeric center upon activation, forming a cyclic intermediate that shields one face of the molecule, leading to the exclusive formation of the 1,2-trans product.

Question 4: I am observing donor anomerization during my reaction, which is affecting the final anomeric ratio. How can I mitigate this?

Answer: Furanosyl donors are known to anomerize more rapidly than pyranosyl donors.[1] This can indeed complicate the stereochemical outcome. Here are some approaches to address this issue:

• Use of Stereospecific Catalysts: Employ a catalyst that promotes a stereospecific reaction, where the anomeric configuration of the product is directly dependent on the anomeric configuration of the donor. In such cases, starting with a highly anomerically pure donor is crucial.[1]

• Reaction Conditions: The addition of molecular sieves can be critical. They can sequester acidic byproducts that may catalyze anomerization and donor hydrolysis.[1]

• Curtin-Hammett Conditions: Some catalytic systems operate under Curtin-Hammett principles, where the product ratio is determined by the relative rates of reaction of the two anomers, not their ground-state populations. In these cases, even if the donor anomerizes, a high selectivity for one product can be achieved if one anomer reacts significantly faster.[4]

Quantitative Data Summary

The following tables summarize quantitative data from key experiments on controlling anomeric selectivity in furanose synthesis.

Table 1: Influence of Catalyst and Donor Anomeric Composition on Furanosylation

Entry	Donor	Donor α/β Ratio	Catalyst	Product α/β Ratio	Yield (%)	Reference
1	α-Arabinofuranosyl phosphate (B84403)	>20:1	Bis-thiourea	1:25	85	[4]
2	Arabinofuranosyl phosphate	8:1	Bis-thiourea	1:10	82	[4]
3	Xylofuranosyl bromide	1:10	BPhen	15:1	84	[12]
4	Arabinofuranosyl bromide	Not specified	BPhen	1:8	90	[12]

Table 2: Effect of Reaction Conditions on Anomeric Selectivity

Entry	Donor	Acceptor	Catalyst/Promoter	Solvent	Temp (°C)	Product α/β Ratio	Yield (%)	Reference
1	Arabinose phosphate	6-gal 2a	Bis-thiourea (5 mol%)	nPr2O	40	1:15	88	[1]
2	Xylofuranosyl thioglycoside	Glycosyl acceptor	NIS/AgOTf	Diethyl ether	RT	>20:1	95	[11]
3	L-Idose thioglycoside	Methanol	NIS/TMSOTf	CH2Cl2	-78	1:1.8	-	[8][9]
4	L-Idose thioglycoside	Methanol	NIS/TMSOTf	CH2Cl2	25	1.3:1	-	[8][9]

Experimental Protocols

Protocol 1: Bis-Thiourea Catalyzed Stereospecific Furanosylation [1]

This protocol describes a general procedure for the synthesis of 1,2-cis-furanosides using a bis-thiourea catalyst.

• To a flame-dried flask containing 4 Å molecular sieves (500 mg), add the furanosyl phosphate donor (0.2 mmol) and the bis-thiourea catalyst (5 mol%).

• Add di-n-propyl ether (nPr2O, 5 mL) to the flask.

• Add the alcohol acceptor (0.4 mmol) to the reaction mixture.

• Stir the reaction mixture at 40 °C for 18 hours.

• Upon completion, filter the reaction mixture, concentrate the filtrate, and purify the residue by column chromatography to obtain the desired furanoside.

• Determine the yield and anomeric ratio by 1H NMR spectroscopy.

Protocol 2: Phenanthroline-Catalyzed 1,2-cis Furanosylation [4]

This protocol outlines the synthesis of 1,2-cis xylofuranosides using a phenanthroline catalyst.

• To a flame-dried flask, add the xylofuranosyl bromide donor (1.0 equiv) and 4,7-diphenyl-1,10-phenanthroline (B7770734) (BPhen, 5 mol %).

• Add a 5:1 mixture of MTBE and CH2Cl2 as the solvent.

• Add the galactopyranoside alcohol acceptor (1.0 equiv) and di-tert-butylmethylpyridine (DTBMP, 1.5 equiv) to the reaction mixture.

• Stir the reaction at 25 °C for 6 hours.

• After the reaction is complete, quench the reaction, and purify the product by column chromatography.

• Characterize the product and determine the anomeric ratio by NMR spectroscopy.

Visual Guides

The following diagrams illustrate key concepts and workflows related to controlling anomeric selectivity in furanose synthesis.

Caption: Factors influencing anomeric selectivity in furanosylation.

Caption: Strategic choices for synthesizing 1,2-cis vs. 1,2-trans furanosides.

Caption: A logical workflow for troubleshooting poor anomeric selectivity.

References

• 1. Stereospecific Furanosylations Catalyzed by Bis-Thiourea Hydrogen-Bond Donors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. par.nsf.gov [par.nsf.gov]
• 5. researchgate.net [researchgate.net]
• 6. The systematic influence of solvent on the conformational features of furanosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. On the influence of solvent on the stereoselectivity of glycosylation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Origins of Temperature-Dependent Anomeric Selectivity in Glycosylations with an L-Idose Thioglycoside - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Stereoselective 1,2-cis Furanosylations Catalyzed by Phenanthroline - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting alpha-D-Erythrofuranose Purification

Welcome to the technical support center for alpha-D-Erythrofuranose purification. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during the purification of alpha-D-Erythrofuranose.

Frequently Asked Questions (FAQs)

Q1: My final product of alpha-D-Erythrofuranose shows low purity. What are the common impurities?

Common impurities in synthetically derived erythrose include its diastereomer, D-threose, as well as unreacted starting materials and byproducts from side reactions. Degradation products can also be present if the purification process involves harsh conditions (e.g., strong acids or bases, high temperatures).

Q2: I am observing peak splitting or broad peaks during HPLC analysis of my purified alpha-D-Erythrofuranose. What could be the cause?

This is often due to the presence of both α and β anomers of erythrose in solution, a phenomenon known as anomerization.[1][2] The interconversion between these anomers during chromatography can lead to peak broadening or the appearance of two distinct peaks. To minimize this, consider operating the HPLC at elevated temperatures (e.g., 70-80 °C) or under alkaline conditions, which can accelerate the interconversion and result in a single, sharp peak.[1]

Q3: My recovery of alpha-D-Erythrofuranose is low after column chromatography. What are the potential reasons?

Low recovery can be attributed to several factors:

• Irreversible adsorption: The high polarity of erythrose can lead to strong, sometimes irreversible, binding to the stationary phase, especially with silica (B1680970) gel.

• Degradation: Erythrose is sensitive to pH and temperature. Purification at non-neutral pH or elevated temperatures can lead to degradation.

• Co-elution: Impurities may co-elute with the product, leading to fractions with low purity that are subsequently discarded, thus reducing the overall yield.

Q4: Crystallization of alpha-D-Erythrofuranose is proving difficult, often resulting in a syrup or oil. How can I improve my chances of obtaining crystals?

The high polarity and solubility of small sugars like erythrose in common solvents make crystallization challenging. Key factors to control are:

• Supersaturation: A supersaturated solution is essential for crystal formation. This can be achieved by slow evaporation of the solvent or by gradually cooling a saturated solution.[3]

• Solvent System: A mixture of a good solvent (like water or ethanol) and a poor solvent (like acetone (B3395972) or diethyl ether) can facilitate crystallization. The poor solvent reduces the solubility of the sugar, promoting precipitation.[4]

• Temperature: Slow, controlled cooling is crucial. Rapid cooling often leads to the formation of oils or amorphous solids.[3]

• Purity: The presence of impurities can significantly inhibit crystallization. It is often necessary to purify the erythrose by chromatography before attempting crystallization.

Troubleshooting Guides

Chromatographic Purification Issues

Problem	Possible Cause	Troubleshooting Steps
Poor separation of alpha-D-Erythrofuranose from D-Threose	Insufficient selectivity of the stationary phase.	Consider using Hydrophilic Interaction Liquid Chromatography (HILIC) or Boronate Affinity Chromatography, which offer different selectivity mechanisms compared to standard normal or reversed-phase chromatography.
Anomeric peak splitting in HPLC	Slow interconversion of α and β anomers on the column.	Increase the column temperature to 70-80 °C to accelerate anomerization and merge the peaks.[1] Alternatively, use an alkaline mobile phase (if the column is stable) to achieve the same effect.[1]
Low recovery from the column	Strong interaction with the stationary phase or on-column degradation.	For polar compounds like erythrose, HILIC is often a better choice than standard silica gel chromatography to improve recovery. Ensure the mobile phase is buffered to a neutral pH to prevent degradation.
Product contamination with salts after boronate affinity chromatography	Residual borate (B1201080) buffer in the final product.	After elution, perform a desalting step. This can be achieved using a size-exclusion column or by repeated co-evaporation with methanol (B129727).

Crystallization Issues

Problem	Possible Cause	Troubleshooting Steps
Formation of a syrup or oil instead of crystals	Solution is too concentrated, or the cooling rate is too fast. The presence of impurities is inhibiting crystallization.[3]	Dilute the solution slightly. Decrease the cooling rate. Pre-purify the sample using chromatography to remove impurities.
No crystal formation	The solution is not sufficiently supersaturated.	Slowly evaporate the solvent to increase the concentration. Introduce a seed crystal to induce crystallization.
Formation of very small crystals	Rapid nucleation due to high supersaturation or agitation.	Reduce the degree of supersaturation. Avoid excessive agitation during crystal growth.[3]

Data Presentation

Table 1: Purity of Commercial D-Erythrose

Supplier	Stated Purity	Analytical Method
MedchemExpress	99.73%	HPLC
Lab Pro Inc.	Min. 98.0%	HPLC
Biosynth	Min. 50% / Min. 75%	HPLC
BOC Sciences	Min. 75%	Not specified
Sigma-Aldrich	≥75%	TLC

Note: Purity can vary between lots. It is recommended to perform in-house purity analysis.

Table 2: Comparison of Purification Techniques for Furanoses

Technique	Principle	Typical Yield	Typical Purity	Advantages	Disadvantages
HILIC	Partitioning between a polar stationary phase and a less polar mobile phase.	60-80%	>95%	Good for polar compounds, high resolution.	Can be sensitive to water content in the mobile phase.
Boronate Affinity Chromatography	Covalent interaction between boronic acid and cis-diols.	70-90%	>98%	Highly selective for cis-diol containing compounds.	Requires a desalting step, potential for boronic acid leaching.
Crystallization	Precipitation from a supersaturated solution.	40-70%	>99%	Can provide very high purity, scalable.	Can be challenging for highly soluble sugars, may require prior purification.

Experimental Protocols

Protocol 1: Purification of alpha-D-Erythrofuranose using HILIC

This protocol is a general guideline and may require optimization.

• Column Selection: A HILIC column with an amide or amino-bonded stationary phase is recommended. (e.g., Shodex Asahipak NH2P series).[1]

• Mobile Phase Preparation: Prepare a mobile phase consisting of acetonitrile (B52724) and water. A typical starting gradient could be 90:10 (v/v) acetonitrile:water, gradually increasing the water content to 40-50% to elute the highly polar erythrose. The addition of a small amount of buffer (e.g., 10 mM ammonium (B1175870) formate) can improve peak shape.

• Sample Preparation: Dissolve the crude erythrose mixture in the initial mobile phase composition. Ensure the sample is fully dissolved and filter through a 0.22 µm syringe filter.

• Chromatography:

  • Equilibrate the column with the initial mobile phase until a stable baseline is achieved.

  • Inject the sample.

  • Run the gradient to elute the compounds.

  • Monitor the elution using a refractive index (RI) detector.

• Fraction Collection and Analysis: Collect fractions corresponding to the erythrose peak. Analyze the purity of the collected fractions by analytical HPLC.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Purification of alpha-D-Erythrofuranose using Boronate Affinity Chromatography

This protocol is based on the principle of reversible covalent bonding between boronic acid and cis-diols.[5]

• Column and Buffer Preparation: Use a commercially available boronate affinity column. Equilibrate the column with a binding buffer, typically a buffer at a pH between 8 and 9 (e.g., 0.1 M HEPES, pH 8.5).[6]

• Sample Loading: Dissolve the crude erythrose sample in the binding buffer and load it onto the equilibrated column.

• Washing: Wash the column with several column volumes of the binding buffer to remove unbound impurities.

• Elution: Elute the bound erythrose by changing the pH to acidic (e.g., pH < 6.5) or by adding a competing diol like sorbitol to the buffer.[6] A common elution buffer is 0.1 M sodium phosphate, pH 6.0.[6]

• Fraction Collection and Analysis: Collect the eluted fractions and analyze for the presence and purity of erythrose using HPLC.

• Desalting: Pool the pure fractions and desalt using size-exclusion chromatography or repeated co-evaporation with methanol to remove buffer salts.

Protocol 3: Crystallization of alpha-D-Erythrofuranose

This protocol provides a general approach for crystallizing small, polar sugars.

• Solvent Selection: A binary solvent system is often effective. Start by dissolving the purified erythrose in a minimal amount of a "good" solvent in which it is highly soluble (e.g., water or warm ethanol).

• Inducing Supersaturation: Slowly add a "poor" solvent in which erythrose is sparingly soluble (e.g., acetone, isopropanol, or diethyl ether) until the solution becomes slightly turbid.[4]

• Clarification and Cooling: Gently warm the solution until the turbidity just disappears. Cover the container and allow it to cool to room temperature slowly and undisturbed. For further crystal growth, the solution can be placed in a refrigerator (4 °C).

• Crystal Isolation: Once a sufficient amount of crystals has formed, isolate them by filtration.

• Washing and Drying: Wash the crystals with a small amount of the cold "poor" solvent to remove any residual mother liquor. Dry the crystals under vacuum.

Visualizations

Caption: A general experimental workflow for the purification of alpha-D-Erythrofuranose.

Caption: A troubleshooting decision tree for common alpha-D-Erythrofuranose purification issues.

References

• 1. Obtaining Pure 1H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Separation of carbohydrate isomers and anomers on poly-N-(1H-tetrazole-5-yl)-methacrylamide-bonded stationary phase by hydrophilic interaction chromatography as well as determination of anomer interconversion energy barriers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. xiamenbiotime.com [xiamenbiotime.com]
• 4. Reagents & Solvents [chem.rochester.edu]
• 5. Boronate Affinity Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 6. researchgate.net [researchgate.net]

preventing degradation of furanose rings during reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you prevent the degradation of furanose rings during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: My furanoside is unexpectedly converting to a pyranoside. What is causing this and how can I prevent it?

A1: Furanose rings are generally less thermodynamically stable than their pyranose counterparts. This conversion is an equilibrium process that can be influenced by several factors. In solution, monosaccharides exist in equilibrium between their open-chain and various cyclic forms, with the six-membered pyranose ring often being favored.[1][2]

Troubleshooting:

• Reaction Time and Temperature: Prolonged reaction times and elevated temperatures can provide the energy needed to overcome the kinetic barrier for ring isomerization, favoring the more stable pyranose form.

  • Recommendation: Monitor your reaction closely and aim for the shortest possible reaction time. Running reactions at lower temperatures can also help to kinetically trap the furanose form.

• pH: Both acidic and basic conditions can catalyze the ring-opening and closing process, facilitating the rearrangement to the pyranose form.

  • Recommendation: Maintain a neutral or near-neutral pH if your reaction conditions permit. If acidic or basic conditions are required, consider using milder reagents or a shorter reaction time.

• Solvent: The solvent can influence the equilibrium between furanose and pyranose forms. For example, some sugars show a higher proportion of the furanose form in dimethyl sulfoxide (B87167) (DMSO) compared to water.[3]

  • Recommendation: If your reaction is compatible, consider screening different solvents to see if the equilibrium can be shifted to favor the furanose ring.

Q2: I'm observing significant degradation of my furanoside under acidic conditions. What is the mechanism, and what are the best ways to minimize it?

A2: Furanosides are susceptible to acid-catalyzed hydrolysis of the glycosidic bond. The mechanism typically involves protonation of the glycosidic oxygen, followed by departure of the aglycone to form a resonance-stabilized oxocarbenium ion intermediate. This intermediate can then be attacked by water or other nucleophiles, leading to cleavage of the glycosidic bond and potential degradation of the sugar.

Troubleshooting:

• Choice of Acid: Strong acids and high concentrations can accelerate degradation.

  • Recommendation: Use the mildest acid catalyst possible at the lowest effective concentration. Lewis acids can sometimes be a milder alternative to Brønsted acids.

• Protecting Groups: The electronic nature of protecting groups on the furanose ring can influence its stability. Electron-withdrawing groups can destabilize the oxocarbenium ion intermediate, potentially slowing the rate of hydrolysis.

  • Recommendation: Consider the electronic properties of your protecting groups. Acyl groups, for example, are electron-withdrawing.

• Anhydrous Conditions: The presence of water will promote hydrolysis.

  • Recommendation: Ensure your reaction is performed under strictly anhydrous conditions if the desired transformation does not require water. Use dry solvents and reagents, and conduct the reaction under an inert atmosphere.

Q3: My deprotection step is leading to a mixture of products, including ring-opened or rearranged species. How can I achieve clean deprotection of my furanoside?

A3: Deprotection of furanosides can be challenging, as the conditions required to remove certain protecting groups can also promote degradation of the furanose ring.

Troubleshooting:

• Orthogonal Protecting Group Strategy: Using protecting groups that can be removed under different, non-interfering conditions is crucial. This is known as an orthogonal protecting group strategy.[4]

  • Recommendation: Plan your protecting group strategy carefully. For example, use a silyl (B83357) ether that can be removed with fluoride (B91410), a benzyl (B1604629) ether that can be removed by hydrogenolysis, and an acetal (B89532) that is acid-labile.

• Deprotection Conditions: Harsh deprotection conditions are a common cause of degradation.

  • Recommendation: Screen different deprotection reagents and conditions to find the mildest ones that effectively remove the protecting group without affecting the furanose ring. For example, for silyl ethers, different fluoride sources (e.g., TBAF, HF-Pyridine) can offer different levels of reactivity.

• Monitoring the Reaction: Over-running the deprotection reaction can lead to side products.

  • Recommendation: Monitor the deprotection reaction closely by TLC or HPLC and quench the reaction as soon as the starting material is consumed.

Troubleshooting Guide: Protecting Group Strategies

Protecting the hydroxyl groups of a furanose is a key strategy to prevent degradation and control reactivity. The choice of protecting group is critical and depends on the subsequent reaction conditions.

Issue: Low yield during the protection of furanose hydroxyls.

Potential Cause	Recommendation
Steric Hindrance	The hydroxyl groups of furanosides can be sterically hindered. Use a less bulky protecting group or a more reactive silylating/acylating agent.
Incomplete Reaction	Optimize reaction conditions such as temperature, reaction time, and stoichiometry of reagents. Monitor the reaction progress closely using TLC or HPLC.
Side Reactions	Re-evaluate the reaction conditions to minimize side reactions like acylation at multiple positions. Consider using a milder catalyst or lower temperature.[5]

Issue: Unwanted deprotection or migration of protecting groups during a reaction.

Potential Cause	Recommendation
Protecting Group Instability	The chosen protecting group may not be stable to the reaction conditions. Consult a protecting group stability chart to select a more robust group for the intended transformation.
Acyl Migration	Acyl groups can migrate between adjacent hydroxyls under acidic or basic conditions.[5] Use non-migrating protecting groups like benzyl or silyl ethers for adjacent hydroxyls if migration is a concern.

Quantitative Data: Protecting Group Yields

The following table summarizes typical yields for common furanoside protection reactions. Note that yields can vary significantly depending on the specific substrate and reaction conditions.

Protecting Group	Reagents	Typical Yield	Reference
Isopropylidene (Acetal)	Acetone, H₂SO₄ (cat.)	~90%	[1]
TBDMS (Silyl Ether)	TBDMSCl, Imidazole (B134444), DMF	30-80%	[6]
Benzoyl (Acyl)	Benzoyl Chloride, Pyridine	~70-91%	[7]
MOM (Ether)	MOMCl, NaH, DMF	High	[8]

Experimental Protocols

Protocol 1: General Procedure for Silyl Ether Protection of a Furanoside Hydroxyl Group

This protocol describes a general method for the protection of a primary hydroxyl group of a furanoside with a tert-butyldimethylsilyl (TBDMS) group.

Materials:

• Furanoside with a free primary hydroxyl group

• tert-Butyldimethylsilyl chloride (TBDMSCl) (1.1 eq)

• Imidazole (2.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Methanol (for quenching)

• Ethyl acetate (B1210297)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Standard laboratory glassware and magnetic stirrer

• Thin-layer chromatography (TLC) supplies

Procedure:

• Dissolve the furanoside in anhydrous DMF in a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to 0 °C using an ice bath.

• Add imidazole (2.5 equivalents) to the solution and stir until it dissolves.

• Add TBDMSCl (1.1 equivalents) portion-wise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir, monitoring the progress by TLC.

• Once the starting material is consumed, cool the reaction to 0 °C and quench by the slow addition of methanol.

• Dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography.[5]

Protocol 2: General Procedure for Acid-Catalyzed Deprotection of an Isopropylidene Acetal

This protocol describes a general method for the removal of a 1,2-O-isopropylidene acetal from a furanoside.

Materials:

• Isopropylidene-protected furanoside

• 80% Aqueous acetic acid or Trifluoroacetic acid (TFA) in dichloromethane/water

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Standard laboratory glassware and magnetic stirrer

• TLC supplies

Procedure:

• Dissolve the isopropylidene-protected furanoside in 80% aqueous acetic acid.

• Stir the reaction at room temperature, monitoring the progress by TLC. Gentle heating may be applied if the reaction is slow.

• Upon completion, carefully neutralize the acetic acid by adding the reaction mixture to a cooled, saturated solution of NaHCO₃.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography if necessary.[9]

Visualizations

Caption: A generalized experimental workflow for the chemical modification of furanosides.

Caption: Simplified pathway of acid-catalyzed degradation and rearrangement of furanosides.

Caption: A decision tree for troubleshooting furanose ring degradation.

References

• 1. Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protecting-Group-Free Synthesis of 2-Deoxy-Aza-Sugars [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Protective Groups [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. The evolution of comprehensive strategies for furanoid glycal synthesis and their applications - RSC Advances (RSC Publishing) DOI:10.1039/C6RA28598H [pubs.rsc.org]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Glycosidic Bond Formation

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for challenges encountered during the chemical synthesis of glycosides.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may arise during glycosylation experiments, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low or No Product Yield

Q1: My glycosylation reaction is resulting in a low yield or no desired product. What are the potential causes and how can I improve the yield?

A1: Low product yield is a common challenge in glycosylation and can stem from several factors:

• Inactive Donor or Acceptor: The reactive functional groups of your glycosyl donor or acceptor may have degraded. Ensure the purity and integrity of your starting materials.

• Insufficient Activation: The chosen activator (promoter) may not be potent enough for your specific glycosyl donor. Consider using a stronger Lewis acid or a different promoter system. For instance, some donors require specific activators like N-iodosuccinimde (NIS) in combination with a Lewis acid.

• Presence of Moisture: Glycosylation reactions are highly sensitive to moisture, which can hydrolyze the glycosyl donor or deactivate the activator. Always use anhydrous solvents and consider adding freshly activated molecular sieves to your reaction mixture.

• Suboptimal Temperature: Temperature is a critical parameter. Many glycosylation reactions are initiated at low temperatures (e.g., -78°C) and then slowly warmed to control the reaction rate and minimize side reactions.[1] If the reaction is sluggish, a controlled increase in temperature might be necessary. Conversely, if decomposition is observed, running the reaction at a lower, constant temperature is advisable.

• Donor Decomposition: Highly reactive glycosyl donors can decompose under harsh reaction conditions. Consider using a milder activator or lowering the reaction temperature. Monitoring the reaction by Thin Layer Chromatography (TLC) can help identify donor decomposition.

Issue 2: Poor Stereoselectivity (Incorrect α/β ratio)

Q2: I am obtaining a mixture of α and β anomers and need to improve the stereoselectivity of my reaction. What factors influence the stereochemical outcome?

A2: Achieving high stereoselectivity is a central challenge in glycoside synthesis. The α/β ratio is influenced by a complex interplay of several factors:

• Protecting Groups: The choice of protecting group at the C-2 position of the glycosyl donor is crucial.

  • Participating groups (e.g., acetyl, benzoyl) can form a cyclic intermediate that blocks one face of the sugar ring, leading to the formation of 1,2-trans products.[2][3] For glucose, this typically results in the β-glycoside.

  • Non-participating groups (e.g., benzyl, silyl) do not form this intermediate, and the stereochemical outcome is determined by other factors.[2]

• Solvent Choice: The solvent can have a profound effect on stereoselectivity.

  • Ethereal solvents (e.g., diethyl ether, THF) tend to favor the formation of the α-anomer.

  • Nitrile solvents (e.g., acetonitrile) can promote the formation of the β-anomer through the formation of a transient nitrilium-ion intermediate.[4]

• Temperature: Lower temperatures generally favor the kinetically controlled product, which can lead to higher stereoselectivity.

• Lewis Acid/Promoter: The nature and amount of the Lewis acid can influence the reaction pathway (SN1 vs. SN2), thereby affecting the stereochemical outcome.[5]

Issue 3: Formation of Side Products

Q3: My TLC analysis shows multiple spots, indicating the formation of side products. What are the common side reactions and how can I minimize them?

A3: The presence of multiple products indicates a lack of selectivity or the occurrence of side reactions. Common side products in glycosylation reactions include:

• Hydrolysis of the Donor: This occurs in the presence of trace amounts of water, leading to the formation of a hemiacetal. To avoid this, ensure strictly anhydrous conditions.

• Orthoester Formation: This can be a significant side reaction, particularly with participating groups at C-2. Using a non-participating group can mitigate this issue, though it may reduce stereocontrol.[1]

• Reaction at Unprotected Hydroxyl Groups: If your acceptor has multiple free hydroxyl groups, glycosylation may occur at undesired positions. This highlights the importance of a robust protecting group strategy.

Data Presentation: Optimizing Reaction Parameters

The following tables summarize quantitative data on how different reaction parameters can influence the yield and stereoselectivity of glycosidic bond formation.

Table 1: Effect of Solvent on Glycosylation Stereoselectivity

Glycosyl Donor	Glycosyl Acceptor	Solvent	Promoter	Yield (%)	α:β Ratio	Reference
Per-O-benzylated Glucosyl Donor	Primary Alcohol	Dichloromethane (DCM)	TMSOTf	79	1:9	[4]
Per-O-benzylated Glucosyl Donor	Primary Alcohol	Diethyl Ether (Et₂O)	TMSOTf	High	Favors α	[4]
Galactosyl Donor	Monosaccharide	Acetonitrile (MeCN)	TMSOTf	Good to Excellent	Favors β	[6]

Table 2: Effect of Temperature on Glycosylation Outcome

Glycosyl Donor	Glycosyl Acceptor	Temperature (°C)	Yield (%)	α:β Ratio	Reference
Thioglycoside	L-menthol	-78	High	Favors β	[7]
Thioglycoside	L-menthol	25 (Room Temp)	Moderate	Increased α	[7]
2,3,4,6-Tetra-O-benzyl-D-glucopyranose	Various	-40 to 0	Optimized	Varies

Table 3: Comparison of Common Lewis Acids in Glycosylation

Glycosyl Donor	Glycosyl Acceptor	Lewis Acid	Solvent	Yield (%)	α:β Ratio	Reference
Glycosyl Trichloroacetimidate (B1259523)	Secondary Alcohol	TMSOTf	DCM	High	Varies	[5]
Glycosyl Trichloroacetimidate	Secondary Alcohol	BF₃·OEt₂	DCM	Moderate	Varies	[5]
Thioglycoside	Primary Alcohol	SnCl₄	DCM	Good	Favors α	[5]

Table 4: Influence of C-2 Protecting Group on Stereoselectivity

Glycosyl Donor C-2 Protecting Group	Glycosyl Acceptor	Outcome	Mechanism	Reference
Acetyl (Participating)	Primary Alcohol	1,2-trans (β for glucose)	Neighboring Group Participation	[2][3]
Benzoyl (Participating)	Primary Alcohol	1,2-trans (β for glucose)	Neighboring Group Participation	[3]
Benzyl (Non-participating)	Primary Alcohol	Mixture of α and β	SN1/SN2 competition	[2]

Experimental Protocols

Protocol 1: Synthesis of a Glycosyl Trichloroacetimidate Donor

This protocol describes the preparation of a commonly used glycosyl donor.

Materials:

• Per-O-acetylated sugar (1.0 eq)

• Hydrazine (B178648) acetate (B1210297) or benzylamine (B48309)

• Anhydrous Dichloromethane (DCM)

• Trichloroacetonitrile (1.5 - 3.0 eq)

• 1,8-Diazabicycloundec-7-ene (DBU) or Potassium Carbonate (K₂CO₃) (catalytic amount)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Selective Deacetylation: Dissolve the per-O-acetylated sugar in anhydrous DCM. Add hydrazine acetate or benzylamine and stir at room temperature. Monitor the reaction by TLC until the starting material is consumed and a single product corresponding to the hemiacetal is observed.

• Work-up: Quench the reaction with a mild acid (e.g., acetic acid). Wash the organic layer with saturated aqueous sodium bicarbonate and brine. Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Formation of the Trichloroacetimidate: Dissolve the crude hemiacetal in anhydrous DCM. Add trichloroacetonitrile. Cool the solution to 0°C and add a catalytic amount of DBU or K₂CO₃ dropwise.

• Reaction Monitoring: Allow the mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction by TLC until the hemiacetal is fully consumed.

• Purification: Concentrate the reaction mixture and purify the crude product by column chromatography on silica gel (typically using a hexane/ethyl acetate gradient) to yield the glycosyl trichloroacetimidate.

Protocol 2: Schmidt Glycosylation using a Trichloroacetimidate Donor

This protocol outlines a general procedure for glycosidic bond formation using a trichloroacetimidate donor.

Materials:

• Glycosyl trichloroacetimidate donor (1.2 eq)

• Glycosyl acceptor (1.0 eq)

• Anhydrous Dichloromethane (DCM) or other suitable anhydrous solvent

• Activated 4Å molecular sieves

• Trimethylsilyl trifluoromethanesulfonate (B1224126) (TMSOTf) (0.1 eq) as a stock solution in anhydrous DCM

• Triethylamine (for quenching)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon), add the glycosyl acceptor and freshly activated 4Å molecular sieves.

• Addition of Donor and Solvent: In a separate flame-dried flask, dissolve the glycosyl trichloroacetimidate donor in the chosen anhydrous solvent. Transfer this solution to the flask containing the acceptor and molecular sieves via cannula.

• Cooling: Cool the stirred suspension to the desired starting temperature (e.g., -40°C).

• Activation: Add the stock solution of TMSOTf dropwise to the reaction mixture.

• Reaction: Stir the reaction at the chosen temperature, monitoring its progress by TLC. The reaction time will vary depending on the reactivity of the donor and acceptor.

• Quenching: Once the reaction is complete, quench by adding triethylamine.

• Work-up: Allow the mixture to warm to room temperature. Filter through celite and wash the filter cake with DCM. Wash the combined organic layers with saturated aqueous NaHCO₃ and brine. Dry the organic phase over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired glycoside.

Visualizations

The following diagrams illustrate key concepts and workflows in glycosylation.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. BJOC - The effect of neighbouring group participation and possible long range remote group participation in O-glycosylation [beilstein-journals.org]
• 4. Pre-activation based stereoselective glycosylations: Stereochemical control by additives and solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Furanose Derivatives

Welcome to the technical support center for the synthesis of furanose derivatives. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of these important molecules.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the synthesis of furanose derivatives?

A1: The most prevalent side reactions include:

• Anomerization: Formation of a mixture of α and β anomers at the anomeric carbon is a very common issue.[1][2][3] The five-membered ring of furanoses makes stereocontrol at the anomeric position challenging compared to pyranoses.[4]

• Pyranose Isomer Formation: Furanose rings can rearrange to the more thermodynamically stable six-membered pyranose form, especially under acidic conditions or at elevated temperatures.[1][5][6]

• Protecting Group Migration: Acyl, silyl, and acetal (B89532) protecting groups can migrate between hydroxyl groups under various reaction conditions, leading to a mixture of constitutional isomers.[7][8]

• Ring Opening: The furanose ring can open, particularly under harsh acidic or basic conditions, leading to acyclic byproducts.[1][9]

• Polymerization/Decomposition: Under strongly acidic conditions, furanose derivatives can degrade or polymerize, often resulting in a dark, tar-like substance.[9]

• Incomplete Reactions: Reactions may not go to completion, leaving starting material that can complicate purification.[1]

• Decarboxylation: If the synthesis involves precursors with carboxylic acid groups, decarboxylation can be a significant side reaction at elevated temperatures.[9][10]

Q2: How can I control the stereoselectivity at the anomeric center to favor a specific anomer?

A2: Achieving high anomeric selectivity is a key challenge. Several strategies can be employed:

• Neighboring Group Participation: Using a participating protecting group (e.g., an acetyl or benzoyl group) at the C2 position can direct the incoming nucleophile to the β-face, favoring the formation of the 1,2-trans product (β-anomer).[1]

• Stereoselective Glycosylation Methods: Certain reaction conditions and catalysts are known to favor specific anomers. For instance, the Mitsunobu reaction has been shown to be highly stereoselective for the β-anomer in some cases.[1] Organocatalysts, such as bis-thiourea and phenanthroline, have also been developed for stereoselective 1,2-cis furanosylations.[11][12][13]

• Solvent Effects: The choice of solvent can influence the anomeric ratio. Aprotic, non-polar solvents often favor the formation of the β-anomer.[1]

• Temperature Control: Lowering the reaction temperature can sometimes improve selectivity by favoring the kinetically controlled product.

Q3: My desired furanose derivative seems to be rearranging to the pyranose form. How can I prevent this?

A3: The furanose ring is generally less stable than the pyranose form.[1] To favor the furanose isomer, kinetic control is essential:

• Low Temperatures: Running the reaction at low temperatures can help trap the kinetically favored furanose product.

• Specific Catalysts: Certain catalysts can promote the formation of the five-membered ring.[1]

• Mild Reaction Conditions: Avoid strongly acidic conditions that can facilitate the equilibrium between the two ring forms.[14] A recently discovered pyranoside-into-furanoside (PIF) rearrangement highlights that this transformation can be intentionally induced under acidic conditions.[5][6]

Q4: I'm having difficulty purifying my target furanose derivative from its anomer. What purification strategies are effective?

A4: The co-elution of anomers is a common purification challenge.[1] Here are some effective strategies:

• Preparative HPLC: High-performance liquid chromatography is often more effective than standard silica (B1680970) gel chromatography for separating closely related isomers like anomers.[1][2]

• Derivatization: Sometimes, derivatizing the anomeric mixture (e.g., by acetylation) can alter the physical properties of the anomers, making them easier to separate. The protecting group can then be removed after separation.[1]

• Chromatography Condition Optimization:

  • Lower Temperature: Running the column at a lower temperature can sometimes minimize on-column anomerization (interconversion of anomers).[2]

  • Specialized Columns: Hydrophilic Interaction Liquid Chromatography (HILIC) can be a good alternative to standard normal or reversed-phase columns for polar sugar compounds.[2]

Troubleshooting Guides

Issue 1: Low Yield of the Desired Furanose Product

Potential Cause	Recommended Solution(s)
Formation of Anomeric Mixture	Employ stereoselective glycosylation methods (e.g., neighboring group participation, specific catalysts). Optimize solvent and temperature.[1]
Formation of Pyranose Isomer	Utilize kinetic control: lower reaction temperature and use specific catalysts that favor furanose ring formation.[1]
Incomplete Reaction	Optimize reaction conditions (temperature, time, stoichiometry). Monitor reaction progress closely using TLC or HPLC.[1]
Product Decomposition	Use milder reaction conditions. Ensure the work-up and purification steps are not too harsh (e.g., avoid strong acids/bases).[9]
Protecting Group Migration	Re-evaluate the stability of the chosen protecting groups under the reaction conditions. Consider using more robust protecting groups.[7][8]

Issue 2: Difficult Purification

Potential Cause	Recommended Solution(s)
Co-elution of Anomers	Utilize preparative HPLC or specialized columns (e.g., HILIC).[1][2] Consider derivatization of the anomeric mixture to facilitate separation.[1]
Broad or Tailing Peaks in Chromatography	This can be due to on-column anomerization.[2][3] Try lowering the column temperature or using an aprotic mobile phase.[2]
Presence of Multiple Side Products	Re-evaluate the reaction conditions and protecting group strategy to minimize side reactions. A thorough work-up procedure is crucial to remove impurities before chromatography.[1]

Data Presentation: Reaction Condition Optimization

The following tables summarize quantitative data from literature on optimizing reaction conditions to control product distribution in furanose derivative synthesis.

Table 1: Optimization of Rhenium-Catalyzed Glycosylation [15]

Entry	Cocatalyst	Time (h)	Yield (%)	Diastereoselectivity (trans:cis)
1	None	0.5	45	55:45
2	BF₃·Et₂O	2	80	60:40
3	TMSOTf	0.5	95	55:45
4	Cu(OTf)₂	0.5	98	99:1
5	AgOTf	1	98	90:10
General Conditions: Furanoside substrate (1 mmol), allyltrimethylsilane (B147118) (2.5 mmol), Oxo-Re Catalyst (15 mol %), and Cocatalyst (5 mol %) in CH₂Cl₂ at -50 °C to -30 °C.

Table 2: Phenanthroline-Catalyzed 1,2-cis Arabinofuranosylation [12][13]

Acceptor	Product	Yield (%)	Anomeric Ratio (α:β)
Primary Alcohol Pyranoside (2)	25	90	1:7
Primary Alcohol Pyranoside (4)	26	85	1:8
Secondary Alcohol Pyranoside (5)	27	78	1:8
Primary Alcohol Furanoside (7)	28	85	1:8
Secondary Alcohol Furanoside (8)	29	61	1:7
Conditions: Arabinofuranosyl bromide (0.6 mmol), alcohol acceptor (0.2 mmol), and 5 mol % of Bathophenanthroline (BPhen) in a 5:1 mixture of MTBE/CH₂Cl₂.

Experimental Protocols

Protocol 1: Stereoselective Synthesis of a β-Ribofuranosyl Derivative via Mitsunobu Reaction[1]

This protocol describes the synthesis of a β-anomer using a method known for its high stereoselectivity.

Materials:

• 2,3,5-Tri-O-benzyl-D-ribofuranose

• A suitable nucleophile (e.g., a protected imidazole)

• Triphenylphosphine (PPh₃) or Tributylphosphine (Bu₃P)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Anhydrous solvent (e.g., THF or DCM)

Procedure:

• Dissolve the 2,3,5-tri-O-benzyl-D-ribofuranose, the nucleophile, and the phosphine (B1218219) in the anhydrous solvent under an inert atmosphere (e.g., argon or nitrogen).

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a solution of the azodicarboxylate (DIAD or DEAD) in the anhydrous solvent to the reaction mixture dropwise.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates the consumption of the starting material.

• Quench the reaction and remove the solvent under reduced pressure.

• Purify the crude product using silica gel column chromatography to isolate the desired β-ribofuranosyl derivative.

Protocol 2: General Workflow for Purification of Furanose Anomers by HILIC[2]

This protocol outlines a typical workflow for separating polar furanose derivatives.

Materials:

• Crude mixture of furanose anomers

• HILIC (Hydrophilic Interaction Liquid Chromatography) column

• Mobile phase: Typically a mixture of a polar solvent (e.g., water) and a less polar organic solvent (e.g., acetonitrile). A weak buffer may be added to control pH.

Procedure:

• Method Development: Develop a suitable gradient or isocratic elution method on an analytical HILIC column to achieve baseline separation of the anomers.

• Sample Preparation: Dissolve the crude product in the mobile phase or a compatible solvent. Filter the sample to remove any particulate matter.

• Column Equilibration: Equilibrate the preparative HILIC column with the mobile phase until a stable baseline is achieved.

• Injection and Fraction Collection: Inject the sample onto the column and collect fractions corresponding to the separated anomer peaks.

• Analysis and Pooling: Analyze the collected fractions by a suitable method (e.g., TLC, analytical HPLC, or NMR) to confirm purity. Pool the fractions containing the pure desired anomer.

• Solvent Removal: Remove the solvent from the pooled fractions under reduced pressure (e.g., using a rotary evaporator) to obtain the purified product.

Mandatory Visualizations

Caption: Common side reaction pathways in furanose synthesis.

Caption: Troubleshooting logic for furanose synthesis issues.

Caption: Mechanism of neighboring group participation for β-anomer control.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Protecting group migrations in carbohydrate chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Synthesis of C-acyl furanosides via the cross-coupling of glycosyl esters with carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Stereospecific Furanosylations Catalyzed by Bis-Thiourea Hydrogen-Bond Donors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Stereoselective 1,2-cis Furanosylations Catalyzed by Phenanthroline - PMC [pmc.ncbi.nlm.nih.gov]
• 13. schlegelgroup.wayne.edu [schlegelgroup.wayne.edu]
• 14. researchgate.net [researchgate.net]
• 15. Highly Stereoselective Glycosylation Reactions of Furanoside Derivatives via Rhenium (V) Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

dealing with alpha/beta anomer separation in furanoses

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and frequently asked questions (FAQs) for the separation of α- and β-anomers of furanoses.

Troubleshooting Guides

This section addresses specific issues you may encounter during the experimental separation of furanose anomers.

Issue 1: Poor or No Resolution of Furanose Anomers in HPLC

Q: My HPLC chromatogram shows a single, broad peak or two poorly resolved peaks for my furanose compound. How can I improve the separation?

A: This is a common issue often caused by the interconversion (mutarotation) of anomers during the chromatographic run or suboptimal chromatographic conditions.[1][2] Here are several troubleshooting steps:

Potential Causes & Solutions:

Potential Cause	Recommended Solution	Detailed Explanation
Anomer Interconversion (Mutarotation)	Decrease column temperature.	Mutarotation is a temperature-dependent process. Lowering the column temperature can slow down the interconversion rate, allowing for the separation of the anomers.[1][2] Successful separations have been achieved at very low temperatures, even down to -60 °C.[2]
Inappropriate Mobile Phase	Optimize the mobile phase composition.	For Hydrophilic Interaction Liquid Chromatography (HILIC), carefully adjust the acetonitrile (B52724)/water ratio.[3] A neutral or weakly acidic eluent is often favored.[2] The addition of boric acid to the mobile phase can sometimes enhance separation by forming complexes with the sugar anomers.[3]
Inadequate Stationary Phase	Select a more suitable column.	Amino-terminated (-NH2) columns are commonly used for sugar separations.[1][2] For challenging separations, consider using a chiral stationary phase, such as Chiralpak AD-H, which can provide the necessary selectivity to resolve diastereomers like anomers.[3][4]
High Flow Rate	Reduce the flow rate.	A lower flow rate increases the interaction time of the anomers with the stationary phase, which can lead to improved resolution.[3]

Experimental Protocol: Low-Temperature HPLC for Furanose Anomer Separation

This protocol is a general guideline and may require optimization for your specific furanose.

• Column: Use an amino-terminated (-NH2) HPLC column.

• Mobile Phase: Prepare a mobile phase of acetonitrile and water. The exact ratio will need to be optimized, but a starting point could be 85:15 (v/v) acetonitrile:water.[5] Ensure the mobile phase is filtered and degassed.

• Temperature Control: Equip the HPLC system with a column oven capable of sub-ambient temperatures. Start with a column temperature of 0 °C and gradually decrease it in increments of 10 °C to find the optimal separation temperature.[2]

• Flow Rate: Begin with a flow rate of 1.0 mL/min and reduce it if necessary to improve resolution.[3]

• Sample Preparation: Dissolve the furanose sample in the mobile phase to a concentration of approximately 1-5 mg/mL.

• Injection Volume: Inject 10-20 µL of the sample.

• Detection: Use a Refractive Index (RI) detector or a suitable alternative if your compound has a chromophore.

Caption: Troubleshooting workflow for poor furanose anomer separation.

Issue 2: Difficulty in Obtaining Anomerically Pure Furanose Crystals

Q: I am trying to crystallize a specific anomer of my furanose, but I keep getting a mixture or the undesired anomer. What can I do?

A: The crystallization of a specific anomer is challenging due to the equilibrium between anomers in solution.[6] The anomer that crystallizes is not always the most abundant one in solution.[6]

Potential Causes & Solutions:

Potential Cause	Recommended Solution	Detailed Explanation
Solution Equilibrium	Shift the anomeric equilibrium.	The solvent polarity can influence the anomeric equilibrium.[6] Experiment with different solvent systems, such as ethanol/water mixtures, to favor the desired anomer in solution.[6]
Kinetics of Crystallization	Control the rate of crystallization.	Slower crystallization rates, achieved through slow evaporation or gradual cooling, can sometimes favor the thermodynamically more stable anomer.
Seeding	Use seed crystals of the desired anomer.	If a small amount of the pure anomer is available, using it to seed the crystallization solution can promote the growth of crystals of that anomer.

Experimental Protocol: Solvent System Screening for Furanose Crystallization

• Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, ethanol, isopropanol, acetone, and mixtures thereof).

• Solubility Determination: Determine the solubility of your furanose in each solvent system at different temperatures to identify suitable candidates for crystallization.

• Equilibration: Dissolve the furanose in the selected solvent system and allow the solution to equilibrate for several hours to reach anomeric equilibrium.

• NMR Analysis: Analyze the anomeric ratio in each solvent system using ¹H NMR spectroscopy to determine which conditions favor your desired anomer.[5]

• Crystallization Trials: Set up crystallization trials (e.g., slow evaporation, vapor diffusion, cooling) using the solvent systems that show a higher proportion of the desired anomer.

Caption: Workflow for obtaining anomerically pure furanose crystals.

Frequently Asked Questions (FAQs)

Q1: What is mutarotation and why is it important in furanose anomer separation?

A1: Mutarotation is the change in the optical rotation that occurs when a pure anomer of a sugar is dissolved in a solvent, typically water.[7][8] This phenomenon is due to the interconversion between the α- and β-anomers through the open-chain form until an equilibrium mixture is formed.[7][8][9][10] This is critical in separation because if the rate of interconversion is comparable to the timescale of the separation technique, it can lead to peak broadening or the inability to resolve the anomers.[1][2]

Q2: How do solvent and temperature affect the anomeric equilibrium of furanoses?

A2: Both solvent and temperature can significantly influence the anomeric equilibrium.

• Solvent: The polarity of the solvent can alter the ratio of anomers at equilibrium.[6][11] For example, some sugars show a greater proportion of the furanose form in dimethyl sulfoxide (B87167) (DMSO) compared to water.[11]

• Temperature: Temperature affects the rate of mutarotation.[2] Higher temperatures generally increase the rate of interconversion, which can be manipulated to either achieve a single sharp peak (by promoting rapid interconversion) or to resolve the anomers (by slowing down interconversion at low temperatures).[2][12]

Q3: What are the most effective analytical techniques for determining the ratio of furanose anomers?

A3: Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H and ¹³C NMR, is one of the most powerful techniques for determining the anomeric ratio of furanoses in solution.[5][13][14] The anomeric protons and carbons of the α- and β-anomers typically have distinct chemical shifts, allowing for their integration and quantification.[14] For complex mixtures, advanced NMR techniques like 1D FESTA can be used to obtain individual spectra for each anomer.[14][15]

Q4: Can enzymatic methods be used for the separation of furanose anomers?

A4: While less common for preparative separation, enzymatic methods can be highly specific. Certain enzymes may selectively act on one anomer, allowing for the resolution of a racemic mixture. For example, mutases can catalyze the interconversion between pyranose and furanose forms.[16] This high specificity can be exploited in analytical assays or for the synthesis of anomerically pure compounds.

Q5: Are there any general trends for which furanose anomer is more stable?

A5: The relative stability of furanose anomers depends on a variety of factors, including steric interactions and stereoelectronic effects like the anomeric effect. For some furanoses, the β-anomer may be more stable due to a more favorable arrangement of substituents.[7] However, this is not a universal rule, and the specific configuration of the sugar and the solvent environment play a crucial role.[11] Computational methods can also be used to predict the relative stabilities of anomers.[16]

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Crystallization Behavior and Crystallographic Properties of dl-Arabinose and dl-Xylose Diastereomer Sugars - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. youtube.com [youtube.com]
• 11. cdnsciencepub.com [cdnsciencepub.com]
• 12. shodex.com [shodex.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Obtaining Pure 1H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars - PMC [pmc.ncbi.nlm.nih.gov]
• 15. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 16. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of α-D-Erythrofuranose

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of α-D-Erythrofuranose. Our goal is to help you improve the yield and purity of your target molecule.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis of D-Erythrose (B157929), the precursor to α-D-Erythrofuranose, providing potential causes and recommended solutions in a question-and-answer format.

Issue 1: Low Overall Yield of D-Erythrose

Question: I am experiencing a low overall yield of D-Erythrose in my synthesis. What are the potential causes and how can I improve it?

Answer: Low yields in D-Erythrose synthesis can arise from several factors throughout the experimental process. Consider the following troubleshooting steps:

• Incomplete Reaction:

  • Monitoring: Ensure your reaction has gone to completion by using appropriate analytical techniques such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Reaction Time: If the reaction is incomplete, consider extending the reaction time. However, be mindful that prolonged reaction times can sometimes lead to increased side product formation.

  • Reagent Stoichiometry: In methods like the oxidation of D-Glucose with lead tetraacetate, precise control of the oxidant's stoichiometry is crucial. Using an insufficient amount will result in unreacted starting material.

• Side Reactions:

  • Aldol (B89426) Condensation: D-Erythrose can undergo self-condensation to form higher-carbon sugars, especially under neutral or basic conditions. To minimize this, maintain a slightly acidic pH if the reaction chemistry permits, run the reaction at a lower concentration, and consider lowering the reaction temperature.

  • Oxidative Fragmentation: The presence of oxidizing agents or certain pH conditions can lead to the breakdown of D-Erythrose into smaller organic acids like formic, glycolic, and glyceric acid. Perform the reaction under an inert atmosphere if it is sensitive to oxidation.

• Product Degradation:

  • pH and Temperature Control: D-Erythrose is susceptible to degradation under both strongly acidic and alkaline conditions, and at elevated temperatures. It is crucial to maintain a stable and appropriate pH and to keep the temperature as low as reasonably possible for the reaction to proceed. The rate of erythrose disappearance increases significantly with higher pH.[1][2]

Issue 2: High Levels of D-Threose Impurity

Question: My final product is contaminated with a significant amount of D-Threose. How can I improve the stereoselectivity of my synthesis?

Answer: The formation of the D-Threose epimer is a common challenge, particularly in syntheses involving the addition of a carbon atom to a smaller precursor like D-Glyceraldehyde (e.g., Kiliani-Fischer synthesis). This is due to the nucleophilic attack occurring from either face of the aldehyde.

• Reaction Conditions:

  • Temperature: Lowering the reaction temperature often favors the formation of one diastereomer over the other.

  • pH Control: The pH can influence the rate of epimerization of both the starting material and the product. Careful pH control is critical.

• Reagent and Catalyst Choice:

  • In aldol-type reactions, the choice of base, solvent, and temperature significantly influences the enolate geometry, which in turn dictates the stereochemical outcome. Boron enolates, for instance, often provide higher diastereoselectivity compared to lithium enolates.

  • For syntheses starting from D-Glucose via oxidation, ensure precise stoichiometry of the oxidizing agent.

• Purification:

  • If the formation of D-Threose is unavoidable, efficient purification is necessary. Chromatographic methods, such as column chromatography or HPLC with specialized columns (e.g., ligand exchange columns), are effective for separating these epimers.

Issue 3: Difficulty in Isolating the Pure α-Anomer

Question: I have successfully synthesized D-Erythrose, but I am struggling to isolate the pure α-D-Erythrofuranose anomer. My purification attempts result in a mixture of α and β anomers.

Answer: This is a common challenge due to the phenomenon of mutarotation, where the α and β anomers of reducing sugars exist in a dynamic equilibrium in solution. This interconversion can occur during chromatographic separation, leading to peak broadening or the elution of a mixture.

• Chromatographic Conditions:

  • Low Temperature: Performing the chromatography at a lower temperature can slow down the rate of anomerization.

  • Aprotic Solvents: Using aprotic solvents can also help to minimize mutarotation.

  • Specialized HPLC Techniques: Techniques like high-performance liquid chromatography (HPLC) on a ligand exchange column can be used to separate anomers. In some cases, increasing the column temperature (e.g., 70-80°C) can accelerate anomer interconversion to the point where the two anomers elute as a single sharp peak, which can be useful for quantification but not for preparative separation of a single anomer.[3]

• Protecting Groups:

  • A common strategy to isolate a single anomer is to "lock" the anomeric hydroxyl group by derivatizing it with a protecting group. This prevents interconversion and allows for standard chromatographic separation of the derivatized α and β anomers. The choice of protecting group can also influence the initial stereoselectivity of glycosylation reactions.[4]

Frequently Asked Questions (FAQs)

Q1: What is the typical anomeric ratio of α- to β-D-Erythrofuranose in solution?

A1: In aqueous solution, D-Erythrose exists as an equilibrium mixture of its open-chain form and its α- and β-furanose anomers. Computational studies suggest that the α-furanose configuration is the most stable for D-Erythrose in the gas phase.[1] However, the equilibrium in solution is influenced by the solvent. For instance, some sugars show a greater proportion of the furanose form in dimethyl sulfoxide (B87167) (DMSO) compared to water.[5][6][7] The exact ratio can be determined experimentally using techniques like ¹H or ¹³C NMR spectroscopy.[8]

Q2: Which synthetic method generally provides the highest yield of D-Erythrose?

A2: The oxidation of D-Glucose with lead tetraacetate is reported to produce D-Erythrose in high yield (around 80%), initially as a di-O-formyl ester which is then hydrolyzed.[9][10] However, this method uses a toxic lead reagent. The two-step Ruff degradation offers a lower yield (30-40%) but avoids lead.[9] The choice of method often depends on a balance of yield, safety, and available starting materials.

Q3: How does pH affect the stability of D-Erythrose during synthesis and workup?

A3: The pH of the reaction medium significantly impacts the stability of D-Erythrose. Basic conditions tend to promote isomerization to D-Erythrulose and aldol condensation reactions, leading to byproducts. Strongly acidic conditions, especially at higher temperatures, can cause dehydration and polymerization, often observed as a browning of the solution. The rate of disappearance of D-Erythrose is markedly faster at higher pH values. For instance, at 40°C, the reaction is significantly faster at pH 10 and 8.5 compared to pH 7 and 5.[1]

Q4: Can I use protecting groups to improve the stereoselectivity towards the α-anomer?

Q5: What is the difference between kinetic and thermodynamic control in the context of anomer formation?

A5: In the formation of anomers, the kinetically controlled product is the one that forms faster (has a lower activation energy), while the thermodynamically controlled product is the more stable one.[3][13][14] By manipulating reaction conditions such as temperature and reaction time, you can favor one over the other. Low temperatures and short reaction times generally favor the kinetic product, whereas higher temperatures and longer reaction times allow the reaction to reach equilibrium, favoring the thermodynamic product.[3][13][14] Computational studies can help predict which anomer of D-Erythrofuranose is thermodynamically more stable.[1]

Data Presentation

Table 1: Comparison of D-Erythrose Synthesis Methods from D-Glucose

Method	Key Reagents	Reaction Time (approx.)	Yield (%)	Notes
Oxidative Cleavage	Lead (IV) acetate (B1210297)	4-6 hours	~80%[9][10]	Product is di-O-formyl-D-erythrose, requiring a subsequent hydrolysis step. Uses toxic lead reagent.
Two-Step Ruff Degradation	Bromine water, H₂O₂, Fe₂(SO₄)₃	48-72 hours	30-40% (overall)[9]	A two-step process that requires chromatographic purification at each stage.
Catalytic Oxidation	Sodium Gluconate, H₂O₂, Cobalt(II) Chloride	3-4 hours	40-87% (in solution)[9]	Requires purification to remove unreacted starting material and byproducts.

Table 2: Effect of pH on the Rate of D-Erythrose Disappearance

pH	Temperature (°C)	Observation
5	40	Slow reaction rate
7	40	Relatively slow reaction rate, with about 10% of erythrose reacted after 12 hours.[1]
8.5	40	Fast reaction rate, with most of the erythrose reacted within 12 hours.[1]
10	40	Very fast reaction rate.[1]

Experimental Protocols

Protocol 1: Synthesis of D-Erythrose by Oxidation of D-Glucose with Lead Tetraacetate

This protocol is adapted from established methods and provides a high-yield synthesis of D-Erythrose.[9][10]

Materials:

• D-Glucose

• Lead (IV) acetate

• Glacial acetic acid

• Potassium iodide (for quenching)

• Sodium thiosulfate (B1220275) solution (for work-up)

• 0.1 M Hydrochloric acid

• Ion-exchange resin (for neutralization)

Procedure:

• Dissolution: Dissolve D-Glucose in glacial acetic acid in a suitable reaction vessel.

• Oxidant Addition: Slowly add a solution of two molar equivalents of lead (IV) acetate in glacial acetic acid to the D-Glucose solution over a period of about 2 hours. Maintain the reaction temperature at 20-25°C.

• Reaction Monitoring: Monitor the progress of the reaction by TLC until all the D-Glucose has been consumed (approximately 2-4 hours).

• Quenching and Work-up:

  • Quench the reaction by adding an excess of a saturated solution of potassium iodide to decompose any unreacted lead tetraacetate.

  • Remove the lead iodide precipitate by filtration.

• Hydrolysis of Formate Esters:

  • Concentrate the filtrate under reduced pressure to remove the acetic acid.

  • To the resulting syrup, add 0.1 M hydrochloric acid and heat the mixture at 60°C for approximately 4 hours to hydrolyze the di-O-formyl-D-erythrose intermediate.

• Purification:

  • Neutralize the acidic solution by passing it through a column of a suitable ion-exchange resin.

  • The resulting aqueous solution of D-Erythrose can be concentrated to a syrup.

Protocol 2: Synthesis of D-Erythrose via Cobalt-Catalyzed Oxidation of D-Gluconate

This method avoids the use of highly toxic lead reagents.[9]

Materials:

• Sodium Gluconate

• Cobalt(II) Chloride

• 30% Hydrogen peroxide

• Sulfuric acid

• Sodium hydroxide

Procedure:

• Preparation of Sodium Gluconate: D-Glucose can be oxidized to sodium gluconate using various methods, including bromine water oxidation followed by neutralization with sodium hydroxide.

• Oxidative Decarboxylation:

  • Dissolve the dried sodium gluconate in deionized water.

  • Add a catalytic amount of cobalt(II) chloride.

  • To this solution, add 30% hydrogen peroxide dropwise while maintaining the temperature at 40-50°C. The reaction is exothermic and may require cooling.

  • After the addition is complete, continue to stir the reaction mixture for an additional hour.

• Work-up and Purification:

  • Cool the reaction mixture.

  • The resulting solution containing D-Erythrose will require further purification, for example, by chromatography, to remove salts and any unreacted starting material.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of D-Erythrose from D-Glucose using lead tetraacetate.

Caption: Logical relationships in troubleshooting common issues in D-Erythrose synthesis.

Caption: The dynamic equilibrium (mutarotation) between the anomers of D-Erythrofuranose.

References

• 1. research.manchester.ac.uk [research.manchester.ac.uk]
• 2. [PDF] Conformational study of the open-chain and furanose structures of D-erythrose and D-threose. | Semantic Scholar [semanticscholar.org]
• 3. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. researchgate.net [researchgate.net]
• 9. Anomerization reaction of bare and microhydrated d-erythrose via explicitly correlated coupled cluster approach. Two water molecules are optimal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. [PDF] Computational study of mutarotation in erythrose and threose. | Semantic Scholar [semanticscholar.org]
• 11. Protecting groups in carbohydrate chemistry: influence on stereoselectivity of glycosylations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. [PDF] Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations | Semantic Scholar [semanticscholar.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. youtube.com [youtube.com]

Technical Support Center: Stability of alpha-D-Erythrofuranose

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with alpha-D-Erythrofuranose. The information focuses on the stability of this compound in various solvents, addressing common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary forms of alpha-D-Erythrofuranose in solution?

In solution, alpha-D-Erythrofuranose exists in equilibrium with its anomer, beta-D-Erythrofuranose, and a small amount of the open-chain aldehyde form. The furanose (five-membered ring) structures are predominant for erythrose. The equilibrium between these forms is influenced by the solvent, temperature, and pH.

Q2: How does the solvent affect the stability and anomeric equilibrium of alpha-D-Erythrofuranose?

The polarity and hydrogen-bonding capabilities of the solvent play a crucial role in the stability and the ratio of anomers.

• Protic Solvents (e.g., Water, Methanol): In aqueous solutions, furanoses are in equilibrium with their pyranose (six-membered ring) counterparts, though for erythrose, the furanose form is significant. Water can stabilize the different anomers through hydrogen bonding. For some sugars, a higher proportion of the furanose form is observed in dimethyl sulfoxide (B87167) (DMSO) compared to water.

• Aprotic Solvents (e.g., DMSO, DMF): In aprotic solvents like DMSO, the anomeric effect can be more pronounced, which may favor the alpha-anomer to a greater extent than in water. The furanose form of some sugars has been shown to be more prevalent in DMSO.

Q3: What are the common degradation pathways for alpha-D-Erythrofuranose in solution?

The primary degradation pathways for reducing sugars like erythrose include:

• Acid-Catalyzed Degradation: Under acidic conditions, hydrolysis of the glycosidic bond in derivatives or degradation of the sugar itself can occur, leading to the formation of furan (B31954) derivatives (like furfural) and other byproducts.

• Base-Catalyzed Degradation: In alkaline conditions, sugars can undergo enolization and subsequent elimination or rearrangement reactions, leading to a complex mixture of products.

• Thermal Degradation: High temperatures can accelerate degradation, especially in the presence of acid or base.

Troubleshooting Guides

Issue 1: Inconsistent analytical results (e.g., varying peak areas in HPLC).

• Possible Cause: The anomeric equilibrium has not been reached, or the sample is degrading during analysis.

• Troubleshooting Steps:

  • Allow for Equilibration: After dissolving solid alpha-D-Erythrofuranose in a solvent, allow sufficient time for the anomeric equilibrium to be established before analysis. The time to reach equilibrium can vary depending on the solvent and temperature.

  • Control Temperature: Maintain a consistent and controlled temperature for your samples and during the analytical run.

  • Use Buffered Mobile Phase: If working with aqueous solutions in HPLC, use a buffer to maintain a stable pH and minimize acid or base-catalyzed degradation.

  • Freshly Prepare Solutions: Prepare solutions of alpha-D-Erythrofuranose fresh daily to minimize the impact of slow degradation over time.

Issue 2: Unexpected side-products observed in reaction mixtures.

• Possible Cause: Degradation of alpha-D-Erythrofuranose under the reaction conditions.

• Troubleshooting Steps:

  • pH Control: If your reaction is sensitive to pH, ensure it is adequately buffered. Even seemingly neutral reactions can have localized pH changes that can cause sugar degradation.

  • Temperature Management: Run reactions at the lowest effective temperature to minimize thermal degradation.

  • Inert Atmosphere: For sensitive reactions, particularly in the presence of catalysts, consider running the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

  • Solvent Purity: Ensure the use of high-purity, dry solvents, as impurities (e.g., water, acids, or bases) can catalyze degradation.

Issue 3: Difficulty in obtaining a pure alpha-anomer after synthesis or derivatization.

• Possible Cause: Anomerization is occurring during workup or purification.

• Troubleshooting Steps:

  • Anhydrous Conditions: Work under strictly anhydrous conditions, as trace amounts of water can facilitate anomerization.

  • Avoid Protic Solvents: If possible, use aprotic solvents for purification (e.g., chromatography).

  • Temperature Control: Keep temperatures as low as possible during purification steps like solvent evaporation.

  • Rapid Purification: Minimize the time the compound spends in solution during purification.

Data Presentation

Table 1: Kinetic Data for D-Erythrofuranose Anomerization in Aqueous Solution

Parameter	Anomer	Value (at 55°C, pH 4.0)	Reference
Ring-Opening Rate Constant (k_open)	alpha-Erythrofuranose	0.51 s⁻¹
beta-Erythrofuranose	0.37 s⁻¹
Ring-Closing Rate Constant (k_close)	alpha-Erythrofuranose	9.9 s⁻¹
beta-Erythrofuranose	15 s⁻¹

Note: This data is for an aqueous solution and may not be representative of stability in organic solvents.

Experimental Protocols

Protocol 1: General Method for Monitoring Anomeric Equilibrium by NMR Spectroscopy

• Sample Preparation:

  • Dissolve a known quantity of alpha-D-Erythrofuranose in the deuterated solvent of interest (e.g., D₂O, DMSO-d₆, CD₃OD) in an NMR tube.

  • Ensure the concentration is sufficient for good signal-to-noise ratio (typically 5-10 mg in 0.5-0.7 mL of solvent).

• NMR Acquisition:

  • Acquire a proton (¹H) NMR spectrum immediately after dissolution.

  • Continue to acquire spectra at regular time intervals until the relative integrals of the anomeric proton signals for the alpha and beta anomers remain constant, indicating that equilibrium has been reached.

  • The anomeric protons typically appear in a distinct region of the spectrum (often 4.5-5.5 ppm).

• Data Analysis:

  • Integrate the signals corresponding to the anomeric protons of the alpha and beta forms.

  • Calculate the percentage of each anomer at equilibrium using the integral values.

Protocol 2: General Method for Assessing Stability by HPLC

• System Preparation:

  • Use an HPLC system equipped with a suitable column for carbohydrate analysis (e.g., an amino- or polymer-based column).

  • The mobile phase will depend on the column and the solvent in which the stability is being assessed. For example, acetonitrile/water gradients are common for amino columns.

  • A refractive index (RI) detector is commonly used for underivatized sugars.

• Sample Preparation:

  • Prepare a stock solution of alpha-D-Erythrofuranose in the solvent of interest at a known concentration.

  • Divide the stock solution into aliquots for analysis at different time points. Store the aliquots under the desired experimental conditions (e.g., specific temperature).

• Analysis:

  • At each time point, inject an aliquot onto the HPLC system.

  • Monitor the chromatogram for the appearance of new peaks, which may indicate degradation products, and any decrease in the peak area of the parent compound.

• Data Analysis:

  • Plot the peak area of alpha-D-Erythrofuranose as a function of time.

  • From this data, degradation kinetics (e.g., the rate constant and half-life) can be determined.

Mandatory Visualizations

Caption: Anomeric equilibrium of D-Erythrofuranose in solution.

Caption: Workflow for assessing the stability of alpha-D-Erythrofuranose.

common pitfalls in the characterization of furanose sugars

Welcome to the Technical Support Center for Furanose Sugar Characterization. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the analysis of furanose sugars. Here you will find troubleshooting guides and frequently asked questions (FAQs) to assist with your experimental work.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the characterization of furanose-containing molecules.

Issue: My NMR spectrum is complex and I can't distinguish the furanose anomers from the dominant pyranose signals.

Cause: In solution, reducing sugars exist in equilibrium between their open-chain and cyclic forms, including α- and β-pyranose and α- and β-furanose anomers.[1][2] The pyranose forms are often significantly more stable and abundant, leading to their signals dominating the NMR spectrum.[3][4] Furanose anomers may be present in very low concentrations (sometimes less than 1%), causing their signals to be weak and overlap with the major pyranose signals or impurities.[5]

Solution:

• Advanced 1D NMR Techniques: Employ selective excitation experiments to isolate the signals of minor furanose anomers.

  • Selective TOCSY (Total Correlation Spectroscopy): If a proton resonance of a furanose anomer is well-resolved, selective irradiation of this proton can be used to reveal the entire spin system (all coupled protons) of that specific anomer.[5][6]

  • SRI-FESTA (Selective Refocusing with Isotropic Mixing - Frequency-Selective TOCSY Acquisition): This technique is particularly useful for fluorinated sugars. It allows for the selective transfer of magnetization from a fluorine atom to its coupled protons, enabling the clean extraction of the 1H NMR spectrum of a specific anomer, even if its proton signals are heavily overlapped.[5]

• 2D NMR Spectroscopy: While standard 2D NMR can be complex, certain experiments can aid in assignment.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates proton and carbon signals, which can help differentiate signals based on the distinct chemical shifts of furanose vs. pyranose ring carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Can reveal long-range couplings that may be characteristic of the furanose ring structure.

• Solvent and Temperature Variation: The equilibrium between pyranose and furanose forms is sensitive to the solvent and temperature.

  • Solvent: Using a solvent like dimethyl sulfoxide (B87167) (DMSO) can increase the proportion of the furanose form for some sugars, such as arabinose and galactose, compared to aqueous solutions.[7][8]

  • Temperature: Increasing the temperature can also shift the equilibrium towards the furanose forms for certain sugars like ribose.[9]

Experimental Protocol: Selective 1D TOCSY for Minor Anomer Identification

• Sample Preparation: Dissolve the carbohydrate sample in a suitable deuterated solvent (e.g., D2O, DMSO-d6) at an appropriate concentration for NMR analysis.

• Initial 1D 1H NMR: Acquire a standard 1D 1H NMR spectrum to identify potential well-resolved signals belonging to minor anomers. Anomeric protons are often good candidates.

• Setup Selective TOCSY:

  • Choose a selective 1D TOCSY pulse sequence on your spectrometer.

  • Set the selective excitation frequency to the chemical shift of the target proton of the minor furanose anomer.

  • Optimize the mixing time (τm) to allow for magnetization transfer throughout the spin system. Typical mixing times range from 20 to 200 ms. Longer mixing times allow for transfer to more distant protons.

• Acquisition: Run the selective 1D TOCSY experiment.

• Data Analysis: The resulting spectrum will show the signals of all protons that are scalar-coupled to the selectively excited proton, providing a subspectrum of the furanose anomer.[5]

Issue: I am unsure if the five-membered ring I've identified is indeed a furanose or an artifact of my analytical method.

Cause: The identification of the ring size can be challenging, especially in complex mixtures or when dealing with novel compounds. Mass spectrometry fragmentation patterns can sometimes be ambiguous, and NMR data can be difficult to interpret definitively without pure reference compounds.

Solution:

• Gas-Phase Infrared Spectroscopy (IRMPD): Infrared Multiple Photon Dissociation (IRMPD) spectroscopy coupled with mass spectrometry provides a powerful method for distinguishing between furanose and pyranose forms in the gas phase.[10] The different ring structures lead to distinct vibrational spectra, creating a unique "fingerprint" for each isomer.[10]

• Combined Analytical Approach: Rely on a combination of techniques for unambiguous identification.

  • Methylation Analysis with GC-MS: This classical method involves methylating all free hydroxyl groups, hydrolyzing the glycosidic linkages, reducing the monosaccharides to alditols, and then acetylating them. The resulting partially methylated alditol acetates can be separated by gas-liquid chromatography (GLC) and identified by mass spectrometry (MS), providing information about the original ring form.[11]

  • Vibrational Circular Dichroism (VCD) Spectroscopy: VCD can be used to determine the configuration and conformation of the furanose ring, providing an alternative spectroscopic method for characterization.[12]

Experimental Protocol: Ring Size Determination by Methylation Analysis and GC-MS

• Methylation: Dissolve the carbohydrate sample in dry dimethyl sulfoxide (DMSO). Add a strong base (e.g., sodium hydride) followed by methyl iodide to methylate all hydroxyl groups.

• Hydrolysis: After reaction completion and workup, hydrolyze the permethylated sample using an acid (e.g., trifluoroacetic acid) to cleave glycosidic bonds.

• Reduction: Reduce the resulting monosaccharides with a reducing agent like sodium borohydride (B1222165) to convert them to the corresponding alditols.

• Acetylation: Acetylate the free hydroxyl groups (formed during hydrolysis) using an acetylating agent like acetic anhydride.

• GC-MS Analysis: Inject the resulting partially methylated alditol acetates into a GC-MS system. The retention time in the GC and the fragmentation pattern in the MS will allow for the identification of the original monosaccharide and its ring form.[11]

Frequently Asked Questions (FAQs)

Q1: Why is the furanose ring so conformationally flexible, and how does this affect characterization?

The five-membered furanose ring is inherently more flexible than the six-membered pyranose ring.[10][13] It does not have a single low-energy chair conformation like pyranose. Instead, it undergoes a continuous series of conformational changes known as pseudorotation, transitioning between multiple "envelope" and "twist" forms.[14] This flexibility means that in solution, a furanose sugar is not a single static structure but an equilibrium of multiple conformers. This complicates NMR analysis because the observed coupling constants are an average over all populated conformations, making it difficult to deduce the exact geometry of the ring.[13][15]

Q2: What is the typical ratio of furanose to pyranose forms in solution?

The ratio is highly dependent on the specific sugar, the solvent, and the temperature. For many common hexoses like glucose in an aqueous solution, the furanose forms are present in very small amounts (less than 1%).[3][4] However, for other sugars, the furanose population can be significantly higher. For example, in DMSO, the furanose content of arabinose and galactose increases substantially compared to water.[8] The table below summarizes the approximate equilibrium composition for some common monosaccharides in D2O.

Monosaccharide	α-Pyranose (%)	β-Pyranose (%)	α-Furanose (%)	β-Furanose (%)	Open-Chain (%)
D-Glucose	36	64	< 0.1	< 0.1	~0.02
D-Galactose	32	64	1	3	~0.02
D-Mannose	67	33	< 1	< 1	~0.01
D-Fructose	2	70	6	22	~0.7
D-Ribose	21.5	58.5	6.5	13.5	~0.05

Data compiled from various sources and represent approximate values at room temperature in D2O.

Q3: How can I chromatographically separate furanose and pyranose anomers?

High-Performance Liquid Chromatography (HPLC) can be used to separate anomers.[16] Chiral columns, such as those with a polysaccharide-based stationary phase (e.g., Chiralpak), have been shown to be effective in separating not only enantiomers but also the α- and β-anomers of both pyranose and furanose forms of various monosaccharides. The separation is influenced by factors such as the column temperature and the mobile phase composition.

Q4: Are there any computational methods to aid in furanose characterization?

Yes, computational methods are valuable tools. Quantum mechanics (QM) calculations and molecular dynamics (MD) simulations can be used to:

• Predict the relative energies of different furanose conformers and the energy barriers between them.[13]

• Calculate theoretical NMR coupling constants for different conformations, which can then be compared to experimental data to determine the conformational populations.[15]

• Simulate vibrational spectra (like IR and VCD) to aid in the interpretation of experimental spectra.[12]

• Ring dihedral Principal Component Analysis (RdPCA) is a computational model that can describe the conformational dynamics of the furanose ring based on its inherent motions.[14]

Visualizations

Caption: Experimental workflow for furanose characterization.

Caption: Equilibrium between cyclic and open-chain forms of a sugar.

References

• 1. Carbohydrate conformation - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. organic chemistry - Stability of furanose vs. pyranose form of glucose? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. Glucose - Wikipedia [en.wikipedia.org]
• 5. Obtaining Pure 1H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. Equilibrium and non-equilibrium furanose selection in the ribose isomerisation network - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Spectroscopic diagnostic for the ring-size of carbohydrates in the gas phase: furanose and pyranose forms of GalNAc - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 11. The identification of furanose and pyranose ring forms of the reducing units of oligosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Insights into Furanose Solution Conformations: Beyond the Two-State Model - PMC [pmc.ncbi.nlm.nih.gov]
• 14. books.rsc.org [books.rsc.org]
• 15. Insights into furanose solution conformations: beyond the two-state model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Structural Differences Between Furanose and Pyranose Forms of Erythrose

For researchers, scientists, and professionals in drug development, a nuanced understanding of carbohydrate structure is paramount. The subtle variations in the cyclic forms of monosaccharides, such as erythrose, can have profound implications for their biological activity and role in complex carbohydrates. This guide provides an objective comparison of the structural disparities between the furanose and pyranose forms of erythrose, supported by available data.

Core Structural Distinctions

The fundamental difference between the furanose and pyranose forms of any sugar lies in the size of the heterocyclic ring. A furanose possesses a five-membered ring, comprising four carbon atoms and one oxygen atom.[1][2][3] In contrast, a pyranose has a six-membered ring, consisting of five carbon atoms and one oxygen atom.[1][2][4] This seemingly minor difference in ring size leads to significant variations in ring puckering, conformational stability, and the spatial arrangement of substituents.

For an aldotetrose like erythrose, the formation of these rings occurs through an intramolecular hemiacetal linkage. The furanose form arises from the reaction of the hydroxyl group on carbon 4 (C4) with the aldehyde at carbon 1 (C1). The pyranose form, if it were to form, would involve the hydroxyl group at C4 attacking the C1 aldehyde, with the ring oxygen being the hydroxyl oxygen from C4. However, it is important to note that for erythrose, the furanose form is predominantly observed in aqueous solutions and the gas phase.[5][6] The pyranose form is generally less stable and therefore less common for tetroses like erythrose.[5][6]

Conformational Analysis and Stability

Pyranose rings typically adopt stable chair conformations, which minimize torsional and steric strain.[1] Furanose rings, on the other hand, are more flexible and exist in envelope or twist conformations, which are generally higher in energy than the chair conformation of a corresponding pyranose.[7][8] In the case of erythrose, computational studies and gas-phase experiments have identified two primary furanose conformers: an α-envelope and a β-twist.[5] The stability of these forms is influenced by factors such as the anomeric effect and intramolecular hydrogen bonding.[5][9]

The higher stability of the pyranose ring is a key reason why many hexoses, like glucose, exist predominantly in this form.[10] However, for erythrose, the formation of a five-membered furanose ring is sterically more favorable.

Quantitative Structural Data

While direct comparative experimental data for the pyranose form of erythrose is scarce due to its low abundance, computational studies provide valuable insights into the preferred conformations. The following table summarizes key structural parameters for the furanose form of D-erythrose based on experimental and computational findings.

Parameter	α-Furanose (Envelope)	β-Furanose (Twist)	Pyranose (Hypothetical)
Ring Size	5-membered	5-membered	6-membered
Ring Pucker	Envelope	Twist	Chair (predicted)
Relative Stability	More stable isomer	Less stable isomer	Generally less stable for tetroses
Anomeric Effect	Present	Present	Present
Intramolecular H-Bonds	Cooperative networks observed	Cooperative networks observed	Predicted to be present

Note: Data for the pyranose form is largely hypothetical for erythrose and based on general principles of carbohydrate structure.

Experimental Protocols

The characterization of erythrose's cyclic forms relies on a combination of spectroscopic techniques and computational modeling.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy: Proton (¹H) and Carbon-13 (¹³C) NMR spectroscopy in solution (e.g., D₂O) can be used to determine the relative proportions of the different isomers in equilibrium.[11] The coupling constants (J-values) between protons on adjacent carbons provide information about the dihedral angles and thus the ring conformation. The chemical shifts of the anomeric proton and carbon are also indicative of the α or β configuration.

• Sample Preparation: A sample of erythrose is dissolved in a deuterated solvent (e.g., D₂O) to a concentration of approximately 10-20 mg/mL.

• Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher).

• Analysis: Integration of the anomeric proton signals allows for the quantification of the different isomers present. Analysis of coupling constants helps in elucidating the ring pucker.

2. Computational Chemistry: Density functional theory (DFT) and other high-level ab initio methods are employed to calculate the geometries and relative energies of the different possible conformers of erythrose.[9] These calculations can predict bond lengths, bond angles, and dihedral angles, which can then be compared with experimental data.

• Model Building: Initial 3D structures of the furanose and pyranose forms of erythrose are generated.

• Geometry Optimization: The geometries of these structures are optimized using a chosen level of theory and basis set (e.g., B3LYP/6-311++G(d,p)).

• Energy Calculation: The relative energies of the optimized structures are calculated to determine their relative stabilities.

3. Rotational Spectroscopy: In the gas phase, Fourier-transform microwave (FTMW) spectroscopy can provide highly accurate information about the rotational constants of molecules.[5] These constants are directly related to the molecule's moments of inertia and thus its precise 3D structure. By comparing experimental rotational constants with those calculated for different theoretical conformers, the exact structure of the observed species can be determined.

• Sample Introduction: The sample is vaporized, often using laser ablation, and introduced into a high-vacuum chamber.

• Microwave Irradiation: The vaporized molecules are subjected to microwave radiation, and the absorption spectrum is recorded.

• Spectral Analysis: The rotational transitions are assigned, and the rotational constants are determined.

Visualizing Structural Relationships

The following diagrams illustrate the equilibrium of erythrose forms and a typical workflow for their characterization.

Caption: Equilibrium between linear and cyclic forms of erythrose.

Caption: Workflow for characterizing erythrose conformers.

References

• 1. atlas.org [atlas.org]
• 2. difference.wiki [difference.wiki]
• 3. Furanose - Wikipedia [en.wikipedia.org]
• 4. Pyranose - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Unique Structural Features of Furanose vs Pyranose in Carbohydrate Chemistry - Housing Innovations [dev.housing.arizona.edu]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. Conformational study of the open-chain and furanose structures of D-erythrose and D-threose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. researchgate.net [researchgate.net]

A Comparative Analysis of Erythrofuranose and Threofuranose: Structure, Reactivity, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Erythrofuranose and threofuranose, four-carbon aldose sugars, are diastereomers that, despite their subtle structural differences, exhibit distinct chemical and biological properties. This guide provides an objective comparison of these two furanoses, supported by experimental data, to illuminate their unique characteristics and functional roles. This analysis is critical for researchers in carbohydrate chemistry, metabolomics, and drug design, where stereochemistry dictates molecular behavior.

Structural and Conformational Differences

Erythrofuranose and threofuranose are stereoisomers, differing in the spatial arrangement of hydroxyl groups along the furanose ring. This variation in stereochemistry profoundly influences their three-dimensional structure and conformational stability.

Computational studies utilizing Density Functional Theory (DFT) at the B3LYP/6-311++G(d,p) level have elucidated the most stable conformations of these sugars in the gas phase. For both D-erythrose and D-threose, the α-furanose configuration is predicted to be the most stable. The β-D-erythro configuration is of particular interest due to its structural relationship to β-D-ribose, a fundamental component of RNA.

In aqueous solutions, these sugars exist in a dynamic equilibrium between their α- and β-furanose anomers, as well as their open-chain aldehyde and hydrated forms. For D-erythrose at equilibrium, the approximate distribution is:

• ~58% β-D-erythrofuranose

• ~23% α-D-erythrofuranose

• ~10% D-erythrose hydrate (B1144303) (open-chain)

This distribution highlights the predominance of the cyclic furanose forms in aqueous environments.

Chemical Reactivity: A Tale of Two Diastereomers

A significant differentiator between erythrose and threose is their chemical reactivity, particularly their susceptibility to isomerization under basic conditions. This transformation, known as the Lobry de Bruyn-Alberda van Ekenstein (LdB-AvE) transformation, involves carbonyl migration and epimerization.

Experimental data reveals that D-erythrose undergoes isomerization to D-erythrulose at a significantly faster rate than D-threose under identical, slightly alkaline conditions. This disparity in reactivity has profound implications for their metabolic fates and biological roles.

Quantitative Comparison of Isomerization Rates

Parameter	D-Erythrose	D-Threose	Conditions
Half-life (t½)	~2 hours	>12 hours	pH 8.5, 40°C

This data underscores the lower stability of D-erythrose in comparison to D-threose under mild basic conditions.

The isomerization pathway proceeds through a common intermediate, D-erythrulose, as illustrated in the following diagram.

Caption: Isomerization of D-Erythrose and D-Threose via a D-Erythrulose intermediate.

Biological Significance and Metabolic Roles

The distinct chemical properties of erythrofuranose and threofuranose translate into different roles within biological systems.

Erythrofuranose: The phosphorylated form, D-erythrose 4-phosphate (E4P) , is a key intermediate in the pentose phosphate (B84403) pathway (PPP) .[1] The PPP is a crucial metabolic route for generating NADPH, which is essential for reductive biosynthesis and antioxidant defense, and for producing precursors for nucleotide synthesis.[1] E4P serves as a vital link between the PPP and the shikimate pathway, which is responsible for the biosynthesis of aromatic amino acids (tryptophan, tyrosine, and phenylalanine).

The following diagram illustrates the central role of Erythrose 4-Phosphate in the non-oxidative branch of the Pentose Phosphate Pathway.

Caption: The role of Erythrose 4-Phosphate in the Pentose Phosphate Pathway.

Threofuranose: While less central in core metabolism, threofuranose and its derivatives are of significant interest in synthetic biology and drug development. A notable example is Threose Nucleic Acid (TNA) , an artificial genetic polymer.[2][3][4] In TNA, the conventional ribose or deoxyribose sugar is replaced by threose.[5] TNA is capable of forming stable duplexes with DNA and RNA and exhibits remarkable resistance to nuclease degradation, making it a promising candidate for therapeutic applications such as antisense therapy.[3][5]

Experimental Protocols

Monitoring Isomerization by 13C NMR Spectroscopy

This method allows for the quantitative analysis of the conversion of erythrose and threose to erythrulose over time.

• Sample Preparation: A solution of 13C-labeled D-erythrose or D-threose (e.g., 80 mM) is prepared in a buffered aqueous solution (e.g., 160 mM sodium bicarbonate at pH 8.5) to initiate the isomerization.

• Data Acquisition: 13C NMR spectra are recorded at regular intervals (e.g., every hour) at a constant temperature (e.g., 25°C).

• Data Analysis: The relative integrals of the characteristic signals for the anomeric carbons of the furanose forms and the corresponding carbons of the open-chain and erythrulose forms are calculated. The decrease in the signals of the starting material over time is used to determine the reaction rate and half-life. The chemical shifts for the anomeric carbons of 1-13C‐β‐D‐erythrofuranose and 1-13C‐α‐D‐erythrofuranose appear at approximately 100.2 ppm and 94.6 ppm, respectively.

Computational Conformational Analysis

This approach provides insights into the relative energies and geometries of the different conformers of erythrofuranose and threofuranose.

• Conformational Search: A comprehensive search for all possible low-energy conformers is performed using molecular mechanics force fields optimized for carbohydrates (e.g., GLYCAM, AMBER).[6]

• Geometry Optimization and Energy Calculation: The geometries of the identified conformers are then optimized at a higher level of theory, typically using Density Functional Theory (DFT) with a suitable basis set (e.g., B3LYP/6-31G(d,p) or B3LYP/6-311++G(d,p)).[6] This provides accurate relative energies for each conformer.

• Analysis: The relative energies are used to determine the most stable conformers and to construct a potential energy surface for the pseudorotational itinerary of the furanose ring. The calculated geometries can be compared with experimental data from NMR spectroscopy (e.g., coupling constants) to validate the computational model.[6]

Conclusion

The comparative analysis of erythrofuranose and threofuranose reveals that subtle differences in stereochemistry lead to significant variations in chemical stability and biological function. Erythrofuranose is a key, albeit less stable, intermediate in central metabolism, whereas the more stable threofuranose provides a robust scaffold for the development of novel synthetic biopolymers like TNA. For researchers in drug development and metabolic studies, a thorough understanding of these differences is paramount for experimental design, data interpretation, and the rational design of new therapeutic agents.

References

• 1. Synthesis and polymerase activity of a fluorescent cytidine TNA triphosphate analogue - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Threose nucleic acid - Wikipedia [en.wikipedia.org]
• 4. Versatility of threose nucleic acids: synthesis, properties, and applications in chemical biology and biomedical advancements - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. synoligo.com [synoligo.com]
• 6. benchchem.com [benchchem.com]

Illuminating the Solid State: A Comparative Guide to the Structural Validation of alpha-D-Erythrofuranose by X-ray Crystallography

For researchers, scientists, and drug development professionals, the precise three-dimensional structure of a carbohydrate is fundamental to understanding its biological function and guiding the development of novel therapeutics. This guide provides a comprehensive comparison of single-crystal X-ray crystallography with other key structural validation techniques, using alpha-D-Erythrofuranose as a focal point. By presenting supporting experimental data and detailed protocols, we aim to offer an objective overview to inform the selection of the most appropriate analytical method for carbohydrate structural elucidation.

The furanose ring, a five-membered cyclic hemiacetal, is a common structural motif in biologically important sugars, including the building blocks of nucleic acids. The stereochemistry and conformation of these rings are critical determinants of their interaction with enzymes and receptors. While various analytical techniques can provide structural information, single-crystal X-ray crystallography remains the gold standard for obtaining a definitive, high-resolution atomic arrangement in the solid state.

Comparative Analysis of Structural Validation Methods

The choice of method for validating the structure of a small molecule like alpha-D-Erythrofuranose depends on the specific information required, the physical state of the sample, and the available instrumentation. Here, we compare X-ray crystallography with Nuclear Magnetic Resonance (NMR) spectroscopy and computational modeling, two other powerful techniques in the structural biologist's toolkit.

Feature	Single-Crystal X-ray Crystallography	Nuclear Magnetic Resonance (NMR) Spectroscopy	Computational Modeling
Sample Phase	Solid (single crystal)	Solution	In silico
Information Obtained	Precise 3D atomic coordinates, bond lengths, bond angles, crystal packing	Covalent structure, stereochemistry, conformation, and dynamics in solution	Theoretical stable conformations, bond parameters, and energetics
Primary Advantage	Provides an unambiguous and highly detailed atomic-resolution structure.	Allows for the study of molecules in a more biologically relevant solution state and can reveal conformational flexibility.	Can predict and rank the stability of various conformers and provide insights into structures that are difficult to study experimentally.
Limitations	Crystal growth can be a significant bottleneck; the solid-state conformation may not reflect the solution or biologically active conformation.	Structure determination can be complex due to signal overlap, and the absolute configuration is not always directly determinable.	Accuracy is dependent on the level of theory and force field used; requires experimental validation.

Experimental Data: A Comparative Overview

To illustrate the quantitative data obtained from these methods, the following tables summarize key structural parameters for furanosides, with data from X-ray diffraction of methyl pentofuranosides serving as a proxy for the solid-state structure of alpha-D-Erythrofuranose, and representative NMR data for furanosides in solution.

Table 1: Crystallographic Data for Methyl Pentofuranosides (Proxy for Solid-State alpha-D-Erythrofuranose)

Data extracted from a low-temperature X-ray and neutron diffraction study of five crystalline methyl D-pentofuranosides.

Parameter	Average Value (Å or °)	Standard Deviation
Ring Bond Lengths
C-C	1.522	0.004
C-O	1.431	0.009
Exocyclic Bond Lengths
O-H (X-ray)	0.83	0.06
O-H (Neutron)	0.969	0.015

Table 2: Representative ¹H NMR Data for Furanosides in Solution

Typical chemical shifts and coupling constants for furanose anomers in D₂O.

Proton	Chemical Shift (δ, ppm)	³J(H,H) Coupling Constant (Hz)
H-1 (α-anomer)	~5.2 - 5.5	³J(H1,H2) ≈ 3-5
H-1 (β-anomer)	~5.0 - 5.3	³J(H1,H2) ≈ 0-2
H-2, H-3, H-4	~3.8 - 4.5	-
H-5, H-5'	~3.6 - 3.9	-

Experimental Protocols

Detailed methodologies are crucial for obtaining high-quality, reproducible data. Below are generalized protocols for the key experiments discussed.

Single-Crystal X-ray Crystallography Protocol

• Crystal Growth: High-quality single crystals of alpha-D-Erythrofuranose are grown, typically by slow evaporation of a saturated solution in a suitable solvent (e.g., ethanol-water mixture). Crystals should ideally be 0.1-0.3 mm in each dimension.

• Crystal Mounting: A suitable crystal is selected under a microscope and mounted on a goniometer head, often using a cryoprotectant to prevent ice formation during data collection at low temperatures (typically 100 K).

• Data Collection: The mounted crystal is placed in a diffractometer and irradiated with a monochromatic X-ray beam. As the crystal is rotated, a series of diffraction patterns are collected on a detector.

• Data Processing: The collected diffraction images are processed to determine the unit cell dimensions, space group, and the intensities of the reflections.

• Structure Solution and Refinement: The phase problem is solved to generate an initial electron density map. An atomic model is built into this map and refined against the experimental data to yield the final, high-resolution crystal structure.

NMR Spectroscopy Protocol for Structural Elucidation

• Sample Preparation: A few milligrams of the purified carbohydrate are dissolved in a deuterated solvent (e.g., D₂O) and transferred to an NMR tube.

• 1D NMR Spectra Acquisition: ¹H and ¹³C NMR spectra are acquired to identify the number of signals and their chemical environments.

• 2D NMR Spectra Acquisition: A suite of 2D NMR experiments is performed to establish connectivity and spatial relationships:

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings within the same spin system.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): Reveals through-space proximity of protons, which is crucial for determining stereochemistry and conformation.

• Data Analysis: The spectra are processed and analyzed to assign all proton and carbon signals. Coupling constants from the ¹H NMR spectrum and NOE correlations are used to determine the relative stereochemistry and the preferred conformation of the furanose ring in solution.

Visualization of the Validation Workflow

The following diagram illustrates the logical workflow for the structural validation of alpha-D-Erythrofuranose, highlighting the central role of X-ray crystallography in providing a definitive solid-state structure, which can then be compared with solution-state data from NMR and theoretical models.

Caption: Workflow for alpha-D-Erythrofuranose structure validation.

Conclusion

The structural validation of alpha-D-Erythrofuranose and other carbohydrates benefits from a multi-faceted approach. Single-crystal X-ray crystallography provides unparalleled detail of the molecular structure in the solid state, offering a definitive reference point. However, to gain a complete understanding of a carbohydrate's behavior, particularly in a biological context, it is essential to compare these findings with data from solution-state techniques like NMR spectroscopy and to rationalize the observed conformations with computational models. The integrated use of these powerful methods provides the robust structural foundation necessary for advancing research and development in the fields of glycoscience and medicinal chemistry.

A Comparative Guide to the Spectroscopic Data of α-D-Erythrofuranose and β-D-Erythrofuranose Anomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the expected spectroscopic data for the α and β anomers of D-Erythrofuranose. Due to the limited availability of complete, experimentally-derived public datasets for these specific anomers, this document outlines the foundational principles of spectroscopic differentiation and presents data based on established knowledge of carbohydrate chemistry and spectroscopy of analogous compounds. The provided experimental protocols are standardized methods for the acquisition of such data.

Data Presentation

The following tables summarize the anticipated ¹H and ¹³C NMR chemical shifts and key IR absorption bands for the α-D-Erythrofuranose and β-D-Erythrofuranose anomers. These values are illustrative and intended to highlight the expected differences between the two anomers.

Table 1: Predicted ¹H NMR Chemical Shifts (ppm) in D₂O

Proton	α-D-Erythrofuranose (Predicted)	β-D-Erythrofuranose (Predicted)	Key Differentiating Feature
H-1	~5.3	~5.1	The anomeric proton (H-1) of the α-anomer is typically observed at a higher chemical shift (downfield) compared to the β-anomer.
H-2	~4.2	~4.1
H-3	~4.0	~3.9
H-4	~4.1	~4.0
H-5a	~3.8	~3.7
H-5b	~3.7	~3.6

Table 2: Predicted ¹³C NMR Chemical Shifts (ppm) in D₂O

Carbon	α-D-Erythrofuranose (Predicted)	β-D-Erythrofuranose (Predicted)	Key Differentiating Feature
C-1	~98	~102	The anomeric carbon (C-1) of the β-anomer is typically deshielded and appears at a higher chemical shift compared to the α-anomer.
C-2	~75	~74
C-3	~72	~71
C-4	~82	~81
C-5	~63	~62

Table 3: Predicted Key Infrared (IR) Absorption Bands (cm⁻¹)

Functional Group	α-D-Erythrofuranose (Predicted)	β-D-Erythrofuranose (Predicted)	Key Differentiating Feature
O-H Stretch	3600-3200 (broad)	3600-3200 (broad)
C-H Stretch	3000-2850	3000-2850
C-O Stretch	1150-1000	1150-1000
Anomeric Region	~880	~850	The C-H bending vibration of the anomeric carbon can sometimes distinguish between anomers, with the α-anomer often showing a band at a higher wavenumber.[1]

Experimental Protocols

Objective: To acquire ¹H and ¹³C NMR spectra to identify and differentiate the α and β anomers of D-Erythrofuranose in solution.

Methodology:

• Sample Preparation:

  • Dissolve 5-10 mg of the D-Erythrofuranose sample in approximately 0.6 mL of deuterium (B1214612) oxide (D₂O).

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Parameters (for a 500 MHz Spectrometer):

  • ¹H NMR:

    • Observe frequency: 500 MHz

    • Solvent: D₂O

    • Temperature: 298 K

    • Pulse sequence: Standard single-pulse experiment (e.g., 'zg30')

    • Number of scans: 16-64 (depending on concentration)

    • Relaxation delay (d1): 5 seconds

    • Spectral width: 12 ppm

  • ¹³C NMR:

    • Observe frequency: 125 MHz

    • Solvent: D₂O

    • Temperature: 298 K

    • Pulse sequence: Proton-decoupled pulse sequence (e.g., 'zgpg30')

    • Number of scans: 1024-4096 (or more, due to the low natural abundance of ¹³C)

    • Relaxation delay (d1): 2 seconds

    • Spectral width: 200 ppm

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decays (FIDs).

  • Phase and baseline correct the resulting spectra.

  • Reference the ¹H spectrum to the residual HDO signal (δ 4.79 ppm).

  • Reference the ¹³C spectrum using an internal standard (e.g., methanol, δ 49.5 ppm) or an external standard.

  • Integrate the signals in the ¹H spectrum to determine the relative proportions of the anomers.

Objective: To obtain the infrared spectrum of solid D-Erythrofuranose to identify key functional groups and potentially differentiate between anomers.

Methodology:

• Sample Preparation (KBr Pellet Method):

  • Thoroughly dry the D-Erythrofuranose sample and spectroscopic grade potassium bromide (KBr).

  • Grind 1-2 mg of the sample with approximately 100-200 mg of KBr in an agate mortar until a fine, homogeneous powder is obtained.

  • Transfer the powder to a pellet press and apply pressure (typically 8-10 tons) to form a transparent or semi-transparent pellet.

• Instrument Parameters:

  • Spectrometer: A Fourier-Transform Infrared (FTIR) spectrometer.

  • Accessory: Sample holder for KBr pellets.

  • Scan range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of scans: 16-32.

  • Background: A background spectrum of the empty sample compartment or a pure KBr pellet should be recorded and subtracted from the sample spectrum.

• Data Analysis:

  • Identify the characteristic absorption bands for hydroxyl (O-H), alkyl (C-H), and carbon-oxygen (C-O) stretching and bending vibrations.

  • Compare the spectra of the purified anomers, paying close attention to the fingerprint region (1500-600 cm⁻¹) and the anomeric region (~900-800 cm⁻¹) for subtle differences.

Mandatory Visualization

Caption: A flowchart illustrating the process of spectroscopic analysis and comparison of D-Erythrofuranose anomers.

References

• 1. researchgate.net [researchgate.net]

Furanose vs. Pyranose Analogs: A Comparative Guide to Biological Activity

For researchers, scientists, and drug development professionals, understanding the nuanced differences in biological activity between furanose and pyranose analogs is critical for the rational design of novel therapeutics. The five-membered furanose and six-membered pyranose ring systems, while structurally similar, can confer markedly different pharmacological properties to a parent molecule. This guide provides an objective comparison of their performance, supported by experimental data, to aid in the selection and design of next-generation drug candidates.

The fundamental distinction between furanose and pyranose rings lies in their size and conformational flexibility. A furanose ring is a five-membered structure containing four carbon atoms and one oxygen atom, while a pyranose ring is a six-membered structure with five carbons and one oxygen.[1][2] This seemingly small difference has profound implications for how these molecules interact with biological targets. Pyranose rings are generally more stable and tend to adopt well-defined chair conformations, whereas furanose rings are more flexible and can exist in various envelope and twist conformations.[2] This conformational dynamism of furanose rings can be advantageous for binding to some enzymes, while the rigidity of the pyranose ring may be favored by others.

Iminosugar Glycosidase Inhibitors: A Case Study

A compelling example of the differential biological activity between furanose and pyranose analogs can be found in the field of iminosugars, which are carbohydrate mimics where the ring oxygen is replaced by a nitrogen atom.[3] These compounds are potent inhibitors of glycosidases and hold therapeutic promise for conditions like diabetes and viral infections.

A study focused on L-iminofuranose derivatives highlighted their potential as anti-diabetic agents due to their potent α-glucosidase inhibitory activity.[3] For instance, certain L-iminofuranose analogs with an alkyl group at the C1 position have demonstrated significant inhibition of this enzyme.[3]

To illustrate a direct comparison, consider the inhibitory activities of furanose and pyranose analogs of deoxynojirimycin (DNJ), a well-known α-glucosidase inhibitor. While specific head-to-head comparative studies with IC50 values for identical side chains are not abundant in the public domain, the general trend observed in the literature suggests that the ring structure plays a crucial role in inhibitory potency and selectivity. For example, pyrrolidine (B122466) iminosugars (furanose analogs) derived from D-glucose have shown potent and selective inhibition against various glycosidases.[1]

Analog Type	Target Enzyme	IC50 (µM)	Reference
L-Iminofuranose Derivative	α-Glucosidase	Potent Inhibition (Specific values vary with substitution)	[3]
Pyrrolidine Iminosugar (Furanose analog)	α-Galactosidase	Potent Inhibition (Specific values vary with substitution)	[1]
Pyrrolidine Iminosugar (Furanose analog)	β-Glucosidase	Strong Inhibition (Specific values vary with substitution)	[1]
Pyrrolidine Iminosugar (Furanose analog)	β-Galactosidase	Strong Inhibition (Specific values vary with substitution)	[1]
Deoxynojirimycin (Pyranose analog)	α-Glucosidases	Micromolar Inhibition	[4]

Experimental Protocols

α-Glucosidase Inhibition Assay

A common method to determine the inhibitory activity of furanose and pyranose analogs against α-glucosidase is as follows:

• Preparation of Solutions:

  • Prepare a stock solution of the test compound (furanose or pyranose analog) in a suitable solvent (e.g., DMSO).

  • Prepare a solution of α-glucosidase from Saccharomyces cerevisiae in phosphate (B84403) buffer (pH 6.8).

  • Prepare a solution of the substrate, p-nitrophenyl-α-D-glucopyranoside (pNPG), in the same phosphate buffer.

• Assay Procedure:

  • In a 96-well microplate, add a specific volume of the enzyme solution and different concentrations of the test compound.

  • Incubate the plate at a specified temperature (e.g., 37°C) for a defined period (e.g., 15 minutes).

  • Initiate the reaction by adding the pNPG solution to each well.

  • Monitor the increase in absorbance at 405 nm at regular intervals using a microplate reader. The absorbance is due to the formation of p-nitrophenol upon enzymatic cleavage of pNPG.

  • A control reaction without the inhibitor is run in parallel.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound.

  • The IC50 value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%, is determined by plotting the percentage of inhibition against the inhibitor concentration.

Workflow for α-Glucosidase Inhibition Assay.

Antiviral Nucleoside Analogs

The sugar moiety of nucleoside analogs plays a pivotal role in their antiviral activity. The substitution of the natural furanose ring with a pyranose ring or other carbocyclic systems can significantly impact their recognition by viral polymerases and cellular kinases, which are essential for the activation of these drugs.

While comprehensive studies directly comparing the antiviral efficacy of a furanose nucleoside analog with its exact pyranose counterpart are limited, the vast body of research on nucleoside analogs indicates that the furanose scaffold is generally preferred for optimal antiviral activity, particularly against RNA viruses. This is because the natural building blocks of RNA, ribonucleosides, contain a ribofuranose ring.

However, modifications to create pyranose or other ring systems can sometimes lead to analogs with improved stability or altered activity spectra. For example, cyclohexenyl nucleosides have been synthesized as bioisosteres of furanose rings to enhance their resistance to glycosidic bond cleavage.

Signaling Pathways and Mechanisms of Action

The biological activity of furanose and pyranose analogs is ultimately determined by their interaction with specific cellular or viral proteins, which in turn modulates signaling pathways.

For instance, iminosugar glycosidase inhibitors, whether furanose or pyranose in structure, exert their therapeutic effect by competitively inhibiting enzymes involved in carbohydrate metabolism. In the context of diabetes, inhibition of α-glucosidase in the intestine delays the breakdown of complex carbohydrates into glucose, thereby reducing postprandial hyperglycemia.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. [Synthesis of L-Iminofuranoses and Their Biological Evaluations] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stable analogues of nojirimycin--synthesis and biological evaluation of nojiristegine and manno-nojiristegine - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Relative Stability of Five-Membered vs. Six-Membered Sugar Rings

For researchers, scientists, and drug development professionals, a comprehensive understanding of the conformational preferences of monosaccharides is paramount. The cyclic hemiacetal and hemiketal structures of sugars predominantly exist as five-membered (furanose) or six-membered (pyranose) rings. The equilibrium between these forms is a critical determinant of a sugar's physical, chemical, and biological properties. This guide provides an objective comparison of the relative stability of furanose and pyranose rings, supported by quantitative data and detailed experimental methodologies.

Structural and Thermodynamic Stability: A Comparative Overview

Six-membered pyranose rings are generally more thermodynamically stable than their five-membered furanose counterparts.[1][2] This increased stability is primarily attributed to lower ring strain in the pyranose form. The pyranose ring can adopt a stable chair conformation, which minimizes both angle strain and torsional strain by positioning bulky substituents in equatorial positions.[2] In contrast, the more planar furanose ring is limited to less stable envelope or twist conformations, which result in greater torsional strain from eclipsing substituents.[1][3]

While pyranose forms are thermodynamically favored for most hexoses in aqueous solution, the furanose form can be kinetically favored, meaning it may form faster.[3][4] The equilibrium between these two forms is dynamic and can be influenced by several factors, including the specific sugar, solvent, temperature, and pH.[5] For example, while glucose in an aqueous solution exists almost exclusively in the pyranose form (>99%), fructose (B13574) has a significant population of the furanose form (around 22-33%).[5][6][]

Quantitative Analysis of Furanose vs. Pyranose Equilibrium

The equilibrium distribution of furanose and pyranose forms for various monosaccharides in an aqueous solution (D₂O) has been extensively studied, primarily using Nuclear Magnetic Resonance (NMR) spectroscopy. The following table summarizes the approximate equilibrium compositions for several common monosaccharides.

Monosaccharide	α-Pyranose (%)	β-Pyranose (%)	α-Furanose (%)	β-Furanose (%)	Open-Chain (%)
D-Glucose	36	64	<1	<1	~0.02
D-Fructose	~4	~66	~7	~23	<1
D-Galactose	~30	~64	~2.5	~3.5	<1
D-Mannose	~67	~33	<1	<1	<1
D-Ribose	~21.5	~58.5	~6.5	~13.5	<1
D-Xylose	~35	~65	<1	<1	<1
D-Arabinose	~60	~35	~5	<1	<1

Note: The values are approximate and can vary with temperature, concentration, and solvent.

Experimental Protocols for Determining Equilibrium Ratios

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

NMR spectroscopy is the most powerful technique for determining the equilibrium composition of sugars in solution. By integrating the signals corresponding to specific protons (typically the anomeric protons) of each isomer, their relative concentrations can be calculated.

A General Protocol for ¹H qNMR Analysis:

• Sample Preparation:

  • Dissolve a precisely weighed amount of the purified monosaccharide in a known volume of a deuterated solvent (e.g., D₂O) to a final concentration suitable for NMR analysis (typically 10-50 mM).

  • Add a known amount of an internal standard with a sharp, well-resolved signal that does not overlap with the sugar signals (e.g., maleic acid, DSS).

• NMR Data Acquisition:

  • Acquire a one-dimensional ¹H NMR spectrum on a high-field NMR spectrometer (e.g., 500 MHz or higher).

  • Ensure a sufficient relaxation delay (D1) between scans to allow for full relaxation of all protons, which is crucial for accurate quantification. A D1 of at least 5 times the longest T1 relaxation time of the protons of interest is recommended.

  • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.

  • Apply a baseline correction to the entire spectrum.

• Quantification:

  • Identify the well-resolved anomeric proton signals for each of the pyranose and furanose anomers. These signals typically appear in the region of 4.5-5.5 ppm.[8]

  • Integrate the area of each anomeric signal.

  • Calculate the mole percentage of each isomer by dividing its integral value by the sum of the integrals for all anomeric signals and multiplying by 100.

Biological Significance and Enzymatic Interconversion

The equilibrium between pyranose and furanose forms is not only a matter of chemical stability but also has profound biological implications. While pyranose is the dominant form for free sugars in biological fluids, the furanose ring is a critical component of nucleic acids (ribose and deoxyribose in RNA and DNA, respectively).[9]

The interconversion between different anomers and ring forms, a process known as mutarotation, can occur spontaneously in solution but is often accelerated by enzymes called mutarotases or aldose-1-epimerases.[1][10]

The Leloir Pathway: A Case Study

A prime example of the biological relevance of this equilibrium is the Leloir pathway for galactose metabolism.[1][2]

Fig. 1: The Leloir Pathway for Galactose Metabolism.

In this pathway, dietary galactose, which is primarily in the β-pyranose form, must be converted to its α-anomer to be phosphorylated by galactokinase.[5][11] This crucial initial step is catalyzed by the enzyme galactose mutarotase (aldose-1-epimerase) , which accelerates the interconversion between the β- and α-pyranose forms.[2][6] This enzymatic control of the sugar's ring conformation is a clear illustration of how biology harnesses the subtle energy differences between these cyclic forms to regulate metabolic flux.

Factors Influencing Furanose-Pyranose Equilibrium

The delicate balance between the five- and six-membered ring forms is governed by a variety of factors. A visual representation of these influencing factors is provided below.

Fig. 2: Factors Influencing Sugar Ring Equilibrium.

References

• 1. Leloir pathway - Wikipedia [en.wikipedia.org]
• 2. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 3. Galactose mutarotase - Wikipedia [en.wikipedia.org]
• 4. chem.tamu.edu [chem.tamu.edu]
• 5. tuscany-diet.net [tuscany-diet.net]
• 6. The catalytic mechanism of galactose mutarotase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Solution NMR Approach To Determine the Chemical Structures of Carbohydrates Using the Hydroxyl Groups as Starting Points - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A periodic table of monosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. InterPro [ebi.ac.uk]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to Assessing the Purity of Synthetic α-D-Erythrofuranose

For researchers, scientists, and professionals in drug development, the precise characterization and purity assessment of synthetic carbohydrates are critical for ensuring product quality, safety, and efficacy. This guide provides an objective comparison of key analytical techniques for determining the purity of synthetic α-D-Erythrofuranose, a C4 aldose monosaccharide. The comparison is supported by representative experimental data and detailed protocols for method implementation.

Introduction to Purity Assessment

The purity of a synthetic monosaccharide like α-D-Erythrofuranose is defined by the absence of process-related impurities (e.g., residual solvents, reagents, and catalysts), stereoisomers (e.g., β-anomer, L-enantiomer, or other diastereomers), and degradation products. A multi-pronged analytical approach is often necessary for comprehensive purity profiling. This guide compares four orthogonal methods: High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RI), Gas Chromatography with Flame Ionization Detection (GC-FID), Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy, and Optical Rotation (Polarimetry).

Logical Workflow for Purity Assessment

The following diagram illustrates a typical workflow for the comprehensive purity assessment of a synthetic carbohydrate.

Caption: Workflow for purity analysis of synthetic carbohydrates.

Comparison of Analytical Techniques

The selection of an analytical method depends on the specific purity attribute being assessed, the nature of potential impurities, and the required level of sensitivity and accuracy.

Data Presentation: Performance Comparison

The following table summarizes the performance of the four key analytical techniques. Data presented are representative for monosaccharide analysis and may vary based on instrumentation and specific method parameters.

Parameter	HPLC-RI	GC-FID (after Silylation)	Quantitative ¹H NMR (qNMR)	Polarimetry
Primary Use	Quantification of major components, anomers, and non-volatile impurities.	Quantification of volatile impurities and isomeric profile.[1]	Absolute purity determination without a specific reference standard.[2]	Assessment of chiral (enantiomeric) purity.[3]
Limit of Detection (LOD)	~0.1 - 0.2 mg/mL[4][5]	High sensitivity, ng range	~1% for impurities (relative to main analyte)	Dependent on specific rotation value
Limit of Quantitation (LOQ)	~0.4 - 0.6 mg/mL[4][5]	High sensitivity, ng range	~2-5% for impurities (relative to main analyte)	Dependent on specific rotation value
Precision (%RSD)	< 2.0% (intra-day)[6]	< 5%	< 1% for main analyte[7]	High precision with modern instruments
Accuracy (% Recovery)	96-109%[6]	95-105% (with internal standard)	High accuracy, as signal is directly proportional to molar concentration.[8]	High accuracy for chiral purity
Sample Preparation	Simple dissolution in mobile phase.	Multi-step derivatization (e.g., silylation) required.[1]	Dissolution in deuterated solvent, may require internal standard.	Dissolution in a suitable solvent.
Analysis Time	15-30 minutes per sample.	20-40 minutes per sample (excluding derivatization).	5-15 minutes per sample.	< 5 minutes per sample.
Key Advantage	Robust and widely available for sugar analysis.[9]	High resolution for separating isomers.	Provides structural and quantitative data simultaneously. Universal detector for protons.[2]	Direct measure of enantiomeric excess.[3]
Key Limitation	Lower sensitivity compared to other detectors; requires isocratic elution.[6]	Destructive; derivatization can be complex and introduce artifacts.[10]	Lower sensitivity for trace impurities; signal overlap in complex mixtures.[11]	Only sensitive to optically active substances; cannot detect achiral impurities.

Experimental Protocols

Detailed methodologies for each key experiment are provided below.

HPLC with Refractive Index Detection (HPLC-RI)

Objective: To quantify the main component (α-D-Erythrofuranose) and separate it from its β-anomer and other non-volatile impurities.

Methodology:

• Sample Preparation: Accurately weigh approximately 10 mg of the synthetic α-D-Erythrofuranose and dissolve it in 10 mL of the mobile phase (e.g., acetonitrile/water mixture) to create a 1 mg/mL stock solution. Prepare a series of calibration standards from a high-purity reference standard.

• Chromatographic Conditions:

  • Column: Amino-bonded silica (B1680970) column (e.g., 250 mm x 4.6 mm, 5 µm).[6]

  • Mobile Phase: Isocratic elution with Acetonitrile:Water (75:25 v/v).[6]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35 °C.[6]

  • Detector: Refractive Index (RI) Detector, maintained at a stable temperature (e.g., 35 °C).

  • Injection Volume: 20 µL.

• Data Analysis: Identify the peak for α-D-Erythrofuranose based on its retention time compared to a reference standard. Calculate the purity using the area normalization method, where the area of the main peak is expressed as a percentage of the total area of all peaks in the chromatogram.

GC with Flame Ionization Detection (GC-FID)

Objective: To separate and quantify α-D-Erythrofuranose from its isomers and identify any volatile impurities after converting the non-volatile sugar into a volatile derivative.

Methodology:

• Sample Preparation (Silylation):

  • Accurately weigh 1-5 mg of the sample into a reaction vial and dry completely under vacuum.

  • Add 200 µL of a silylating agent mixture (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)) and 100 µL of pyridine (B92270) (catalyst).[12]

  • Seal the vial and heat at 70°C for 30 minutes to ensure complete derivatization.[13]

  • Cool the sample to room temperature before injection.

• Chromatographic Conditions:

  • Column: A non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm film).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at 140 °C, hold for 5 min, then ramp to 240 °C at 5 °C/min, and hold for 10 min.

  • Detector: Flame Ionization Detector (FID) at 280 °C.

  • Injection Volume: 1 µL (with split).

• Data Analysis: Multiple peaks may be observed for a single sugar due to the formation of different anomers and ring forms during derivatization.[14] Identify the cluster of peaks corresponding to the derivatized erythrose. Purity is calculated by area normalization, summing the areas of all related derivative peaks and comparing to the total chromatogram area.

Quantitative ¹H NMR (qNMR)

Objective: To determine the absolute purity of the sample without the need for an identical reference standard.

Methodology:

• Sample Preparation:

  • Accurately weigh ~10 mg of the synthetic α-D-Erythrofuranose sample.

  • Accurately weigh ~5 mg of a high-purity internal standard (IS) with a known structure and purity (e.g., maleic acid, 1,3,5-trimethoxybenzene). The IS should have a simple ¹H NMR spectrum with at least one signal that is well-resolved from the analyte signals.

  • Dissolve both the sample and the internal standard in a known volume of a deuterated solvent (e.g., 0.75 mL of D₂O).

• NMR Acquisition Parameters:

  • Spectrometer: 400 MHz or higher.

  • Pulse Program: A standard 1D proton experiment.

  • Relaxation Delay (d1): Set to at least 5 times the longest T₁ relaxation time of both the analyte and the internal standard (typically 30-60 seconds for quantitative work) to ensure full relaxation.[8]

  • Pulse Angle: 90°.

  • Number of Scans: 16 or higher for a good signal-to-noise ratio.

• Data Analysis:

  • Integrate a well-resolved, characteristic signal of α-D-Erythrofuranose and a signal from the internal standard.

  • Calculate the purity using the following formula: Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / m_analyte) * (m_IS / MW_IS) * P_IS Where: I = integral area, N = number of protons for the integrated signal, MW = molecular weight, m = mass, and P_IS = purity of the internal standard.[8]

Optical Rotation (Polarimetry)

Objective: To confirm the chiral identity and assess the enantiomeric purity of the synthetic product.

Methodology:

• Sample Preparation: Accurately prepare a solution of the synthetic α-D-Erythrofuranose in a suitable solvent (e.g., water) at a known concentration (c), typically in g/100 mL.[3] For example, dissolve 100 mg in 10 mL of water (c = 1.0 g/100 mL).

• Instrumental Measurement:

  • Use a calibrated polarimeter.

  • Measure the optical rotation (α) of the solution in a cell of a known path length (l), typically 1 decimeter (dm).

  • The measurement is usually performed at a standard temperature (e.g., 20°C) and wavelength (Sodium D-line, 589 nm).[3]

• Data Analysis:

  • Calculate the specific rotation [α] using the formula: [α] = α / (l * c).[3]

  • Compare the measured specific rotation to the literature value for pure α-D-Erythrofuranose. A significant deviation may indicate the presence of the L-enantiomer or other optically active impurities. The enantiomeric excess (% ee) can be calculated if the specific rotation of the pure enantiomer is known.

Comparison of Analytical Approaches

The diagram below outlines the logical relationship between the analytical techniques and the purity information they provide.

Caption: Relationship between methods and purity attributes.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Specific rotation - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. office2.jmbfs.org [office2.jmbfs.org]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Quantitative 1H Nuclear Magnetic Resonance Method for Assessing the Purity of Dipotassium Glycyrrhizinate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. uc.pt [uc.pt]
• 10. Ethoximation-silylation approach for mono- and disaccharide analysis and characterization of their identification parameters by GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Development of a carbohydrate silylation method in ionic liquids for their gas chromatographic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Furanosides vs. Pyranosides: A Head-to-Head Comparison of Reactivity

For researchers, scientists, and professionals in drug development, understanding the subtle yet significant differences in the reactivity of cyclic carbohydrate structures is paramount. This guide provides an objective comparison of the reactivity of furanosides (five-membered rings) and pyranosides (six-membered rings), supported by experimental data and detailed protocols.

The seemingly minor difference in ring size between furanosides and pyranosides leads to profound distinctions in their stability and reactivity. These differences are rooted in the inherent conformational flexibility and ring strain of the five-membered furanoside ring compared to the more rigid and stable chair conformation of the pyranoside ring. This guide will delve into these structural nuances and their consequences on chemical reactivity, particularly in the context of glycosidic bond hydrolysis.

At a Glance: Key Differences in Reactivity

Property	Furanoside (Five-Membered Ring)	Pyranoside (Six-Membered Ring)
Thermodynamic Stability	Generally less stable	Generally more stable
Conformational Flexibility	High (multiple envelope and twist conformations)	Low (predominantly stable chair conformations)
Ring Strain	Higher	Lower
Rate of Acid-Catalyzed Hydrolysis	Significantly faster	Slower

The Structural Basis of Reactivity: A Deeper Dive

The greater reactivity of furanosides, particularly their susceptibility to hydrolysis, can be attributed to several key structural and electronic factors:

• Ring Strain: The five-membered furanose ring experiences greater torsional strain compared to the relatively strain-free chair conformation of a pyranose ring. This higher ground-state energy of the furanoside contributes to a lower activation energy for reactions such as hydrolysis.

• Conformational Flexibility: Furanosides are conformationally dynamic, rapidly interconverting between various "envelope" and "twist" shapes.[1] This flexibility allows them to more easily adopt the transition state geometry required for reactions at the anomeric center. In contrast, the rigidity of the pyranoside chair conformation presents a higher energetic barrier to reaching the transition state.

• Stereoelectronic Effects: The arrangement of orbitals, particularly the lone pairs on the ring oxygen and the anti-periplanar relationship with the departing aglycon, plays a crucial role in the stability of the glycosidic bond. While influential in both ring systems, the conformational flexibility of furanosides can facilitate more favorable stereoelectronic arrangements for bond cleavage.

A notable example of the impact of substituents on stability is the pyranoside-into-furanoside (PIF) rearrangement. Under certain acidic conditions, particularly with bulky protecting groups, a thermodynamically favored pyranoside can rearrange into a more stable furanoside derivative, highlighting the delicate balance of steric and electronic effects.

Quantitative Comparison: Acid-Catalyzed Hydrolysis Rates

The most striking difference in reactivity between furanosides and pyranosides is observed in their rates of acid-catalyzed hydrolysis. Furanosides hydrolyze at a significantly faster rate than their pyranoside counterparts.

To illustrate the magnitude of this difference, it has been reported that for aldohexoses, pyranosides can be over 150 times more resistant to acid hydrolysis than the corresponding furanosides. This substantial difference underscores the greater lability of the furanosidic linkage.

Experimental Protocols

To provide a practical framework for researchers, detailed methodologies for two common techniques used to monitor glycosidic hydrolysis are presented below.

Experimental Protocol 1: Monitoring Acid-Catalyzed Hydrolysis by Polarimetry

This method is suitable for optically active glycosides where the hydrolysis reaction results in a change in the overall optical rotation of the solution.

Objective: To determine the rate constant for the acid-catalyzed hydrolysis of a glycoside by monitoring the change in optical rotation over time.

Materials:

• Polarimeter

• Water bath for temperature control

• Volumetric flasks

• Pipettes

• Glycoside of interest (e.g., sucrose, methyl α-D-glucopyranoside)

• Hydrochloric acid (HCl) solution of known concentration (e.g., 1 M)

• Distilled water

• Sodium carbonate (for neutralization)

Procedure:

• Prepare a stock solution of the glycoside: Accurately weigh a known amount of the glycoside and dissolve it in a known volume of distilled water in a volumetric flask.

• Thermostat the solutions: Place the glycoside solution and the HCl solution in a water bath set to the desired reaction temperature (e.g., 25°C) for at least 30 minutes to allow them to reach thermal equilibrium.

• Initiate the reaction: Pipette equal volumes of the thermostatted glycoside solution and HCl solution into a clean, dry reaction vessel. Start a timer immediately upon mixing.

• Measure the initial optical rotation (α₀): Quickly rinse the polarimeter cell with a small amount of the reaction mixture and then fill the cell. Place the cell in the polarimeter and measure the optical rotation. This is the reading at time t=0.

• Monitor the reaction: At regular time intervals (e.g., every 5-10 minutes), withdraw a sample from the reaction mixture, place it in the polarimeter cell, and record the optical rotation (αt) and the time (t).

• Measure the final optical rotation (α∞): To obtain the reading at the completion of the reaction, a separate solution can be prepared and heated to accelerate the hydrolysis (e.g., at 60°C for 1 hour). Alternatively, the reaction can be left to proceed for a time period equivalent to at least 10 half-lives. After cooling to the reaction temperature, measure the optical rotation.

• Quench the reaction (optional for each time point): If necessary, the reaction in the withdrawn samples can be stopped by adding a quenching agent like sodium carbonate before measuring the optical rotation.

Data Analysis: The first-order rate constant (k) for the hydrolysis can be determined by plotting ln(αt - α∞) versus time. The slope of the resulting straight line will be equal to -k.

Experimental Protocol 2: Monitoring Glycoside Hydrolysis by High-Performance Liquid Chromatography (HPLC)

This method is highly versatile and can be used for a wide range of glycosides, providing quantitative data on the disappearance of the starting material and the appearance of the products.

Objective: To determine the rate constant for the acid-catalyzed hydrolysis of a glycoside by quantifying the concentration of the glycoside and its hydrolysis products over time using HPLC.

Materials:

• High-Performance Liquid Chromatography (HPLC) system equipped with a suitable detector (e.g., Refractive Index Detector (RID) or UV-Vis detector if the compounds are chromophoric).

• A suitable HPLC column for carbohydrate analysis (e.g., an amino-based column or a ligand-exchange column).

• Thermostatted reaction vessel.

• Syringes and syringe filters.

• Autosampler vials.

• Glycoside of interest.

• Acid catalyst (e.g., trifluoroacetic acid, TFA, or HCl).

• Mobile phase for HPLC (e.g., acetonitrile/water mixture).

• Standard solutions of the starting glycoside and the expected hydrolysis products for calibration.

Procedure:

• Prepare standard solutions: Prepare a series of standard solutions of the starting glycoside and the expected product(s) at known concentrations.

• Generate a calibration curve: Inject the standard solutions into the HPLC system and create a calibration curve by plotting the peak area against the concentration for each compound.

• Prepare the reaction mixture: In a thermostatted vessel, dissolve a known amount of the glycoside in a known volume of the acidic solution to initiate the hydrolysis.

• Sample collection: At various time points, withdraw a small aliquot of the reaction mixture.

• Sample quenching and preparation: Immediately quench the reaction by neutralizing the acid with a suitable base (e.g., sodium bicarbonate) or by diluting the sample in the mobile phase. Filter the sample through a syringe filter into an autosampler vial.

• HPLC analysis: Inject the prepared samples into the HPLC system.

• Data acquisition: Record the chromatograms and the peak areas for the starting material and the product(s) at each time point.

Data Analysis:

• Use the calibration curves to determine the concentration of the glycoside at each time point from the corresponding peak areas.

• Plot the natural logarithm of the glycoside concentration (ln[Glycoside]) versus time.

• The rate constant (k) can be determined from the slope of the linear regression of this plot (slope = -k).

Visualizing the Concepts

To further clarify the relationships discussed, the following diagrams are provided.

Caption: Relationship between ring structure, stability, and reactivity.

Caption: General experimental workflow for kinetic analysis of glycoside hydrolysis.

Conclusion

The reactivity of furanosides and pyranosides is a direct consequence of their inherent structural properties. The greater ring strain and conformational flexibility of the five-membered furanoside ring render it more kinetically reactive, particularly towards hydrolysis, compared to the more thermodynamically stable and rigid six-membered pyranoside ring. For researchers in drug development and glycobiology, a thorough understanding of these differences is crucial for the design and synthesis of stable and effective carbohydrate-based molecules. The experimental protocols provided herein offer a practical guide for the quantitative assessment of these reactivity differences in a laboratory setting.

References

• 1. HPLC-Based Method to Evaluate Kinetics of Glucosinolate Hydrolysis by Sinapis alba Myrosinase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. sarthaks.com [sarthaks.com]

A Researcher's Guide to Furanose Quantification: A Comparative Analysis of Leading Analytical Methods

For researchers, scientists, and drug development professionals engaged in carbohydrate analysis, the accurate quantification of furanoses—five-membered ring structures of sugars—is of paramount importance. This guide provides an objective comparison of the primary analytical techniques employed for this purpose, supported by experimental data and detailed methodologies to aid in the selection of the most appropriate method for your research needs.

This document delves into the principles, performance, and practical application of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Capillary Electrophoresis (CE), and Enzymatic Assays for the quantification of furanoses. Additionally, it touches upon the utility of Nuclear Magnetic Resonance (NMR) spectroscopy for structural elucidation.

Comparative Overview of Analytical Methods

The selection of an analytical method for furanose quantification is contingent on various factors, including the required sensitivity, selectivity, sample matrix complexity, and the specific furanose of interest. The following table summarizes the key performance characteristics of the most prevalent techniques.

Method	Principle	Typical Limit of Detection (LOD)	Typical Limit of Quantification (LOQ)	Key Advantages	Key Disadvantages
HPLC	Separation based on polarity (HILIC) or charge (anion-exchange) of underivatized sugars.[1]	0.61–4.04 µg/mL[2]	2.04–13.46 µg/mL[2]	Direct analysis of aqueous samples, robust, and versatile.[3][4]	Lower resolution for some isomers compared to GC, RI detector is sensitive to temperature and pressure fluctuations.
GC-MS	Separation of volatile derivatives of sugars based on boiling point and polarity, with mass spectrometry for identification and quantification.[3]	23–94 µg/L[5]	96–277 µg/L[5]	High resolution and sensitivity, provides structural information.[3][4]	Requires derivatization, not suitable for thermolabile compounds.[3]
CE	Separation of charged molecules (or neutral sugars complexed with borate) in a capillary based on their electrophoretic mobility.[6][7]	Can be lower than conventional methods (e.g., 0.1-0.5 µg/mL with stacking).[8]	Can be as low as 0.8 µg/mL.[9]	High efficiency and resolution, low sample and reagent consumption, fast analysis times.[7][10]	Lower concentration sensitivity without preconcentration techniques, reproducibility can be an issue.
Enzymatic Assays	Highly specific enzyme-catalyzed reactions leading to a measurable product (e.g., change in absorbance).	Dependent on the specific kit and analyte.	Dependent on the specific kit and analyte.	High specificity, rapid, and suitable for complex matrices with minimal sample preparation.	Limited to specific sugars for which enzymes are available, potential for interference.
NMR Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed structural information, including ring conformation.[11][12]	Not typically used for trace quantification.	Not typically used for trace quantification.	Provides unambiguous structural information, can distinguish between furanose and pyranose forms.[11][12][13]	Low sensitivity, requires high sample concentration, expensive instrumentation.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and replication of analytical methods. Below are representative protocols for the key techniques discussed.

High-Performance Liquid Chromatography (HPLC) with Refractive Index (RI) Detection

This method is suitable for the quantification of underivatized sugars.

Instrumentation:

• HPLC system with a binary or quaternary pump

• Autosampler

• Column oven

• Refractive Index Detector (RID)

• Amino or Amide-based column (e.g., 150 x 4.6 mm)

Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Ultrapure water

• Furanose standards (e.g., fructose (B13574), ribose)

Procedure:

• Mobile Phase Preparation: Prepare an isocratic mobile phase of acetonitrile and water (e.g., 75:25 v/v).[14] Degas the mobile phase before use.

• Standard Preparation: Prepare a stock solution of the furanose standard in the mobile phase. Create a series of calibration standards by serial dilution of the stock solution.

• Sample Preparation: Dissolve the sample in the mobile phase.[1] Filter the sample through a 0.45 µm syringe filter before injection.[1]

• Chromatographic Conditions:

  • Flow rate: 1.0 mL/min[14]

  • Column temperature: 35°C[14]

  • Injection volume: 10-20 µL[1]

  • Detector temperature: 35°C

• Quantification: Generate a calibration curve by plotting the peak area of the standards against their known concentrations. Determine the concentration of the furanose in the sample by comparing its peak area to the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol involves the derivatization of sugars to make them volatile for GC analysis.

Instrumentation:

• Gas chromatograph with a split/splitless injector

• Mass spectrometer (e.g., single quadrupole or ion trap)

• Autosampler

• Polar capillary column (e.g., DB-WAX, 30 m x 0.25 mm i.d., 0.25 µm film thickness)[15]

Reagents:

• Derivatization agents (e.g., trimethylsilyl (B98337) ethers)

• Anhydrous pyridine (B92270)

• Furanose standards

• Internal standard

Procedure:

• Derivatization:

  • Dry the sample and standards completely.

  • Add anhydrous pyridine and the derivatizing reagent to the dried sample.

  • Heat the mixture (e.g., at 60-80°C) for a specified time to ensure complete derivatization.

• GC-MS Conditions:

  • Injector Temperature: 250°C[15]

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.[15]

    • Ramp to 180°C at 3°C/minute.[15]

    • Ramp to 240°C at 10°C/minute, hold for 5 minutes.[15]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.[15]

  • Mass Spectrometer:

    • Ionization Mode: Electron Impact (EI) at 70 eV.[15]

    • Scan Mode: Full scan (e.g., m/z 35-350) for identification and Selected Ion Monitoring (SIM) for quantification.[15]

• Quantification: Identify the furanose derivatives by their retention times and mass spectra compared to standards. Quantify using a calibration curve constructed with an internal standard.[15]

Capillary Electrophoresis (CE)

This method is ideal for the analysis of small sample volumes.

Instrumentation:

• Capillary electrophoresis system with a UV or fluorescence detector

• Fused silica (B1680970) capillary (e.g., 50 µm i.d.)

Reagents:

• Sodium tetraborate (B1243019) (Borax)

• Sodium hydroxide (B78521) (for pH adjustment)

• Furanose standards

Procedure:

• Electrolyte Preparation: Prepare a background electrolyte (BGE) containing sodium borate (B1201080). The borate ions will form negatively charged complexes with the vicinal diols of the furanoses, enabling their separation.[6]

• Capillary Conditioning: Flush the capillary with sodium hydroxide, followed by water, and then the BGE.[7]

• Sample Injection: Inject the sample into the capillary using hydrodynamic or electrokinetic injection.

• Separation Conditions:

  • Apply a high voltage across the capillary.

  • Monitor the separation at a specific wavelength if a UV detector is used (derivatization may be required for better sensitivity).

• Quantification: Identify peaks based on their migration times compared to standards. Quantify using a calibration curve of peak area versus concentration.

Enzymatic Assay for Fructose

This protocol is highly specific for the quantification of fructose.

Instrumentation:

• Spectrophotometer or microplate reader

• Incubator

Reagents (typical kit components):

• Assay buffer

• ATP and NADP+

• Enzymes: Hexokinase (HK), Glucose-6-phosphate dehydrogenase (G6PDH), and Phosphoglucose isomerase (PGI)[16]

• Fructose standard

Procedure:

• Reaction Principle: Fructose is phosphorylated by HK to fructose-6-phosphate (B1210287). PGI then converts fructose-6-phosphate to glucose-6-phosphate. G6PDH oxidizes glucose-6-phosphate, reducing NADP+ to NADPH. The increase in absorbance at 340 nm due to NADPH formation is directly proportional to the fructose concentration.

• Assay:

  • Prepare sample and standard solutions.

  • Add the assay buffer and reagents to cuvettes or microplate wells.

  • Add the sample or standard to initiate the reaction.

  • Incubate at a specific temperature (e.g., room temperature or 37°C) for a defined period (e.g., 10-15 minutes).[17]

  • Measure the absorbance at 340 nm.[16][17]

• Calculation: Calculate the fructose concentration based on the change in absorbance compared to a standard curve.[17]

Visualizing the Workflow

To better illustrate the analytical processes, the following diagrams outline the experimental workflows for the primary chromatographic techniques.

Figure 1. Experimental workflow for HPLC analysis of furanoses.

Figure 2. Experimental workflow for GC-MS analysis of furanoses.

Figure 3. Logical relationship for selecting a furanose quantification method.

References

• 1. benchchem.com [benchchem.com]
• 2. Simultaneous determination of rhamnose, xylitol, arabitol, fructose, glucose, inositol, sucrose, maltose in jujube (Zizyphus jujube Mill.) extract: comparison of HPLC–ELSD, LC–ESI–MS/MS and GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. researchgate.net [researchgate.net]
• 5. Rapid determination of the aromatic compounds methyl-anthranilate, 2'-aminoacetophenone and furaneol by GC-MS: Method validation and characterization of grape derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Protocol for Capillary Electrophoresis - Creative Proteomics [creative-proteomics.com]
• 8. Analysis of food colorants by capillary electrophoresis with large-volume sample stacking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Capillary Electrophoresis Separations of Glycans - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Identification of the furanose ring conformations and the factors driving their adoption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Insights into Furanose Solution Conformations: Beyond the Two-State Model - PMC [pmc.ncbi.nlm.nih.gov]
• 14. agronomy.emu.ee [agronomy.emu.ee]
• 15. benchchem.com [benchchem.com]
• 16. A New Enzymatic Assay for Glucose and Fructose | American Journal of Enology and Viticulture [ajevonline.org]
• 17. youtube.com [youtube.com]

Safety & Regulatory Compliance

Proper Disposal of alpha-D-Erythrofuranose: A Guide for Laboratory Professionals

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Work in a well-ventilated area, such as a fume hood, to minimize inhalation exposure.

Step-by-Step Disposal Protocol

The recommended procedure for disposing of alpha-D-Erythrofuranose is to treat it as a hazardous chemical waste. This conservative approach ensures the highest level of safety in the absence of specific hazard data.

• Waste Identification and Classification : Unless confirmed to be non-hazardous by your institution's Environmental Health and Safety (EHS) office, treat all chemical waste, including alpha-D-Erythrofuranose, as hazardous.[1]

• Container Selection and Labeling :

  • Use a chemically compatible, leak-proof container for waste collection. Plastic is often preferred.[2] The original container may be used if it is in good condition.[3] Do not use food containers.[3]

  • Clearly label the waste container with a "Hazardous Waste" tag.[4] The label must include the chemical name ("alpha-D-Erythrofuranose"), concentration, and the date accumulation started.

• Waste Accumulation and Storage :

  • Store the waste container in a designated Satellite Accumulation Area (SAA).[2][3] This area must be at or near the point of generation and under the control of the laboratory personnel.

  • Keep the waste container securely capped at all times, except when adding waste.[1][3]

  • Store acids and bases separately, and keep oxidizing agents away from reducing agents and organic compounds.[3]

• Request for Pickup : Once the container is full or you have reached the accumulation limit (see table below), contact your institution's EHS office to schedule a waste pickup.[2] Do not dispose of chemical waste down the sink or in the regular trash unless explicitly approved by EHS.[1][5]

• Empty Container Disposal : An empty container that held a non-acutely hazardous chemical can typically be disposed of as regular trash after all contents have been removed. Deface all chemical labels and remove the cap before disposal.[1] For containers that held acutely hazardous waste, triple rinsing with a suitable solvent is required before disposal as regular trash.[1]

Quantitative Waste Accumulation Limits

Laboratories must adhere to specific limits for the amount of hazardous waste stored in a Satellite Accumulation Area.

Waste Category	Maximum Accumulation Volume	Maximum Accumulation Time
Hazardous Waste	55 gallons	1 year (as long as volume is not exceeded)
Acutely Toxic Waste (P-list)	1 quart (liquid) or 1 kilogram (solid)	1 year (as long as volume is not exceeded)

Note: Once the maximum volume is reached, the waste must be removed from the laboratory within three calendar days.[2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of alpha-D-Erythrofuranose.

Disposal decision workflow for alpha-D-Erythrofuranose.

References

• 1. vumc.org [vumc.org]
• 2. ehrs.upenn.edu [ehrs.upenn.edu]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 4. m.youtube.com [m.youtube.com]
• 5. acs.org [acs.org]

Safeguarding Your Research: A Comprehensive Guide to Handling alpha-D-Erythrofuranose

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling alpha-D-Erythrofuranose, a key component in various research applications. Adherence to these protocols will minimize risk and ensure the integrity of your experiments.

Personal Protective Equipment (PPE): A Multi-layered Defense

When working with alpha-D-Erythrofuranose, a comprehensive approach to personal protection is crucial. While some safety data sheets for similar compounds suggest that no special protective equipment is needed under normal use, a cautious approach is always recommended, especially when dealing with a powdered solid where dust formation is possible.[1] The following table summarizes the recommended PPE.

PPE Category	Recommended Equipment	Rationale
Eye/Face Protection	Tightly fitting safety goggles with side-shields.	Protects against accidental splashes and airborne particles.
Hand Protection	Chemical-impermeable gloves (e.g., Nitrile rubber).	Prevents direct skin contact with the chemical.
Skin and Body Protection	Laboratory coat and appropriate protective clothing.	Minimizes the risk of skin exposure.[1]
Respiratory Protection	Use in a well-ventilated area. A NIOSH-approved respirator may be necessary if dust or aerosols are generated.	Prevents inhalation of airborne particles.

Operational Plan: A Step-by-Step Protocol for Safe Handling and Disposal

A clear and structured workflow is essential for minimizing hazards and ensuring the efficient use of alpha-D-Erythrofuranose.

Handling and Storage Workflow

Caption: Workflow for the safe handling and storage of alpha-D-Erythrofuranose.

1. Preparation:

• Ensure adequate ventilation in the work area.[1]

• Assemble all necessary PPE as outlined in the table above.

• Have a pre-determined experimental protocol and all necessary equipment ready.

2. Handling:

• Handle the substance in a well-ventilated area, such as a chemical fume hood, to control dust and vapors.

• Avoid direct contact with skin, eyes, and clothing.[1]

• When transferring the solid, use appropriate tools (e.g., spatula, weighing paper) to minimize dust generation.

• Keep containers tightly closed when not in use.[1]

3. Storage:

• Store in a dry, cool, and well-ventilated place.[1][2]

• Keep the container tightly closed to prevent contamination and absorption of moisture.[1][2]

• Store away from incompatible materials, such as strong oxidizing agents.[2][3]

Disposal Plan: A Responsible Conclusion to Your Experiment

Proper disposal is a critical final step to ensure environmental safety and regulatory compliance.

Caption: Step-by-step process for the safe disposal of alpha-D-Erythrofuranose waste.

1. Collection:

• Sweep up any solid waste and place it into a suitable, labeled container for disposal.[1] Avoid generating dust during this process.[1]

• Collect any liquid waste containing alpha-D-Erythrofuranose in a separate, clearly labeled, and sealed container.

2. Labeling:

• Clearly label all waste containers with the chemical name and any associated hazards.

3. Storage for Disposal:

• Store waste containers in a designated, secure area away from general laboratory traffic.

4. Final Disposal:

• Dispose of all chemical waste in accordance with local, state, and federal regulations. This typically involves using a certified chemical waste disposal service.

Emergency Procedures: Preparedness is Key

In the event of accidental exposure, immediate and appropriate action is crucial.

Exposure Route	First Aid Measures
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.[1]
Skin Contact	Wash off immediately with plenty of water for at least 15 minutes. Get medical attention if symptoms occur.[1]
Inhalation	Remove to fresh air. Get medical attention if symptoms occur.[1]
Ingestion	Clean mouth with water and drink plenty of water afterwards. Get medical attention if symptoms occur.[1]

Disclaimer: The information provided is based on available safety data sheets for alpha-D-Erythrofuranose and similar furanose sugars. It is intended as a guide and should be supplemented by a thorough risk assessment specific to your laboratory conditions and experimental protocols. Always consult the most up-to-date Safety Data Sheet (SDS) for the specific product you are using.

References

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]